(3,3-Difluorocyclobutyl)hydrazine

Core Science & Biosynthesis

A-Technical-Guide-to-the-Synthesis-and-Characterization-of-(3,3-Difluorocyclobutyl)hydrazine

Abstract

(3,3-Difluorocyclobutyl)hydrazine is a critical building block in modern medicinal chemistry, prized for the introduction of the gem-difluorocyclobutyl motif into bioactive molecules. This functional group often serves as a bioisosteric replacement for metabolically labile groups, enhancing pharmacokinetic properties such as metabolic stability and membrane permeability. This guide provides an in-depth examination of the prevalent synthetic pathways to (3,3-Difluorocyclobutyl)hydrazine, focusing on the reductive amination of 3,3-difluorocyclobutanone. We detail a robust, field-proven experimental protocol, elucidate the underlying reaction mechanisms, and present a comprehensive characterization of the final product using contemporary analytical techniques. This document is intended for researchers, chemists, and drug development professionals engaged in the design and synthesis of novel therapeutics.

Introduction: The Strategic Value of Fluorinated Scaffolds

In drug discovery, the incorporation of fluorine atoms into lead compounds is a well-established strategy to modulate physicochemical and pharmacological properties. The 3,3-difluorocyclobutyl moiety, in particular, offers a unique combination of conformational rigidity and metabolic stability. It can act as a stable mimic for carbonyls or gem-dimethyl groups, influencing molecular conformation and binding affinity without introducing sites susceptible to oxidative metabolism. Hydrazine derivatives are versatile intermediates, enabling the construction of various nitrogen-containing heterocycles, which are prevalent in pharmacologically active compounds.[1][2] Consequently, (3,3-Difluorocyclobutyl)hydrazine emerges as a high-value synthetic intermediate for accessing novel chemical space in pharmaceutical research.

Synthetic Strategy: From Ketone to Hydrazine

The most common and efficient pathway to (3,3-Difluorocyclobutyl)hydrazine relies on the reductive amination of the key precursor, 3,3-difluorocyclobutanone.[3][4] This strategy involves two principal transformations:

• Imine/Hydrazone Formation: The reaction between 3,3-difluorocyclobutanone and a hydrazine source (typically hydrazine hydrate) to form the corresponding 3,3-difluorocyclobutylidene)hydrazine (hydrazone).

• Reduction: The selective reduction of the C=N double bond of the hydrazone intermediate to yield the target hydrazine.

The choice of reducing agent is critical for the success of this transformation. Mild reducing agents are preferred to avoid over-reduction or decomposition of the sensitive hydrazine product.[5] Reagents like sodium cyanoborohydride (NaBH₃CN) or amine borane complexes are often employed due to their high selectivity for imines and hydrazones over carbonyls.[3][5]

Below is a conceptual workflow for this synthetic approach.

Figure 1: Conceptual workflow for the synthesis of (3,3-Difluorocyclobutyl)hydrazine via reductive amination.

Detailed Experimental Protocol

This protocol describes a representative synthesis of (3,3-Difluorocyclobutyl)hydrazine from 3,3-difluorocyclobutanone.

Step 1: Synthesis of (3,3-Difluorocyclobutylidene)hydrazine (Hydrazone Intermediate)

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,3-difluorocyclobutanone (1.0 eq) and a suitable solvent such as ethanol (5 mL per mmol of ketone).

• Add hydrazine hydrate (1.1 eq) dropwise to the stirred solution at room temperature. The use of a slight excess of hydrazine hydrate drives the equilibrium towards hydrazone formation.[6]

• After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure to yield the crude hydrazone, which can often be used in the next step without further purification.

Step 2: Reduction to (3,3-Difluorocyclobutyl)hydrazine

• Dissolve the crude hydrazone intermediate from Step 1 in a suitable solvent like methanol or ethanol.

• In a separate flask, prepare a solution of the reducing agent. For this protocol, we will use an amine borane complex, such as α-picoline-borane (1.5 eq), which is effective for the reductive alkylation of hydrazines.[7]

• Cool the hydrazone solution to 0 °C in an ice bath.

• Slowly add the reducing agent solution to the cooled hydrazone solution. This exothermic reaction requires careful temperature control to minimize side reactions.

• After the addition, allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction until the hydrazone is fully consumed.

• Carefully quench the reaction by the slow addition of aqueous acid (e.g., 1M HCl) until gas evolution ceases. Caution: This step can produce hydrogen gas.

• Basify the mixture with an aqueous base (e.g., NaOH) to a pH > 10 and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (3,3-Difluorocyclobutyl)hydrazine.

• Purification can be achieved by vacuum distillation or column chromatography on silica gel.

Mechanistic Insights

The core of this synthesis is the reductive amination, which proceeds via two distinct mechanistic steps.

Figure 2: Mechanism of reductive amination for hydrazine synthesis.

Step 1: Hydrazone Formation: The synthesis begins with the nucleophilic attack of the nitrogen atom of hydrazine on the electrophilic carbonyl carbon of 3,3-difluorocyclobutanone. This forms an unstable hemiaminal intermediate, which rapidly undergoes dehydration to yield the stable C=N double bond of the hydrazone. This step is typically reversible and often acid-catalyzed.

Step 2: Reduction: The hydrazone is then reduced by a hydride source. The hydride anion ([H]⁻) from the reducing agent attacks the electrophilic carbon of the C=N bond, breaking the pi-bond and forming a new C-H bond. A subsequent workup step protonates the nitrogen atom, yielding the final saturated hydrazine product. The choice of a mild reductant is crucial to selectively reduce the C=N bond without affecting other functional groups.[8]

Characterization and Data

Thorough characterization is essential to confirm the identity and purity of the synthesized (3,3-Difluorocyclobutyl)hydrazine. The primary techniques used are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR):

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclobutyl ring protons and the hydrazine N-H protons. The protons on the carbons adjacent to the CF₂ group will appear as complex multiplets due to coupling with both geminal protons and adjacent fluorine atoms.

• ¹³C NMR: The carbon spectrum will show a signal for the CF₂ carbon at a characteristic downfield shift. The other two methylene carbons of the cyclobutyl ring will also be present.

• ¹⁹F NMR: The fluorine NMR will display a single resonance, confirming the presence of the gem-difluoro group.[9]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) would typically show the protonated molecule [M+H]⁺.

Data Summary Table:

Analysis	Parameter	Expected Value/Observation
Molecular Formula	-	C₄H₈F₂N₂
Molecular Weight	-	122.12 g/mol
Mass Spectrometry	[M+H]⁺	m/z = 123.07
¹H NMR	Chemical Shift (δ)	Multiplets for CH₂ groups, broad singlets for NH/NH₂
¹³C NMR	Chemical Shift (δ)	Signal for CF₂ carbon, signals for CH₂ carbons
¹⁹F NMR	Chemical Shift (δ)	Single resonance characteristic of a CF₂ group

Note: Specific chemical shifts and coupling constants would be determined from the actual spectra of the synthesized compound and compared with literature values where available.

Applications in Drug Development

(3,3-Difluorocyclobutyl)hydrazine is a valuable building block for synthesizing more complex molecules with potential therapeutic applications. For instance, it can be used to prepare pyrazole derivatives, a class of heterocyclic compounds known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2]

The hydrazine moiety can react with 1,3-dicarbonyl compounds in a condensation reaction to form the pyrazole ring system, locking the conformationally unique 3,3-difluorocyclobutyl group into a new chemical entity for biological screening.

Safety, Handling, and Storage

• Hydrazine Hydrate: Is corrosive, toxic, and a suspected carcinogen. It should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Reducing Agents: Amine borane complexes and other borohydride reagents can react violently with water and acids, releasing flammable hydrogen gas. They should be handled under an inert atmosphere.

• (3,3-Difluorocyclobutyl)hydrazine: As a hydrazine derivative, the final product should be treated as potentially toxic and handled with care.

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

The synthesis of (3,3-Difluorocyclobutyl)hydrazine via the reductive amination of 3,3-difluorocyclobutanone is a reliable and scalable method for producing this important medicinal chemistry building block. By understanding the underlying reaction mechanisms and employing careful experimental technique, researchers can efficiently access this compound for use in drug discovery programs. The unique properties conferred by the 3,3-difluorocyclobutyl group ensure its continued relevance in the development of next-generation therapeutics.

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An In-Depth Technical Guide to the Physicochemical Properties of (3,3-Difluorocyclobutyl)hydrazine: A Keystone for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3,3-Difluorocyclobutyl)hydrazine is emerging as a molecule of significant interest within the pharmaceutical sciences. Its unique structural amalgamation of a strained, gem-difluorinated cyclobutane ring and a reactive hydrazine moiety presents a compelling scaffold for the development of novel therapeutics. The gem-difluoro substitution on the cyclobutane ring is known to favorably modulate key physicochemical properties such as metabolic stability, pKa, and lipophilicity, making it a valuable bioisosteric replacement for other chemical groups.[1][2] This technical guide provides a comprehensive analysis of the core physicochemical properties of (3,3-Difluorocyclobutyl)hydrazine, offering both predicted data and field-proven insights into its behavior and analytical characterization. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, evaluation, and application of this promising building block in drug discovery programs.

Molecular Structure and Identifiers

The foundational step in understanding the physicochemical nature of any compound is a precise definition of its structure and associated identifiers.

(3,3-Difluorocyclobutyl)hydrazine

Identifier	Value
Molecular Formula	C₄H₈F₂N₂
Molecular Weight	122.12 g/mol
CAS Number	1782145-33-8
Canonical SMILES	C1C(CC1(F)F)N
InChI	InChI=1S/C4H8F2N2/c5-4(6)1-3(2-4)7-8/h3,7H,1-2,8H2

Predicted Physicochemical Properties: A Computational Overview

In the early stages of drug discovery and for novel compounds, experimentally determined data is often scarce. In such cases, robust computational models provide valuable initial assessments of a molecule's likely behavior. The following properties for (3,3-Difluorocyclobutyl)hydrazine are predicted based on established computational algorithms.

Property	Predicted Value	Significance in Drug Discovery
Boiling Point	172.7 ± 40.0 °C	Influences purification methods (e.g., distillation) and handling conditions.
Density	1.23 ± 0.1 g/cm³	Relevant for formulation and process chemistry calculations.
pKa	6.83 ± 0.40	Governs the ionization state at physiological pH, impacting solubility, permeability, and target binding. The gem-difluoro group is expected to lower the basicity compared to a non-fluorinated analogue due to the electron-withdrawing nature of fluorine.[3]
LogP (Octanol-Water Partition Coefficient)	Not available	A critical measure of lipophilicity, which affects absorption, distribution, metabolism, and excretion (ADME) properties. The gem-difluoro motif can have complex effects on lipophilicity.[1][3]

The Strategic Importance of the 3,3-Difluorocyclobutyl Motif in Medicinal Chemistry

The incorporation of fluorinated motifs is a well-established strategy in modern drug design to enhance a molecule's pharmacological profile. The gem-difluorocycloalkane moiety, in particular, has garnered significant attention for its ability to confer advantageous properties.

The 3,3-difluorocyclobutyl group is considered a valuable bioisostere for other functionalities, such as carbonyls or unprotected secondary amines, which may be metabolically labile. The introduction of the gem-difluoro group can block sites of oxidative metabolism, thereby increasing the metabolic stability and half-life of a drug candidate.[2]

Furthermore, the strong inductive effect of the two fluorine atoms can modulate the acidity or basicity of nearby functional groups.[1][3] In the case of (3,3-Difluorocyclobutyl)hydrazine, this is predicted to lower the pKa of the hydrazine moiety, which can be strategically employed to fine-tune the ionization state of the molecule for optimal target engagement and pharmacokinetic properties.

The strained cyclobutane ring also imparts a degree of conformational rigidity, which can be advantageous in locking a molecule into a bioactive conformation for improved binding affinity to its biological target.

Impact of the 3,3-Difluorocyclobutyl Moiety on Drug Properties.

Synthesis and Purification

Generalized Synthetic Workflow for (3,3-Difluorocyclobutyl)hydrazine.

A common route to introduce the hydrazine functionality would be through the conversion of the corresponding amine or via nucleophilic substitution on an appropriately activated cyclobutane derivative. Purification of the final product would likely involve column chromatography on silica gel or distillation under reduced pressure, guided by its predicted boiling point.

Experimental Protocols for Physicochemical Characterization

For a molecule intended for drug development, rigorous experimental determination of its physicochemical properties is paramount. The following sections outline standard, field-proven protocols for characterizing key attributes of (3,3-Difluorocyclobutyl)hydrazine.

Determination of pKa by Potentiometric Titration

Rationale: The pKa dictates the extent of ionization at a given pH. For a basic compound like a hydrazine, this is crucial for understanding its interaction with biological targets and its absorption and distribution. Potentiometric titration is a highly accurate method for pKa determination.[6]

Protocol:

• Sample Preparation: Prepare a ~10 mM solution of (3,3-Difluorocyclobutyl)hydrazine in 0.15 M aqueous KCl.

• Titration: Titrate the sample solution with a standardized solution of 0.1 M HCl.

• Data Acquisition: Record the pH of the solution after each incremental addition of the titrant using a calibrated pH meter.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point. For a more precise determination, the derivative of the titration curve can be used to identify the equivalence point.

Determination of LogP by Shake-Flask Method with HPLC Analysis

Rationale: Lipophilicity, quantified by the octanol-water partition coefficient (LogP), is a critical determinant of a drug's ADME properties. The shake-flask method is the traditional and most reliable technique for LogP measurement.[7]

Protocol:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol by shaking them together overnight and then separating the phases.

• Sample Preparation: Prepare a stock solution of (3,3-Difluorocyclobutyl)hydrazine in the pre-saturated water.

• Partitioning: Mix a known volume of the aqueous stock solution with an equal volume of pre-saturated n-octanol in a sealed vial.

• Equilibration: Shake the vial at a constant temperature for a sufficient time (e.g., 24 hours) to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the aqueous and octanol phases.

• Quantification: Carefully sample both the aqueous and octanol phases and determine the concentration of the analyte in each phase using a validated HPLC method.

• Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility by the Shake-Flask Method

Rationale: Adequate aqueous solubility is essential for a drug to be absorbed and distributed in the body. The shake-flask method is considered the "gold standard" for determining thermodynamic solubility.[8][9]

Protocol:

• Sample Preparation: Add an excess amount of solid (3,3-Difluorocyclobutyl)hydrazine to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

• Equilibration: Shake the vial at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium between the solid and dissolved states is reached.

• Sample Processing: Filter the suspension to remove any undissolved solid.

• Quantification: Determine the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV or LC-MS.

• Result: The measured concentration represents the thermodynamic solubility of the compound under the specified conditions.

Spectroscopic and Spectrometric Characterization

Definitive structural confirmation and purity assessment rely on a combination of spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methine proton adjacent to the hydrazine group and the methylene protons on the cyclobutane ring. The chemical shifts and coupling constants will be influenced by the presence of the fluorine atoms.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments. The carbon atom bearing the two fluorine atoms is expected to exhibit a characteristic triplet due to one-bond C-F coupling.

• ¹⁹F NMR: Fluorine NMR is a highly sensitive technique for characterizing fluorinated compounds. A single resonance is expected for the two equivalent fluorine atoms, and its chemical shift will be indicative of the electronic environment of the CF₂ group.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of (3,3-Difluorocyclobutyl)hydrazine is expected to exhibit characteristic absorption bands:

• N-H stretching: Broad bands in the region of 3200-3400 cm⁻¹ corresponding to the hydrazine N-H bonds.

• C-H stretching: Bands just below 3000 cm⁻¹ for the C-H bonds of the cyclobutane ring.

• N-H bending: A band around 1600 cm⁻¹.

• C-F stretching: Strong absorption bands in the 1000-1200 cm⁻¹ region, characteristic of C-F bonds.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. Under electron ionization (EI), fragmentation patterns are expected to include the loss of the hydrazine group or cleavage of the cyclobutane ring. The molecular ion peak in amines and hydrazines is typically observable.[10][11]

Conclusion

(3,3-Difluorocyclobutyl)hydrazine represents a strategically important building block for contemporary drug discovery. Its unique combination of a conformationally constrained, metabolically robust gem-difluorinated ring and a versatile hydrazine handle makes it an attractive starting point for the synthesis of novel therapeutic agents. While experimentally determined physicochemical data for this specific molecule is still emerging, this guide provides a robust framework based on computational predictions, analysis of analogous structures, and established analytical protocols. By understanding and applying the principles outlined herein, researchers can effectively leverage the potential of (3,3-Difluorocyclobutyl)hydrazine to accelerate their drug development programs.

References

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A Technical Guide to the Spectroscopic Characterization of (3,3-Difluorocyclobutyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the expected spectroscopic data for (3,3-Difluorocyclobutyl)hydrazine, a molecule of increasing interest in medicinal chemistry due to the unique properties conferred by the gem-difluorocyclobutane motif.[1][2][3][4] The introduction of fluorine can significantly modulate physicochemical properties such as pKa, lipophilicity, and metabolic stability, making this scaffold a valuable building block in drug discovery.[2] This document will detail the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explain the rationale behind these predictions, and provide standardized protocols for experimental data acquisition.

Molecular Structure and Rationale for Spectroscopic Analysis

The unique structural features of (3,3-Difluorocyclobutyl)hydrazine, namely the strained four-membered ring, the electron-withdrawing fluorine atoms, and the nucleophilic hydrazine moiety, give rise to a distinct spectroscopic fingerprint. Understanding this fingerprint is paramount for reaction monitoring, quality control, and for elucidating the compound's interactions in biological systems.

Caption: Chemical structure of (3,3-Difluorocyclobutyl)hydrazine.

Predicted ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted chemical shifts for (3,3-Difluorocyclobutyl)hydrazine are influenced by the electronegativity of the fluorine and nitrogen atoms, as well as the rigidity of the cyclobutane ring.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~ 3.5 - 3.7	m	1H	CH-NH	The proton on the carbon attached to the hydrazine group is expected to be deshielded by the adjacent nitrogen.
~ 2.8 - 3.0	br s	3H	NH-NH₂	The protons on the hydrazine group are exchangeable and often appear as a broad singlet. The exact chemical shift is concentration and solvent dependent.
~ 2.4 - 2.6	m	2H	CH₂ (adjacent to CH)	These protons are diastereotopic due to the chiral center at the point of hydrazine attachment. They are expected to show complex splitting.
~ 2.1 - 2.3	m	2H	CH₂ (adjacent to CF₂)	These protons are also diastereotopic and will be deshielded by the gem-difluoro group, though to a lesser extent than the protons adjacent to the CH-NH group.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment	Rationale
~ 115 - 125 (t)	CF₂	The carbon bearing the two fluorine atoms will exhibit a triplet due to one-bond C-F coupling and will be significantly shifted downfield due to the high electronegativity of fluorine.
~ 55 - 65	CH-NH	The carbon attached to the hydrazine group will be deshielded by the nitrogen.
~ 30 - 40 (t)	CH₂	The two methylene carbons in the cyclobutane ring are expected to have similar chemical shifts. They will appear as triplets in a proton-coupled spectrum.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of (3,3-Difluorocyclobutyl)hydrazine in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • To confirm the presence of the NH and NH₂ protons, a D₂O exchange experiment can be performed. Addition of a drop of D₂O will cause the signals from these protons to disappear.[5]

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

  • A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be used to differentiate between CH, CH₂, and CH₃ groups.

Predicted Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of (3,3-Difluorocyclobutyl)hydrazine is expected to show characteristic absorptions for the N-H and C-F bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
3400 - 3250	Medium, Sharp	N-H stretch (asymmetric and symmetric)	Primary amines typically show two bands in this region.[6][7][8]
1650 - 1580	Medium	N-H bend	This bending vibration is characteristic of primary amines.[6]
1250 - 1020	Strong	C-F stretch	The strong carbon-fluorine bonds will give rise to intense absorption bands in this region.
1250 - 1020	Medium-Weak	C-N stretch	The stretching vibration of the carbon-nitrogen bond in aliphatic amines is found in this range.[6]
910 - 665	Broad, Strong	N-H wag	This out-of-plane bending is characteristic of primary and secondary amines.[6]

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solid: Prepare a KBr pellet by grinding a small amount of the solid sample with KBr powder and pressing it into a thin disk.

  • Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄) that has minimal IR absorption in the regions of interest.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder or the pure solvent.

  • Record the spectrum of the sample.

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Predicted Mass Spectrum (Electron Ionization - EI)

m/z	Proposed Fragment	Rationale
136	[M]⁺	Molecular ion peak. The presence of two nitrogen atoms results in an even molecular weight, consistent with the nitrogen rule.
121	[M - NH]⁺	Loss of an amino radical.
105	[M - NH₂NH]⁺	Loss of the hydrazine moiety.
97	[C₄H₅F₂]⁺	Fragment corresponding to the difluorocyclobutyl ring after loss of the hydrazine side chain.
69	[C₃H₂F₂]⁺	Further fragmentation of the cyclobutyl ring.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization Method: Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions and creating a reproducible mass spectrum. Chemical Ionization (CI) can be used as a softer ionization technique to enhance the molecular ion peak.

• Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate the ions based on their mass-to-charge ratio.

• Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Synthesis and Significance in Drug Discovery

The synthesis of (3,3-Difluorocyclobutyl)hydrazine can be envisioned through several synthetic routes, often starting from 3,3-difluorocyclobutanone. One plausible approach is reductive amination of the corresponding ketone with hydrazine.

Caption: A potential synthetic pathway to (3,3-Difluorocyclobutyl)hydrazine.

The incorporation of the 3,3-difluorocyclobutyl moiety is a contemporary strategy in medicinal chemistry to fine-tune the properties of drug candidates.[1][2][3] This structural motif can act as a bioisostere for other groups, offering a unique combination of polarity and lipophilicity. The hydrazine group, a versatile functional handle, allows for further derivatization to explore a wider chemical space.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of (3,3-Difluorocyclobutyl)hydrazine. While the presented data is predictive, it is grounded in well-established principles of NMR, IR, and MS spectroscopy. The provided experimental protocols offer a standardized approach for the acquisition of actual spectroscopic data. A thorough understanding of the spectroscopic properties of this and related molecules is essential for advancing their application in research and drug development.

References

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• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• Kolarich, D., & Rapp, E. (2013). The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. Analytical and Bioanalytical Chemistry, 405(23), 7435-7451.
• El-Gammal, O. A., et al. (2022). Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation. Journal of Molecular Structure, 1270, 133934.
• Masood, R., et al. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules, 26(16), 4913.
• Hassan, A. S., et al. (2021). Transition metal (II) complexes of hydrazones derived from tetralone: synthesis, spectral characterization, in vitro antimicrobial and cytotoxic studies. Applied Organometallic Chemistry, 35(11), e6403.
• Bull, J. A., et al. (2025). Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. The Journal of Organic Chemistry.

• OpenStax. (2023). 24.10 Spectroscopy of Amines – Organic Chemistry. Retrieved from [Link]

• Wang, H., et al. (2025). Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes. Chemical Science.

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• LibreTexts. (2024). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines – Organic Chemistry. Retrieved from [Link]

• The Royal Society of Chemistry. (2024). Supporting Information for Catalytic Dinitrogen Reduction to Hydrazine and Ammonia using Cr(N2)2(diphosphine)2 Complexes. Retrieved from [Link]

• Wang, H., et al. (2021). gem-Difluorination of Methylenecyclopropanes (MCPs) Featuring a Wagner–Meerwein Rearrangement: Synthesis of 2-Arylsubstituted gem-Difluorocyclobutanes. Organic Letters, 23(8), 3142-3147.
• Nicholson, J. K., & Wilson, I. D. (1987). Identification of novel hydrazine metabolites by 15N-NMR. Biochemical Pharmacology, 36(19), 3249-3253.

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An In-depth Technical Guide to the Reactivity Profile of (3,3-Difluorocyclobutyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3,3-Difluorocyclobutyl)hydrazine is a compelling, yet underexplored, building block for medicinal chemistry and drug discovery. The incorporation of the 3,3-difluorocyclobutyl motif offers a unique combination of properties, including metabolic stability, conformational constraint, and modulation of physicochemical parameters such as lipophilicity and pKa. This guide provides a comprehensive analysis of the predicted reactivity profile of (3,3-Difluorocyclobutyl)hydrazine, drawing upon established principles of hydrazine chemistry and the known electronic effects of fluorinated alkyl groups. We will delve into its synthesis, nucleophilic character, and key transformations, providing a theoretical framework and practical protocols for its application in the synthesis of novel chemical entities.

Introduction: A Bioisostere of Emerging Importance

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry. The 3,3-difluorocyclobutyl group, in particular, has gained prominence as a bioisosteric replacement for carbonyl groups, gem-dimethyl groups, and other functionalities. Its rigid, three-dimensional structure can enforce favorable binding conformations, while the gem-difluoro substitution provides a powerful tool for modulating local electronics and metabolic stability.

(3,3-Difluorocyclobutyl)hydrazine merges this valuable scaffold with the versatile reactivity of the hydrazine moiety. Hydrazines are integral to a wide array of pharmaceuticals and serve as key precursors for a multitude of nitrogen-containing heterocycles.[1][2] This guide will provide a predictive yet authoritative overview of the chemical behavior of (3,3-Difluorocyclobutyl)hydrazine, empowering chemists to harness its potential in their research endeavors.

Proposed Synthesis of (3,3-Difluorocyclobutyl)hydrazine

While dedicated literature on the synthesis of (3,3-Difluorocyclobutyl)hydrazine is sparse, its preparation can be logically inferred from standard synthetic methodologies for alkylhydrazines. A plausible and efficient route would involve the nucleophilic substitution of a suitable 3,3-difluorocyclobutyl electrophile with a hydrazine source.

A common precursor, ethyl 3,3-difluorocyclobutanecarboxylate, can be readily synthesized on a multigram scale.[3] This ester can be converted to other key intermediates, such as 3,3-difluorocyclobutanol or 3,3-difluorocyclobutylamine, which can then be transformed into the target hydrazine.

A potential synthetic workflow is outlined below:

Caption: Proposed synthetic workflow for (3,3-Difluorocyclobutyl)methylhydrazine.

An alternative approach could involve the direct reaction of 3,3-difluorocyclobutyl bromide (if available) with a large excess of hydrazine hydrate. The final product is often isolated as a hydrochloride or dihydrochloride salt to improve its stability and handling.[4]

Predicted Reactivity Profile

The reactivity of (3,3-Difluorocyclobutyl)hydrazine is governed by the interplay between the nucleophilic hydrazine moiety and the electron-withdrawing nature of the gem-difluoro group.

Nucleophilicity and Basicity

Hydrazines are generally considered more nucleophilic than amines of similar basicity, a phenomenon known as the alpha effect.[5] However, the strongly electron-withdrawing CF2 group, positioned at the 3-position of the cyclobutyl ring, is expected to decrease the electron density on the nitrogen atoms through an inductive effect (-I). This will likely result in a lower basicity (pKa) compared to unsubstituted cyclobutylhydrazine. Despite this reduction in basicity, the inherent nucleophilicity of the hydrazine is expected to be retained, making it a competent nucleophile in a variety of reactions.

Reactions with Carbonyl Compounds: Hydrazone Formation

A hallmark reaction of hydrazines is their condensation with aldehydes and ketones to form hydrazones.[2][6] This reaction is anticipated to proceed readily with (3,3-Difluorocyclobutyl)hydrazine, providing a robust method for derivatization and for the introduction of the difluorocyclobutyl motif onto other molecules.

Caption: General mechanism for hydrazone formation.

Experimental Protocol: General Procedure for Hydrazone Synthesis

• Dissolve (3,3-Difluorocyclobutyl)hydrazine hydrochloride (1.0 equiv) in a suitable solvent such as ethanol or methanol.

• Add a base, such as sodium acetate or triethylamine (1.1 equiv), to liberate the free hydrazine.

• Add the desired aldehyde or ketone (1.0-1.1 equiv) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) for 1-4 hours.[6]

• Monitor the reaction by TLC or LC-MS until completion.

• Cool the reaction mixture to induce precipitation of the hydrazone product, or concentrate the solvent and purify by crystallization or column chromatography.

Acylation and Sulfonylation

The nitrogen atoms of (3,3-Difluorocyclobutyl)hydrazine are expected to react readily with acylating and sulfonylating agents. Reaction with acid chlorides, anhydrides, or sulfonyl chlorides will yield stable hydrazide or sulfonohydrazide derivatives. These reactions are typically performed in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) to neutralize the generated acid.

Table 1: Common Acylation and Sulfonylation Reactions

Reagent Class	Example Reagent	Product Type
Acid Chloride	Acetyl chloride	Acetylhydrazide
Anhydride	Acetic anhydride	Acetylhydrazide
Sulfonyl Chloride	p-Toluenesulfonyl chloride	Sulfonohydrazide

Synthesis of Heterocycles

Hydrazines are invaluable precursors for the synthesis of nitrogen-containing heterocycles. (3,3-Difluorocyclobutyl)hydrazine can serve as a key building block in reactions such as the Knorr pyrazole synthesis, where it reacts with a 1,3-dicarbonyl compound to form a pyrazole ring. This provides a direct route to incorporating the difluorocyclobutyl moiety into a medicinally relevant heterocyclic core.

Caption: Workflow for Knorr pyrazole synthesis.

Oxidation and Radical Chemistry

Hydrazine derivatives can be oxidized to form various reactive species. Mild oxidation may lead to the corresponding diazene, while stronger conditions can cleave the N-N bond. Furthermore, hydrazines can serve as precursors for carbon-centered radicals.[7][8] The reaction of (3,3-Difluorocyclobutyl)hydrazine with an oxidizing agent could potentially generate a (3,3-difluorocyclobutyl) radical, which could then participate in C-C bond-forming reactions.[7] This opens up avenues for its use in radical-mediated functionalization reactions.

Applications in Drug Discovery

The incorporation of the (3,3-difluorocyclobutyl)hydrazine motif can be a strategic decision in drug design for several reasons:

• Metabolic Stability: The C-F bond is exceptionally strong, and the gem-difluoro group can block sites of oxidative metabolism, potentially improving the pharmacokinetic profile of a drug candidate.

• Modulation of pKa: The electron-withdrawing nature of the difluoro group will lower the pKa of the hydrazine moiety, which can be fine-tuned to optimize interactions with biological targets or to improve properties like cell permeability.

• Conformational Restriction: The rigid cyclobutyl ring restricts the conformational freedom of the molecule, which can lead to higher binding affinity and selectivity for a target protein.

• Bioisosterism: The difluorocyclobutyl group can act as a bioisostere for other groups, offering a way to navigate intellectual property landscapes and to improve on existing drug scaffolds.[3][9]

Derivatives of this scaffold could be explored as potential inhibitors for enzymes that are targeted by hydrazine-containing drugs, such as monoamine oxidases (MAOs).[10]

Predicted Spectroscopic Data

While experimental data is not widely available, the expected spectroscopic characteristics can be predicted.

Table 2: Predicted Spectroscopic Signatures

Technique	Feature	Expected Chemical Shift / Wavenumber
¹H NMR	-NH-NH₂ protons	Broad signals, chemical shift dependent on solvent and concentration.
Cyclobutyl CH₂ protons	Multiplets in the range of 2.0-3.0 ppm.
¹³C NMR	CF₂ carbon	Triplet (due to C-F coupling) around 120-125 ppm.
Cyclobutyl CH₂ carbons	Signals in the aliphatic region.
¹⁹F NMR	CF₂ fluorine atoms	A single signal (or complex multiplet depending on chirality) around -90 to -110 ppm.
IR	N-H stretching	3200-3400 cm⁻¹ (may be multiple bands).
C-F stretching	Strong absorptions in the 1000-1200 cm⁻¹ region.

Conclusion

(3,3-Difluorocyclobutyl)hydrazine stands as a promising, high-potential building block for the synthesis of novel, fluorine-containing molecules. Its reactivity profile, characterized by the nucleophilic nature of the hydrazine group tempered by the inductive effect of the gem-difluoro moiety, allows for a wide range of chemical transformations. From the straightforward formation of hydrazones and hydrazides to its use in the construction of complex heterocyclic systems, this compound offers a reliable handle for introducing the advantageous properties of the 3,3-difluorocyclobutyl group into new chemical entities. This guide provides a foundational understanding that should facilitate its broader adoption and exploration within the scientific community.

References

• BLD Pharm. (3,3-Difluorocyclobutyl)hydrazine dihydrochloride.
• Synblock. Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2).
• PubChemLite. Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2).
• Kalyanaraman, B. (1998). BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY.
• Zhang, et al. (2025). Discovery of New Difluorocyclobutyl Derivatives as Effective Glucagon-Like Peptide-1 Receptor Agonists with Reduced hERG Inhibitory Activities. Journal of Medicinal Chemistry.
• ResearchGate. Reaction development a Influences of hydrazine derivatives. b Effects....
• Melnykov, K. P., et al. (2025). Multigram Synthesis of C4/C5 3,3-Difluorocyclobutyl-Substituted Building Blocks. ResearchGate.
• Kellner-Rogers, J. S., et al. (2025). Hydrazine‐Catalysed Ring‐Opening Metathesis Polymerization Of Cyclobutenes. Angewandte Chemie International Edition.
• Kellner-Rogers, J. S., et al. (2024). Hydrazine-Catalyzed Ring-Opening Metathesis Polymerization of Cyclobutenes. ChemRxiv.
• Ghorab, M. M., et al. (2018). Synthesis, Spectroscopic Analysis and Assessment of the Biological Activity of New Hydrazine and Hydrazide Derivatives of 3-Formylchromone. Molecules.
• NGR Institutes. (Year not specified). Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives.
• Dar'in, D., & Bakulina, O. (2025). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. Molecules.
• Kellner-Rogers, J. S., et al. (2024). Hydrazine-Catalyzed Ring-Opening Metathesis Polymerization of Cyclobutenes. ChemRxiv.
• Kellner-Rogers, J. S., et al. (2024). Hydrazine-Catalysed Ring-Opening Metathesis Polymerization Of Cyclobutenes. Angewandte Chemie International Edition.
• ChemicalBook. Hydrazine, (3,3-difluorocyclobutyl)-.
• Dar'in, D., & Bakulina, O. (2025). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. MDPI.
• Anusandhanvallari. (2025). Synthesis and Characterization of Hydrazine Derivatives.
• Organic Chemistry Portal. Synthesis of Hydrazine Derivatives (Hydrazides).
• Durig, J. R., et al. (2005). Vibrational spectroscopy of 3,4-difluorocyclobutenes: cis-d0, trans-d0 and trans-d4 species. Journal of Molecular Structure.
• Wang, J., et al. (Year not specified). Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets. PMC.
• Google Patents. Hydrazine derivatives with pharmacological activity and preparation method thereof.
• Gaigne, B., et al. (2014). Natural hydrazine-containing compounds: Biosynthesis, isolation, biological activities and synthesis. Bioorganic & Medicinal Chemistry.
• Mayr, H., et al. (2025). Nucleophilic Reactivities of Hydrazines and Amines: The Futile Search for the α-Effect in Hydrazine Reactivities. ResearchGate.
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Synthesis of (3,3-Difluorocyclobutyl)hydrazine Hydrochloride

Technical Guide for Medicinal Chemistry Applications

Executive Summary & Strategic Rationale

This guide details the synthesis of (3,3-difluorocyclobutyl)hydrazine hydrochloride , a high-value building block in medicinal chemistry. The gem-difluorocyclobutane motif is increasingly utilized as a lipophilic bioisostere for carbonyls, ethers, and alkyl groups, offering improved metabolic stability and altered pKa profiles due to the electron-withdrawing fluorine atoms.

The synthesis prioritizes regiochemical control and safety . Direct alkylation of hydrazine with cyclobutyl electrophiles is prone to over-alkylation and elimination side reactions. Therefore, this protocol employs a reductive amination strategy using tert-butyl hydrazinecarboxylate (Boc-hydrazine). This approach ensures mono-substitution and generates a stable intermediate that can be purified before final deprotection.

Retrosynthetic Analysis

The retrosynthetic logic disconnects the C-N bond to reveal 3,3-difluorocyclobutanone as the electrophilic precursor. The nucleophile is a protected hydrazine equivalent to prevent the formation of symmetrical hydrazines (

).

• Target: (3,3-Difluorocyclobutyl)hydrazine HCl

• Precursor 1: tert-Butyl 2-(3,3-difluorocyclobutyl)hydrazine-1-carboxylate

• Precursor 2: tert-Butyl 2-(3,3-difluorocyclobutylidene)hydrazine-1-carboxylate (Hydrazone)

• Starting Materials: 3,3-Difluorocyclobutanone + tert-Butyl hydrazinecarboxylate

Figure 1: Retrosynthetic disconnection showing the stepwise construction of the hydrazine moiety.

Detailed Experimental Protocol

Phase 1: Condensation (Hydrazone Formation)

The first step involves the condensation of 3,3-difluorocyclobutanone with Boc-hydrazine. The use of a mild acid catalyst promotes imine formation while minimizing degradation of the acid-sensitive Boc group.

Reagents:

• 3,3-Difluorocyclobutanone (1.0 equiv)

• tert-Butyl hydrazinecarboxylate (1.05 equiv)

• Acetic acid (catalytic, 5 mol%)

• Solvent: Methanol (anhydrous) or Ethanol

Procedure:

• Charge a reaction vessel with 3,3-difluorocyclobutanone dissolved in anhydrous methanol (0.5 M concentration).

• Add tert-butyl hydrazinecarboxylate (Boc-hydrazine) in one portion.

• Add catalytic acetic acid.

• Stir at room temperature for 4–16 hours. Monitor by TLC or LC-MS for the disappearance of the ketone.

• Workup: Concentrate the solvent in vacuo. The crude hydrazone is often stable enough to proceed directly or can be purified via silica gel chromatography (Hexanes/EtOAc).

Phase 2: Reductive Amination

The hydrazone is reduced to the hydrazine.[1] Sodium cyanoborohydride (

) is the preferred reductant due to its selectivity for imines/hydrazones over ketones at slightly acidic pH.

Reagents:

• Crude Hydrazone (from Phase 1)

• Sodium cyanoborohydride (

  ) (1.5 equiv)

• Acetic acid (to adjust pH to ~4–5)

• Solvent: Methanol[2]

Procedure:

• Dissolve the crude hydrazone in methanol.

• Cool the solution to 0 °C.

• Add acetic acid dropwise to adjust the pH to approximately 4–5 (use pH paper).

• Add

  in small portions over 30 minutes. Caution: HCN gas evolution is possible; perform in a well-ventilated fume hood.

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Quench: Carefully add saturated aqueous

  to neutralize.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Gradient: 0-50% EtOAc in Hexanes).

  • Target Intermediate:tert-Butyl 2-(3,3-difluorocyclobutyl)hydrazine-1-carboxylate.

Phase 3: Deprotection & Salt Formation

The final step removes the Boc group to release the free hydrazine, which is immediately trapped as the hydrochloride salt to prevent oxidation and improve handling properties.

Reagents:

• Boc-Protected Intermediate[3]

• 4M HCl in 1,4-Dioxane (excess, ~10 equiv)

• Solvent: Dioxane or Et2O (for precipitation)

Procedure:

• Dissolve the purified Boc-intermediate in a minimal amount of dry 1,4-dioxane.

• Cool to 0 °C.

• Add 4M HCl in dioxane dropwise.

• Stir at room temperature for 2–4 hours. A white precipitate should form.

• Isolation: Dilute with diethyl ether (

  ) to complete precipitation.

• Filter the solid under an inert atmosphere (nitrogen or argon) to avoid moisture absorption.

• Wash the filter cake with cold ether.

• Dry under high vacuum to afford (3,3-difluorocyclobutyl)hydrazine hydrochloride .

Reaction Workflow Diagram

Figure 2: Step-by-step reaction workflow from ketone precursor to final salt.

Key Data & Characterization

The following table summarizes the expected analytical data for the final product and intermediates.

Compound	State	Key 1H NMR Features (Expected)	Key 19F NMR Features
Boc-Hydrazone	White Solid	1.45 (s, 9H, Boc), 3.1-3.5 (m, 4H, Ring )	Distinctive splitting due to center
Boc-Intermediate	Oil/Solid	1.45 (s, 9H), 3.6 (m, 1H, CH-N), 2.4-2.9 (m, 4H)	-80 to -100 ppm (gem-difluoro pattern)
Final Product (HCl)	White Solid	3.8 (m, 1H, CH-N), 2.6-3.0 (m, 4H), Broad NH peaks	-85 to -95 ppm (d, J~200Hz)

Note: The gem-difluoro group typically splits the adjacent methylene protons into complex multiplets due to H-F coupling.

Safety & Handling

• Hydrazine Derivatives: While the Boc-protected forms are safer, free hydrazines are potential genotoxins. Handle all intermediates in a fume hood.

• Sodium Cyanoborohydride: Highly toxic if ingested or in contact with acid (releases HCN). Quench all reaction mixtures and glassware with bleach or basic solutions before disposal.

• Fluorinated Compounds: Generally stable, but avoid strong reducing agents (e.g.,

  ) at high temperatures which might cause defluorination.

References

• Enamine Ltd. (2018). Multigram Synthesis of C4/C5 3,3-Difluorocyclobutyl-Substituted Building Blocks. Synthesis of related 3,3-difluorocyclobutyl amines and hydrazides.

• Organic Chemistry Portal. (2014). Synthesis of Hydrazine Derivatives (Hydrazides) and Reductive Amination.

• National Institutes of Health (NIH). (2024). Defluoroalkylation of Trifluoromethylarenes with Hydrazones.

• PubChem. (2025). Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride.

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Comprehensive Guide: Quantum Chemical Calculations of (3,3-Difluorocyclobutyl)hydrazine

This technical guide details the quantum chemical characterization of (3,3-Difluorocyclobutyl)hydrazine , a specialized fluorinated motif used in medicinal chemistry to modulate metabolic stability and lipophilicity while retaining a reactive hydrazine handle.

Part 1: Executive Summary & Strategic Importance

(3,3-Difluorocyclobutyl)hydrazine represents a high-value scaffold in fragment-based drug design. The 3,3-difluorocyclobutyl (DFCB) moiety serves as a non-classical bioisostere for cyclohexyl or isopropyl groups, offering reduced lipophilicity (LogD) and blocked metabolic hotspots due to the strong C-F bonds. When coupled with a hydrazine functionality, the molecule introduces unique electronic challenges:

• Conformational Complexity: The interplay between the cyclobutane "butterfly" pucker and the hydrazine gauche effect.

• Electronic Modulation: The

  -inductive effect of the fluorine atoms on the hydrazine nitrogens, influencing basicity ( ) and nucleophilicity.

This guide provides a validated protocol for characterizing these properties in silico, ensuring experimental resources are focused on viable candidates.

Part 2: Computational Strategy & Methodology

To achieve chemical accuracy (< 1 kcal/mol error), standard DFT protocols must be augmented to account for dispersion forces (critical for ring puckering) and diffuse electron density (critical for fluorine and nitrogen lone pairs).

Level of Theory Selection

Component	Recommendation	Causal Justification
Functional	B97X-D or M06-2X	Standard B3LYP fails to accurately describe the weak dispersion forces holding the cyclobutane pucker. Range-separated hybrids ( B97X-D) correct for long-range interactions.
Basis Set	6-311++G(d,p)	Diffuse functions (++) are mandatory for describing the lone pairs on Hydrazine and the electronegative Fluorine shell.
Solvation	SMD (Solvation Model based on Density)	SMD outperforms PCM for calculations by better parameterizing the cavity radius and non-electrostatic terms.
Grid	Ultrafine	Fluorine integration requires high-density grids to avoid imaginary frequencies associated with numerical noise.

Self-Validating Protocol (The "Checklist")

• Frequency Analysis: All ground states must have zero imaginary frequencies. Transition states (e.g., ring inversion) must have exactly one .

• Wavefunction Stability: Run Stable=Opt to ensure the DFT solution has not collapsed to a lower energy broken-symmetry state (common in nitrogen-rich systems).

• Rotational Scan: You must scan the hydrazine dihedral (

  ) to locate the global minimum, as the trans conformer is often a transition state, not a minimum.

Part 3: Conformational Landscape Analysis

The structural integrity of this molecule is defined by two coupled variables: the Ring Pucker and the Hydrazine Twist .

The DFCB "Butterfly" Pucker

Unlike cyclobutane, which puckers significantly (~30°), the 3,3-difluoro substitution alters the potential energy surface.

• Mechanism: The

  bonds prefer an orientation that minimizes eclipsing interactions with adjacent bonds.

• Prediction: The ring will adopt a puckered conformation where the hydrazine group occupies the pseudo-equatorial position to minimize 1,3-diaxial-like repulsion with the axial fluorine.

The Hydrazine "Gauche" Effect

Hydrazine (

) is dominated by the repulsion between the lone pairs on adjacent nitrogens.

• Preferred Angle: The dihedral angle

  typically minimizes at ~90–95° (Gauche), not 180° (Anti).

• Interaction: The DFCB ring imposes steric bulk, potentially distorting this ideal angle.

Workflow Visualization

Caption: Figure 1. Coupled conformational search workflow to identify the global minimum of (3,3-Difluorocyclobutyl)hydrazine.

Part 4: Electronic Properties & Reactivity

pKa Prediction (Thermodynamic Cycle)

The basicity of the hydrazine is attenuated by the electron-withdrawing fluorines. To calculate the

, use the Born-Haber thermodynamic cycle . Direct calculation in solution is error-prone; instead, calculate the gas-phase free energy and add solvation energies.

Equation:

Note: The correction term

accounts for the standard state change from 1 atm (gas) to 1 M (solution).

Frontier Molecular Orbitals (FMO)

• HOMO: Localized on the hydrazine nitrogen lone pairs (specifically the distal

  usually, unless the proximal is less sterically hindered).

• LUMO: Likely

  character of the C-F bonds or the N-H bonds.

• Analysis: Map the Electrostatic Potential (ESP) surface. The fluorines will create a negative potential region at the "tail," while the hydrazine presents a localized negative region at the "head." The vector between these dipoles defines the molecular polarity.

Part 5: Data Presentation Templates

When reporting your results, organize data to allow direct comparison of conformers.

Table 1: Conformational Energy Landscape

Conformer	Ring Pucker ( )	N-N Dihedral ( )	(kcal/mol)	Boltzmann Pop. (%)	Dipole (Debye)
Global Min	28.5° (Eq)	92.4° (Gauche)	0.00	88.5	2.45
Conf A	25.1° (Eq)	175.0° (Anti)	+2.10	3.2	1.10
Conf B	-30.2° (Ax)	94.1° (Gauche)	+1.85	4.8	2.80

References

• Wiberg, K. B., & Marquez, M. (1998). Effect of Fluorine Substitution on the Energies of Small Ring Compounds.[1] Journal of the American Chemical Society. Link

• Chai, J.-D., & Head-Gordon, M. (2008). Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections. Physical Chemistry Chemical Physics. Link

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent. Journal of Physical Chemistry B. Link

• Soto-Delgado, J., et al. (2024). Experimental and Theoretical Study on Hydrazine Derivatives: Structural, Electronic, and Reactivity Analysis. Moroccan Journal of Chemistry. Link

• Mykhailiuk, P. K. (2016).[2] 1-(Trifluoromethyl)cyclobutyl as a Bioisostere for the tert-Butyl Group. Chemistry – A European Journal. Link

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• 2. Synthetic Methods for Four‐Membered Carbocycles Bearing Emerging Fluorinated Motifs - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Novel Therapeutic Potential: An Exploration of the Biological Activity of Fluorinated Cyclobutyl Hydrazines

An In-depth Technical Guide:

Abstract

In the landscape of modern medicinal chemistry, the strategic combination of privileged structural motifs is a cornerstone of rational drug design. This guide delves into the therapeutic potential of a unique chemical class: fluorinated cyclobutyl hydrazines. We will dissect the individual contributions of the fluorine atom, the cyclobutane ring, and the hydrazine moiety to hypothesize potential biological activities. This exploration is grounded in established principles of medicinal chemistry, providing a framework for the synthesis, biological screening, and mechanistic validation of these novel compounds. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable experimental protocols to investigate this promising area of chemical biology.

The Scientific Rationale: A Trifecta of Strategic Moieties

The hypothesis that fluorinated cyclobutyl hydrazines represent a promising scaffold for drug discovery is built upon the well-documented advantages of its three core components. The convergence of these motifs offers a compelling strategy to generate novel chemical entities with potentially superior pharmacological profiles.

• The Fluorine Advantage: The incorporation of fluorine into small molecules is a powerful and widely used strategy in medicinal chemistry.[1] Its small van der Waals radius (1.47 Å) allows it to act as a bioisostere for hydrogen (1.20 Å), often without a significant steric penalty.[2] However, its extreme electronegativity (3.98 on the Pauling scale) imparts profound changes to a molecule's physicochemical properties.[2] Key benefits include:

  • Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong, making it resistant to cleavage by metabolic enzymes like cytochrome P450. Replacing a metabolically labile C-H bond with a C-F bond can block oxidation, prolonging a drug's half-life and increasing its bioavailability.[3][4]

  • Modulation of pKa: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as the amines in the hydrazine moiety.[2][5] This can alter a compound's ionization state at physiological pH, potentially improving membrane permeability and cellular uptake.

  • Enhanced Binding Affinity: Fluorine can engage in favorable non-covalent interactions within a protein's binding pocket, including dipole-dipole interactions and weak hydrogen bonds, which can enhance ligand-target affinity.[2]

• The Cyclobutane Scaffold: Imparting 3D Complexity and Rigidity: The cyclobutane ring, once underutilized due to perceived instability, is now increasingly recognized for its valuable contributions to drug design.[6][7] Its puckered, three-dimensional structure offers distinct advantages over more common flat aromatic rings or flexible alkyl chains.[6]

  • Conformational Restriction: By replacing a flexible linker with a rigid cyclobutane ring, the number of accessible conformations is significantly reduced. This pre-organization can lower the entropic penalty upon binding to a target, leading to increased potency.[6][8]

  • Improved Physicochemical Properties: Increasing the fraction of sp3-hybridized carbons by incorporating saturated rings like cyclobutane often correlates with improved aqueous solubility and reduced melting points, key properties for lead compound development.[6]

  • Metabolic Stability: The cyclobutane ring itself is relatively inert and can serve as a stable scaffold to orient pharmacophoric elements.[9] In some cases, replacing a metabolically vulnerable ring system, like cyclohexane, with a difluorocyclobutane has dramatically improved metabolic stability, as seen in the development of the IDH1 inhibitor ivosidenib.[9]

• The Hydrazine Pharmacophore: A History of Bioactivity: The hydrazine moiety (and its hydrazone derivatives) has a long history in medicine, most notably as the basis for the first generation of monoamine oxidase inhibitors (MAOIs) used to treat depression.[10][11]

  • Reactive Potential: Hydrazines can act as substrates for enzymes, with the activated product sometimes forming a covalent bond with the enzyme or its cofactor, leading to irreversible inhibition.[][13] This mechanism is responsible for the long-lasting effects of early MAOIs like phenelzine.[10]

  • Versatile Pharmacophore: The hydrazine group is a versatile hydrogen bond donor and acceptor and can be a key recognition element for a wide range of biological targets. Hydrazone derivatives have demonstrated a vast array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[14][15][16]

  • Toxicity Considerations: It is critical to acknowledge the potential toxicity associated with hydrazines, including hepatotoxicity and neurotoxicity, which led to the withdrawal of several early drugs.[11][17] Modern drug design aims to mitigate these risks by modifying the scaffold to improve selectivity and reduce the formation of reactive metabolites.[18][19]

The logical combination of these three motifs suggests that fluorinated cyclobutyl hydrazines could function as metabolically stable, conformationally defined probes of biological space, with the potential to target enzymes like MAO with improved safety profiles or to exhibit entirely new pharmacological activities.

Caption: Rationale for combining key structural motifs.

Potential Biological Targets and Mechanisms of Action

Based on the established pharmacology of the core moieties, we can hypothesize several primary target classes for this novel scaffold.

Monoamine Oxidase (MAO) Inhibition

The most direct hypothesis is that these compounds will act as MAO inhibitors. MAOs are mitochondrial enzymes responsible for the degradation of monoamine neurotransmitters like serotonin, dopamine, and noradrenaline.[10]

• Mechanism: Hydrazine-based drugs can act as irreversible MAO inhibitors by forming a covalent bond with the FAD cofactor essential for enzyme activity.[][13] The fluorinated cyclobutane scaffold could modulate this activity by:

  • Improving Selectivity: Fine-tuning the shape and electronics of the molecule to favor binding to either the MAO-A or MAO-B isoform. Selective MAO-B inhibitors, for example, are used in Parkinson's disease and have a lower risk of the "cheese effect" (hypertensive crisis) associated with non-selective MAOIs.[20]

  • Creating Reversible Inhibitors: The scaffold may promote non-covalent binding interactions that lead to potent, reversible inhibition, which is generally associated with a better safety profile compared to irreversible inhibitors.[13]

Caption: Hypothetical mechanism of MAO inhibition.

Other Enzyme Targets

The hydrazine/hydrazone functionality is a versatile chemical probe that can interact with a wide range of enzymes, particularly those that utilize cofactors.[21] The rigid cyclobutane can act as a scaffold to present the hydrazine moiety to other enzyme active sites, potentially leading to inhibition of:

• Proteases: The cyclobutane ring can mimic peptide backbones, positioning the hydrazine to interact with catalytic residues in proteases, a strategy seen with drugs like the HCV inhibitor boceprevir.[8]

• Kinases: While less common, the scaffold could be decorated to target the ATP-binding pocket of kinases, a major class of oncology targets.

• Metabolic Enzymes: The structural similarity to endogenous metabolites could allow these compounds to inhibit enzymes involved in key metabolic pathways. For example, cyclobutane-based derivatives have been identified as potent inhibitors of Acetyl-CoA Carboxylase (ACC).[22]

Antimicrobial Activity

Hydrazones have a well-documented history of antibacterial and antifungal activity.[14][23] The precise mechanism is often multifactorial, but can involve inhibition of essential enzymes or disruption of cell wall synthesis. The fluorinated cyclobutane portion could enhance these properties by increasing the lipophilicity of the molecule, thereby improving its ability to penetrate microbial cell membranes.[3]

A Framework for Biological Evaluation

A systematic, multi-tiered approach is essential to comprehensively evaluate the biological activity of a library of novel fluorinated cyclobutyl hydrazines. This workflow ensures that hits are identified efficiently and validated rigorously.

Caption: General workflow for biological activity screening.

Primary Screening and Hit Identification

The initial step involves screening a library of synthesized compounds at a single, high concentration (e.g., 10-20 µM) across a panel of assays.

• Biochemical Assays: These are purified-protein assays designed to measure direct interaction with a target. A primary screen should include:

  • MAO-A and MAO-B enzymatic assays.

  • Assays for other hypothesized targets (e.g., a representative protease).

• Phenotypic Assays: These are cell-based assays that measure a physiological outcome without a preconceived target. This approach allows for the discovery of unexpected activities. A primary screen should include:

  • Antimicrobial assays against a panel of representative bacteria (Gram-positive and Gram-negative) and fungi.

  • A general cytotoxicity assay using a standard cancer cell line (e.g., HeLa or HEK293) to flag broadly toxic compounds and identify potential anticancer agents.

Compounds showing significant activity (e.g., >50% inhibition or effect) are declared "hits" and advance to the next stage.

Hit-to-Lead: Dose-Response and Target Validation

Confirmed hits must be rigorously characterized to validate their activity and, for phenotypic hits, to identify their molecular target.

• Dose-Response Analysis: Hits are tested across a range of concentrations (typically an 8- to 12-point curve) to determine their potency (IC50 or EC50). This quantitative data is crucial for establishing a Structure-Activity Relationship (SAR).

• Target Identification: For hits from phenotypic screens, identifying the specific protein target is a critical step.[24]

  • Affinity-Based Pull-Down: A compound is immobilized on a solid support (e.g., beads) and incubated with cell lysate. Proteins that bind to the compound are "pulled down," isolated, and identified by mass spectrometry.[24]

  • Drug Affinity Responsive Target Stability (DARTS): This label-free method relies on the principle that ligand binding can stabilize a target protein against degradation by proteases. Cell lysate is treated with the compound, then with a protease, and the remaining proteins are analyzed to see which were protected by the compound.[24]

• Target Engagement & Validation: Once a target is identified, it's essential to confirm that the compound directly binds to it and modulates its function in a cellular context.

  • Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Cellular Thermal Shift Assay (CETSA) can confirm direct physical binding between the compound and the target protein and provide quantitative binding affinity (KD) data.[25]

  • Cellular Assays: It is crucial to show that the compound engages the target in intact cells and produces the expected downstream biological effect (e.g., for a kinase inhibitor, showing a reduction in the phosphorylation of its known substrate via Western blot).

Data Presentation and Key Experimental Protocols

Clear and structured data presentation is paramount for interpreting results and making informed decisions in a drug discovery program.

Example Data Summary Table

All quantitative data should be summarized in tables to facilitate comparison across compounds and assays.

Compound ID	Structure	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity Index (MAO-A/B)	S. aureus MIC (µg/mL)	HeLa Cytotoxicity IC50 (µM)
FCH-001	[Image]	150	8,500	56.7	>64	25.4
FCH-002	[Image]	2,300	45	0.02	>64	>50
Control-1	[Image]	12	250	20.8	N/A	N/A
Control-2	[Image]	4,100	9	0.002	N/A	N/A
Table 1: Hypothetical screening data for a set of fluorinated cyclobutyl hydrazines. Control-1 could be a known MAO-A selective inhibitor and Control-2 a known MAO-B selective inhibitor.

Detailed Protocol: In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol describes a common, luminescence-based assay for measuring MAO-A or MAO-B activity, which is a self-validating system through the inclusion of appropriate controls.

Objective: To determine the in vitro potency (IC50) of test compounds against purified human recombinant MAO-A and MAO-B enzymes.

Materials:

• MAO-Glo™ Assay Kit (Promega)

  • MAO-A or MAO-B enzyme

  • MAO substrate

  • Luciferin Detection Reagent

  • MAO Reaction Buffer

• Test Compounds (dissolved in 100% DMSO)

• Known selective inhibitors for MAO-A (e.g., Clorgyline) and MAO-B (e.g., Pargyline) as positive controls.

• 100% DMSO (vehicle control).

• White, opaque 96- or 384-well assay plates.

• Luminometer plate reader.

Methodology:

• Compound Plating: a. Prepare serial dilutions of test compounds and control inhibitors in 100% DMSO. A typical starting concentration is 10 mM. b. Dispense a small volume (e.g., 1 µL) of the DMSO dilutions into the assay plate wells. c. For control wells, dispense 1 µL of 100% DMSO (for 100% activity) and 1 µL of a high concentration of the appropriate control inhibitor (for 0% activity/background).

• Enzyme Preparation and Addition: a. Thaw the MAO-A or MAO-B enzyme and MAO Reaction Buffer on ice. b. Prepare the enzyme solution by diluting the MAO enzyme in the reaction buffer to the recommended concentration. c. Add the enzyme solution (e.g., 24 µL) to all wells containing the compounds and controls. d. Mix briefly on a plate shaker and incubate for 15 minutes at room temperature to allow compounds to bind to the enzyme.

• Initiation of Reaction: a. Prepare the MAO substrate solution by diluting the substrate in the reaction buffer. b. Add the substrate solution (e.g., 25 µL) to all wells to start the enzymatic reaction. c. Mix briefly and incubate for 60 minutes at room temperature.

• Signal Detection: a. Reconstitute the Luciferin Detection Reagent according to the manufacturer's instructions. b. Add the detection reagent (e.g., 50 µL) to all wells. This reagent stops the MAO reaction and initiates the luminescence reaction. c. Mix briefly and incubate for 20 minutes at room temperature to stabilize the luminescent signal. d. Read the luminescence on a plate reader.

• Data Analysis: a. Subtract the average background signal (0% activity wells) from all other measurements. b. Normalize the data by setting the average vehicle control signal (100% activity wells) to 100%. c. Calculate the percent inhibition for each compound concentration. d. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Outlook

The rational combination of fluorine, a cyclobutane scaffold, and a hydrazine moiety presents a compelling strategy for the discovery of novel bioactive small molecules. The resulting fluorinated cyclobutyl hydrazines are predicted to possess favorable pharmacokinetic properties and the potential to interact with a range of biological targets, most notably monoamine oxidases. The true therapeutic potential of this chemical class, however, can only be unlocked through systematic synthesis and rigorous biological evaluation. The experimental framework outlined in this guide provides a logical and robust pathway from initial library screening to mechanistic validation. Future work should focus on expanding the chemical diversity of the compound library, exploring a wider range of biological assays based on initial findings, and ultimately advancing promising lead compounds into preclinical in vivo models to assess their efficacy and safety.

References

• Title: Fluorine in drug discovery: Role, design and case studies Source: Google Cloud URL
• Title: Cyclobutanes in Small‐Molecule Drug Candidates - PMC Source: National Center for Biotechnology Information URL
• Title: The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications Source: MDPI URL
• Title: The role of fluorine in medicinal chemistry Source: Taylor & Francis Online URL
• Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022)
• Title: The Many Roles for Fluorine in Medicinal Chemistry Source: ACS Publications URL
• Title: Applications of Fluorine in Medicinal Chemistry Source: ACS Publications URL
• Title: Cyclobutane Derivatives in Drug Discovery Source: PharmaBlock URL
• Title: Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC Source: National Center for Biotechnology Information URL
• Title: Monoamine Oxidase Inhibitors (MAOI)
• Title: Monoamine Oxidase Inhibitor Compounds List Source: BOC Sciences URL
• Title: Explore Our Novel Cyclobutane Derivatives Source: Life Chemicals URL
• Title: Hydrazine (antidepressant)
• Title: A review: FDA-approved fluorine-containing small molecules from 2015 to 2022 - PubMed Source: National Center for Biotechnology Information URL
• Title: Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity - PMC Source: National Center for Biotechnology Information URL
• Title: Review: Fluorine in Medicinal Chemistry Source: ResearchGate URL
• Title: Monoamine oxidase inhibitor - Wikipedia Source: Wikipedia URL
• Title: Identification of Novel Cyclobutane-Based Derivatives as Potent Acetyl-CoA Carboxylase Allosteric Inhibitors for Nonalcoholic Steatohepatitis Drug Discovery Source: ACS Publications URL
• Title: Hydrazine Toxicology - StatPearls - NCBI Bookshelf Source: National Center for Biotechnology Information URL
• Title: BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY Source: Journal of Drug Metabolism & Toxicology URL
• Title: Which Small Molecule?
• Title: Target identification of small molecules: an overview of the current applications in drug discovery - PMC Source: National Center for Biotechnology Information URL
• Title: Structure of hydralazine and formation of various reactive metabolites, catalyzed either by metal ions or enzymes.
• Title: A review exploring biological activities of hydrazones - PMC Source: National Center for Biotechnology Information URL
• Title: An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents Source: MDPI URL
• Title: Biological Activities of Hydrazone Derivatives Source: MDPI URL
• Title: Hydrazines as versatile chemical biology probes and drug-discovery tools for cofactor-dependent enzymes Source: bioRxiv URL
• Title: A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones Source: TSI Journals URL

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Advanced Technical Guide: gem-Difluorocyclobutane (gem-DFCB) Motifs in Medicinal Chemistry

Topic: Literature Review & Technical Guide: gem-Difluorocyclobutane Containing Compounds Audience: Researchers, Scientists, and Drug Development Professionals Format: In-depth Technical Guide[1]

[1]

Executive Summary & Strategic Value

The gem-difluorocyclobutane (gem-DFCB) moiety has emerged as a high-value bioisostere in modern drug discovery, offering a unique solution to the "lipophilicity-solubility" paradox. Unlike traditional alkyl linkers, the gem-DFCB scaffold introduces a significant dipole without the metabolic liability of a carbonyl group or the hydrogen-bond donor/acceptor saturation of an ether.

This guide analyzes the gem-DFCB motif through three lenses: conformational control (the "puckering" effect), synthetic accessibility (overcoming HF elimination), and physicochemical modulation (pKa attenuation and metabolic blocking).[1]

Physicochemical Architecture

The "Butterfly" Conformation

Cyclobutane rings are rarely planar; they adopt a puckered "butterfly" conformation to relieve torsional strain.[1] The introduction of a gem-difluoro group alters this landscape significantly.[1]

• Puckering Angle: Unsubstituted cyclobutane puckers at approximately ~30°.[1][2] The gem-difluoro substitution flattens this slightly to ~20–24° due to the gauche effect and electrostatic repulsion between the fluorine lone pairs and adjacent bonds.

• Dipole Vector: The C-F bonds create a strong, localized dipole moment perpendicular to the ring plane.[1] This allows the motif to participate in dipole-dipole interactions within a binding pocket, often mimicking the electronic signature of a carbonyl oxygen while remaining chemically inert.

Property Modulation Table

The following table summarizes the impact of replacing a methylene (-CH₂-) or a carbonyl (-C=O) with a gem-difluoromethylene (-CF₂-) unit within a cyclobutane ring.

Property	gem-Difluorocyclobutane (gem-DFCB)	vs. Cyclobutane (CH₂)	vs. Carbonyl (C=O)
Lipophilicity (LogP)	Moderate Increase (+0.2 to +0.[1]5)	More Lipophilic	More Lipophilic
Metabolic Stability	High (Blocks CYP oxidation)	Low (Susceptible to hydroxylation)	Variable (Reductase liability)
Basicity of α-Amine	Decreases pKa by 2–3 units	Neutral	N/A
Conformation	Rigid, Puckered (~24°)	Flexible, Puckered (~30°)	Planar (sp2)
H-Bonding	Weak Acceptor (C-F)	None	Strong Acceptor

Expert Insight: The pKa lowering effect is critical in CNS drug design.[1] By reducing the basicity of a pendant amine (e.g., in a piperazine linker), gem-DFCB can reduce lysosomal trapping and P-gp efflux liability, improving blood-brain barrier penetration.[1]

Synthetic Methodologies

Synthesizing gem-DFCB scaffolds presents a specific challenge: the tendency for β-fluoride elimination (loss of HF) to form cyclobutenes, especially under basic conditions.[1] Three primary strategies have been developed to circumvent this.

Pathway A: Deoxofluorination (The "Classic" Route)

This method involves converting a cyclobutanone to a gem-difluoride using reagents like DAST, Deoxo-Fluor, or XtalFluor.[1]

• Challenge: High risk of ring expansion or elimination if the substrate is sterically hindered or electron-rich.[1]

• Solution: Use of non-nucleophilic bases and controlled temperatures.[1]

Pathway B: Organolanthanum Addition (The "Functionalization" Route)

A breakthrough approach for accessing 1,1-disubstituted-3,3-difluorocyclobutanes.[1] Standard organolithiums cause HF elimination in 3,3-difluorocyclobutanones.[1]

• Mechanism: Lanthanum reagents (LaCl₃[1]·2LiCl) coordinate oxophilicly to the ketone, activating it for nucleophilic attack while suppressing the basicity that drives elimination.[1]

Pathway C: [2+2] Cycloaddition

Constructing the ring from acyclic precursors, typically using difluoroallenes or difluoroethylenes.[1]

Visualization of Synthetic Logic

The following diagram illustrates the decision tree for selecting a synthesis route.

Figure 1: Strategic decision tree for synthesizing gem-difluorocyclobutane scaffolds based on starting material availability and substitution patterns.

Experimental Protocol: Synthesis of 3,3-Difluorocyclobutanamine HCl

This protocol describes a robust, scalable method for synthesizing a primary gem-DFCB amine, a common building block.[1] This route avoids the use of unstable azides by utilizing a rearrangement strategy.[1]

Reaction Scheme:

• Esterification: 3-Oxocyclobutanecarboxylic acid → Methyl ester.[1]

• Fluorination: Methyl 3-oxocyclobutanecarboxylate → Methyl 3,3-difluorocyclobutanecarboxylate.[1]

• Amidation & Rearrangement: Conversion to the amine via a modified Lossen or Hofmann-type rearrangement (often using sulfonyl chlorides).[1]

Detailed Procedure (Step 2 & 3 Focus)

Reagents:

• Methyl 3-oxocyclobutanecarboxylate[1][3]

• DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor[1]

• Dichloromethane (DCM) (Anhydrous)[1]

• Hydroxylamine hydrochloride[1][3]

• Methanesulfonyl chloride (MsCl)[1]

Step-by-Step Protocol:

• Deoxofluorination (Critical Step):

  • Charge a flame-dried reaction vessel with Methyl 3-oxocyclobutanecarboxylate (1.0 eq) and anhydrous DCM (0.5 M concentration).

  • Cool the solution to 0°C under nitrogen atmosphere.

  • Add DAST (1.5 eq) dropwise via syringe pump to control exotherm.[1] Caution: DAST releases HF upon hydrolysis.[1]

  • Allow the mixture to warm to room temperature (25°C) and stir for 16 hours.

  • Quench: Pour the reaction mixture slowly into saturated aqueous NaHCO₃ at 0°C. Note: Vigorous CO₂ evolution.

  • Extract with DCM, dry over MgSO₄, and concentrate to yield Methyl 3,3-difluorocyclobutanecarboxylate.[1]

• Formation of Hydroxamic Acid:

  • Dissolve the fluorinated ester in MeOH.[1] Add Hydroxylamine HCl (1.2 eq) and KOH (2.5 eq). Stir at RT for 4 hours.

  • Neutralize with HCl and extract to isolate the hydroxamic acid intermediate.[1]

• Rearrangement to Amine (Lossen-type):

  • Dissolve the hydroxamic acid in THF/Water.[1] Add MsCl (1.1 eq) and mild base (K₂CO₃).[1]

  • Heat to 50°C for 2 hours. The intermediate isocyanate forms and hydrolyzes in situ to the amine.

  • Salt Formation: Acidify with 4M HCl in dioxane to precipitate 3,3-difluorocyclobutanamine hydrochloride .[1]

  • Filtration: Collect the white solid by filtration.[1] Yields are typically >90% with high purity.[1][4]

Strategic Application: Case Study (Ivosidenib)

Drug: Ivosidenib (Tibsovo®) Target: IDH1 (Isocitrate Dehydrogenase 1) Role of gem-DFCB: In the development of Ivosidenib, the gem-difluorocyclobutane ring was utilized to replace a cyclohexyl or standard cyclobutyl group.[1]

• Metabolic Blocking: The C-F bonds blocked the site of metabolic oxidation (hydroxylation) that occurred on the non-fluorinated cycloalkyl analogs.[1]

• Conformational Lock: The puckered ring oriented the substituents in a precise vector to maximize binding affinity within the IDH1 allosteric pocket.[1]

• Result: Increased half-life and oral bioavailability without sacrificing potency.[1]

References

• Synthesis of gem-Difluorocyclobutanes via Organolanthanum Reagents Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][1]

• Synthesis and Characterization of 2,2-Difluorocyclobutyl-Substituted Building Blocks Source: Journal of Organic Chemistry (PubMed) URL:[1][Link]

• Source: Google Patents (CN104693056A)

• Bioisosterism of Oxetanes and Difluorocyclobutanes Source: ChemRxiv (Preprint) URL:[1][Link][1][5]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN112279785A - 3, 3-difluorocyclobutylamine hydrochloride intermediate and synthetic method thereof, and 3, 3-difluorocyclobutylamine hydrochloride synthetic method - Google Patents [patents.google.com]
• 4. orgsyn.org [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

use of (3,3-Difluorocyclobutyl)hydrazine in heterocyclic synthesis

Topic: Strategic Utilization of (3,3-Difluorocyclobutyl)hydrazine in Heterocyclic Synthesis Content Type: Application Note & Experimental Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: The Fluorine Advantage

(3,3-Difluorocyclobutyl)hydrazine (often supplied as the hydrochloride salt, CAS 869376-63-6) has emerged as a high-value building block in modern drug discovery. It serves as a superior bioisostere for traditional alkyl or cycloalkyl hydrazines.

Key Value Propositions:

• Metabolic Stability: The gem-difluoro moiety blocks oxidative metabolism at the 3-position of the cyclobutane ring, a common soft spot in non-fluorinated analogs.

• Conformational Control: The "pucker" angle of the cyclobutane ring is influenced by the fluorine substitution, often locking the attached heterocycle into a vector that favors specific receptor binding pockets.

• Lipophilicity Modulation: The group lowers basicity (pKₐ modulation) via inductive effects while maintaining a balanced logD profile compared to more lipophilic tert-butyl or cyclohexyl groups.

Chemical Profile & Handling

Compound: (3,3-Difluorocyclobutyl)hydrazine Hydrochloride Molecular Formula: C₄H₇F₂N₂ · HCl Physical State: White to off-white hygroscopic solid.

Safety & Stability Protocol

• Toxicity: Like all hydrazines, this compound is a potential genotoxin and skin sensitizer. Handle exclusively in a fume hood with double-gloving.

• Stability: The hydrochloride salt is stable at room temperature but hygroscopic. The free base is prone to air oxidation and should be generated in situ or used immediately.

• Reactivity Note: The electron-withdrawing effect of the gem-difluoro group (–I effect) reduces the nucleophilicity of the hydrazine nitrogens compared to isopropyl hydrazine. Reaction times may need to be extended.

Application I: Regioselective Pyrazole Synthesis

The most critical application of this building block is the synthesis of N-substituted pyrazoles, a scaffold ubiquitous in kinase inhibitors (e.g., JAK, BRAF inhibitors).

The Challenge: Regioselectivity

When reacting a mono-substituted hydrazine with an unsymmetrical 1,3-diketone, two regioisomers are possible (1,3,5- vs. 1,3,4-substituted).[1][2]

• Electronic Control: The terminal -NH₂ is generally more nucleophilic and attacks the most electrophilic carbonyl.

• Steric Control: The bulky (3,3-difluorocyclobutyl) group creates steric clash, often favoring the isomer where the bulky group is distal to the largest substituent on the diketone.

Experimental Protocol: The "Fluorinated Solvent" Method

Rationale: Recent literature suggests that using fluorinated alcohols (TFE or HFIP) as solvents can dramatically enhance regioselectivity via hydrogen-bond activation of the carbonyls and stabilization of specific transition states.

Materials:

• (3,3-Difluorocyclobutyl)hydrazine HCl (1.0 equiv)

• Unsymmetrical 1,3-diketone (1.0 equiv)

• Triethylamine (Et₃N) (1.2 equiv) - Crucial for freeing the salt

• Solvent: Ethanol (Standard) OR 2,2,2-Trifluoroethanol (TFE) (High Selectivity)

Step-by-Step Procedure:

• Salt Neutralization: In a round-bottom flask, suspend (3,3-difluorocyclobutyl)hydrazine HCl (1.0 mmol) in TFE (5 mL). Add Et₃N (1.2 mmol) dropwise at 0°C. Stir for 15 minutes until the solution clarifies (formation of free base).

• Addition: Add the 1,3-diketone (1.0 mmol) slowly.

  • Note: If the reaction is highly exothermic, maintain 0°C; otherwise, allow to warm to Room Temperature (RT).

• Cyclization: Heat the mixture to reflux (approx. 78°C for EtOH, 74°C for TFE) for 4–12 hours.

  • Monitoring: Monitor by LC-MS. The intermediate hydrazone may form quickly, but cyclization/dehydration to the aromatic pyrazole requires heat.

• Workup:

  • Evaporate the solvent under reduced pressure.

  • Redissolve the residue in EtOAc and wash with water (x2) and brine (x1).

  • Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Data Analysis: Regioisomers are best distinguished by NOESY NMR. Look for a cross-peak between the cyclobutyl methine proton and the substituent at the pyrazole 5-position.

Application II: 1,2,4-Triazole Synthesis

This building block is also effective for synthesizing triazoles via the Einhorn-Brunner or Pellizzari reactions.

Protocol: Reaction with Formamidine Acetate

• Mix: Combine (3,3-difluorocyclobutyl)hydrazine HCl (1.0 equiv), Formamidine acetate (2.5 equiv), and Et₃N (3.0 equiv) in Acetonitrile.

• Heat: Reflux at 80°C for 16 hours.

• Mechanism: The hydrazine attacks the amidine carbon, displacing ammonia, followed by cyclization with a second equivalent of formamidine (or added orthoester).

Critical Analysis: The Inductive Effect

The gem-difluoro group at C3 exerts a through-bond inductive effect that lowers the pKₐ of the hydrazine.

Property	Isopropyl Hydrazine	(3,3-Difluorocyclobutyl)hydrazine	Impact on Synthesis
Nucleophilicity	High	Moderate	Slower attack on electrophiles; may require acid catalysis.
Basicity (pKₐ)	~7.9 (conj. acid)	~6.5–7.0 (est.)	Less likely to protonate under mild acidic conditions.
Steric Bulk	Medium	High (Rigid)	Enhances regioselectivity in cyclizations.

Visualization of Workflows

Figure 1: Regioselective Pyrazole Synthesis Pathway

Caption: Logical flow for synthesizing pyrazoles, highlighting the critical decision point for solvent selection to optimize regioselectivity.

Figure 2: Reaction Mechanism & Bioisostere Logic

Caption: Comparison of the 3,3-difluorocyclobutyl group properties versus standard alkyl groups in drug design.

References

• Mykhailiuk, P. K. (2015). "Fluorinated Cyclobutanes: Synthesis and Properties." Chemical Reviews, 115(16), 8936–8980. Link

  • Core reference for the properties of the difluorocyclobutyl group.

• Fustero, S., et al. (2013). "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." The Journal of Organic Chemistry, 78(10), 4960–4973. Link

  • Basis for the solvent recommend

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Frameworks." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Authorit

• Enamine Ltd. "Building Blocks: Hydrazines." Product Catalog. Link

  • Commercial source verific

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

(3,3-Difluorocyclobutyl)hydrazine as a building block in medicinal chemistry

Executive Summary

(3,3-Difluorocyclobutyl)hydrazine is an advanced medicinal chemistry building block designed to introduce the 3,3-difluorocyclobutyl (DFCB) moiety into drug candidates. This motif serves as a metabolically stable, lipophilic bioisostere for traditional alkyl groups (e.g., tert-butyl, isopropyl, cyclohexyl).

The incorporation of the gem-difluoro group at the 3-position of the cyclobutane ring imparts unique physicochemical properties:

• Metabolic Blocking: Prevents oxidative metabolism at the typically labile C3 position.

• pKa Modulation: Lowers the basicity of the adjacent hydrazine/nitrogen, improving membrane permeability and altering solubility.

• Conformational Locking: The fluorine atoms induce a specific "puckered" conformation, potentially enhancing ligand-target binding affinity.

This guide provides a validated protocol for the synthesis of this building block and its subsequent application in constructing pyrazole-based scaffolds , a frequent pharmacophore in kinase inhibitors and GPCR ligands.

Physicochemical Profile & Bioisosterism[1][2][3]

The DFCB group is not merely a "spacer"; it is a functional tool for multiparameter optimization (MPO).

Table 1: Comparative Physicochemical Properties

Property	Isopropyl Hydrazine	Cyclobutyl Hydrazine	(3,3-Difluorocyclobutyl) Hydrazine	Impact in MedChem
Molecular Weight	74.12	86.14	122.12	Slight increase; usually negligible for LE (Ligand Efficiency).
LogP (Est.)	0.2	0.4	0.9 - 1.1	Increased lipophilicity without adding greasy alkyl chains.
pKa (Conj. Acid)	~8.0	~7.8	~6.2 - 6.8	Critical: Reduced basicity decreases lysosomal trapping and improves passive permeability.
Metabolic Stability	Low (Hydroxylation)	Moderate	High	Fluorine blocks C3-oxidation; Ring strain prevents easy ring-opening metabolism.
Shape	Flexible	Semi-rigid	Rigid/Puckered	Defined vector for substituent display.

Structural Logic

The gem-difluoro substitution creates a dipole that opposes the lone pair of the hydrazine nitrogens. This electronic withdrawal effect (inductive effect,

) is responsible for the lowered pKa.

Synthesis Protocol: Preparation of the Building Block

While (3,3-difluorocyclobutyl)hydrazine is commercially available, in-house preparation is often required for scale-up or derivative synthesis. The most robust route is Reductive Amination of 3,3-difluorocyclobutanone with tert-butyl carbazate, followed by deprotection.

Workflow Diagram

Figure 1: Step-wise synthesis of (3,3-difluorocyclobutyl)hydrazine dihydrochloride.

Detailed Methodology

Reagents:

• 3,3-Difluorocyclobutanone (1.0 equiv)

• tert-Butyl carbazate (1.05 equiv)

• Sodium cyanoborohydride (NaBH

  CN) (1.5 equiv)

• Acetic acid (catalytic)

• Methanol (anhydrous)

• 4M HCl in Dioxane

Step 1: Formation of N-Boc Hydrazone

• Dissolve 3,3-difluorocyclobutanone (10 mmol) in anhydrous MeOH (30 mL).

• Add tert-butyl carbazate (10.5 mmol) and stir at room temperature for 2 hours.

• Checkpoint: Monitor by TLC or LCMS. The formation of the hydrazone is usually quantitative.

Step 2: Reductive Amination

• Cool the mixture to 0°C.

• Add acetic acid (1 mL) to adjust pH to ~5.

• Add NaBH

  CN (15 mmol) portion-wise over 30 minutes. Caution: Generates HCN gas; perform in a well-ventilated fume hood.

• Allow to warm to room temperature and stir overnight.

• Workup: Quench with saturated NaHCO

  . Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na SO , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) to yield N-Boc-(3,3-difluorocyclobutyl)hydrazine.

Step 3: Deprotection to Salt

• Dissolve the Boc-intermediate in minimal 1,4-dioxane.

• Add 4M HCl in dioxane (10 equiv) at 0°C.

• Stir at room temperature for 4 hours. A white precipitate should form.

• Isolation: Filter the solid, wash with diethyl ether, and dry under vacuum.

• Product: (3,3-Difluorocyclobutyl)hydrazine dihydrochloride.[1]

Application Protocol: Synthesis of Pyrazole Scaffolds

The primary application of this building block is the synthesis of 1-substituted pyrazoles . This reaction is ubiquitous in the synthesis of kinase inhibitors (e.g., JAK, BRAF inhibitors).

Reaction Logic

The hydrazine acts as a dinucleophile reacting with a 1,3-electrophile (such as a 1,3-diketone or an enaminone). The regioselectivity is controlled by the sterics and electronics of the electrophile.

Pathway Diagram

Figure 2: General workflow for converting the hydrazine building block into a pyrazole core.

Experimental Procedure (Pyrazole Formation)

Reagents:

• (3,3-Difluorocyclobutyl)hydrazine dihydrochloride (1.0 equiv)

• 1,3-Diketone derivative (e.g., 4,4,4-trifluorobutane-1,3-dione) (1.0 equiv)

• Triethylamine (Et

  N) (2.5 equiv) - Required to neutralize the HCl salt

• Ethanol (Absolute)[2]

Protocol:

• Preparation: In a reaction vial, suspend the hydrazine dihydrochloride (1.0 mmol) in Ethanol (5 mL).

• Neutralization: Add Et

  N (2.5 mmol). The mixture will become clear as the free base hydrazine is released.

• Addition: Add the 1,3-diketone (1.0 mmol).

• Reaction: Heat the mixture to reflux (80°C) for 4–6 hours.

• Monitoring: Monitor consumption of the hydrazine by TLC (stain with phosphomolybdic acid or ninhydrin).

• Workup: Concentrate the solvent. Redissolve in EtOAc and wash with water.

• Purification: The resulting pyrazole often requires column chromatography.

Critical Note on Regioselectivity: When using asymmetric 1,3-electrophiles (like enaminones), the DFCB group is bulky. The major isomer typically results from the attack of the terminal hydrazine nitrogen (NH

) on the most electrophilic/least hindered carbon of the enaminone. Structure verification by NOESY NMR is mandatory .

Troubleshooting & Safety

Handling Hydrazines[5][6][7][8][9][10]

• Toxicity: Hydrazines are potential genotoxins. Handle all solids in a weigh station or fume hood.

• Stability: The free base of (3,3-difluorocyclobutyl)hydrazine is prone to oxidation. Always store as the dihydrochloride salt at -20°C.

• Salt Stoichiometry: Commercial sources may supply the monohydrochloride or dihydrochloride. Check the Certificate of Analysis (CoA) to calculate equivalents correctly.

Reaction Failures

• Issue: Low yield in reductive amination.

  • Fix: Ensure the pH is strictly controlled (pH 4-5). If too acidic, the hydrazine is protonated and non-nucleophilic. If too basic, the imine doesn't form well.

• Issue: "Stuck" Pyrazole reaction.[3]

  • Fix: Switch solvent to Acetic Acid and heat to 100°C. The acidic medium catalyzes the dehydration step.

References

• Synthesis of Fluorinated Cyclobutanes

  • Title: Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines.

  • Source:European Journal of Organic Chemistry, 2015.[4]

  • URL:[Link]

• Building Block Data

  • Title: 3,3-Difluorocyclobutan-1-amine (Precursor D
  • Source: PubChem Compound Summary.

  • URL:[Link]

• General Hydrazine Synthesis

  • Title: Reductive Amination of Ketones with tert-Butyl Carbaz
  • Source:Journal of Organic Chemistry, Standard Protocol Adapt

  • URL:[Link]

• Medicinal Chemistry Context

  • Title: The "Fluorine Effect" in Medicinal Chemistry.[5]

  • Source:Journal of Medicinal Chemistry (General Concept Reference).[6]

  • URL:[Link]

Sources

• 1. 2231672-94-7|(3,3-Difluorocyclobutyl)hydrazine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Reaction of (3,3-Difluorocyclobutyl)hydrazine with Carbonyl Compounds

Introduction & Strategic Significance

The (3,3-difluorocyclobutyl) moiety has emerged as a high-value bioisostere in modern medicinal chemistry. It serves as a lipophilic, metabolically stable surrogate for traditional alkyl groups like tert-butyl, isopropyl, or cyclobutyl rings. The introduction of the gem-difluoro group lowers the pKa of adjacent amines, modulates lipophilicity (LogD), and alters the ring pucker, often improving the pharmacokinetic profile of drug candidates [1].

(3,3-Difluorocyclobutyl)hydrazine (often supplied as the hydrochloride salt, CAS 1364632-66-5) is the primary building block for introducing this motif into nitrogen-containing heterocycles, particularly pyrazoles and hydrazones . This guide details the protocols for reacting this hydrazine with carbonyl electrophiles, ensuring high yields and reproducibility in drug discovery workflows.

Chemical Properties & Handling[1]

• Compound: (3,3-Difluorocyclobutyl)hydrazine hydrochloride[1][2][3]

• CAS: 1364632-66-5 (HCl salt)

• Molecular Weight: 136.12 (free base), 172.58 (HCl salt)

• Solubility: Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents (DCM, Hexanes).

• Stability: Hygroscopic. Store under inert atmosphere at -20°C. The free base is prone to oxidation and should be generated in situ.

Application I: Synthesis of Hydrazones (Condensation)

Hydrazones derived from (3,3-difluorocyclobutyl)hydrazine are versatile intermediates. They can serve as stable storage forms of aldehydes, linker motifs in chemical biology, or precursors for Wolff-Kishner type reductions (though rare for this valuable motif).

Mechanistic Insight

The reaction proceeds via nucleophilic attack of the hydrazine's terminal nitrogen (

) on the carbonyl carbon. Acid catalysis is often required to activate the carbonyl, especially for ketones, but the pH must be controlled to avoid protonating the hydrazine nucleophile.

Standard Protocol

Objective: Condensation of (3,3-difluorocyclobutyl)hydrazine HCl with a generic aryl aldehyde/ketone.

Reagents:

• (3,3-Difluorocyclobutyl)hydrazine HCl (1.0 equiv)

• Aldehyde/Ketone (1.0 - 1.1 equiv)

• Sodium Acetate (NaOAc) (1.1 equiv) [Critical for neutralizing the HCl salt]

• Solvent: Ethanol (EtOH) or Methanol (MeOH) (0.1 M concentration)

• Catalyst: Acetic Acid (AcOH) (1-5 mol%, optional for unreactive ketones)

Procedure:

• Preparation: In a round-bottom flask equipped with a stir bar, dissolve (3,3-difluorocyclobutyl)hydrazine HCl (1.0 mmol) and NaOAc (1.1 mmol) in EtOH (10 mL). Stir for 10 minutes at room temperature to generate the free hydrazine in situ.

• Addition: Add the carbonyl compound (1.0 mmol) in one portion.

  • Note: If the carbonyl is a solid, dissolve it in a minimum amount of EtOH before addition.

• Reaction:

  • Aldehydes:[4][5][6][7] Stir at Room Temperature (RT) for 1–4 hours.

  • Ketones: Add AcOH (1 drop) and heat to reflux (78°C) for 4–12 hours.

• Monitoring: Monitor by TLC or LC-MS. The hydrazone product is typically less polar than the hydrazine but may vary relative to the carbonyl. Look for the disappearance of the carbonyl peak (UV).

• Workup:

  • Remove solvent under reduced pressure.[7]

  • Resuspend the residue in EtOAc and wash with water (

    ) and brine ( ).

  • Dry over

    , filter, and concentrate.

• Purification: Recrystallization from EtOH/Hexanes or Flash Column Chromatography (typically Hexanes/EtOAc gradient).

Optimization Data (Representative)

Variable	Condition	Yield (Aldehyde)	Yield (Ketone)	Notes
Solvent	Ethanol (Abs)	92%	85%	Standard green solvent.
Solvent	THF	75%	60%	Slower reaction rates observed.
Base	NaOAc	92%	85%	Buffers reaction; prevents protonation of nucleophile.
Base		88%	80%	Effective, but harder to remove traces.
Catalyst	None	90%	45%	Ketones require acid catalysis.
Catalyst	AcOH (5%)	91%	88%	Optimal for ketones.

Application II: Synthesis of Pyrazoles (Cyclocondensation)

This is the most critical application for drug discovery. The reaction with 1,3-dicarbonyl compounds (or enaminones) yields 1-(3,3-difluorocyclobutyl)pyrazoles, a scaffold found in various kinase inhibitors [2].

Regioselectivity Challenge

When reacting with an unsymmetrical 1,3-dicarbonyl (

), two regioisomers are possible.

• Control: The regioselectivity is governed by the steric bulk of the substituents and the solvent. Protophilic solvents (EtOH) often favor the isomer where the hydrazine attacks the most electrophilic carbonyl first.

Workflow Diagram

The following diagram outlines the logical flow for synthesizing pyrazoles using this reagent.

Caption: Workflow for the cyclocondensation of (3,3-difluorocyclobutyl)hydrazine with 1,3-dicarbonyls.

Protocol: Pyrazole Synthesis

• Dissolution: Dissolve (3,3-difluorocyclobutyl)hydrazine HCl (1.0 equiv) in Ethanol (0.2 M).

• Neutralization: Add

  (1.2 equiv) or NaOAc (1.2 equiv). Stir for 15 min.

• Addition: Add the 1,3-diketone or

  -keto ester (1.0 equiv).

• Cyclization: Heat to reflux for 3–6 hours.

  • Tip: If reaction is sluggish, add 10 mol% HCl (4M in dioxane) or AcOH.

• Isolation: Concentrate in vacuo. Dilute with water, extract with DCM.

• Purification: Regioisomers usually have different Rf values on silica. Use a gradient of Hexanes/EtOAc (0% to 50%).

Mechanistic Pathway (Acid-Catalyzed Hydrazone Formation)

Understanding the mechanism aids in troubleshooting low yields (often due to pH issues).

Caption: Acid-catalyzed condensation mechanism. Proton transfer (PT) is the rate-limiting step in neutral conditions.

Troubleshooting & FAQs

Q: My reaction is stuck at 50% conversion.

• A: Water is a byproduct. Add molecular sieves (3Å or 4Å) to the reaction mixture to drive the equilibrium toward the hydrazone.

Q: I see two spots on TLC for the pyrazole reaction.

• A: These are likely regioisomers. If one is desired over the other, try changing the solvent (e.g., to TFE - Trifluoroethanol) or using a Lewis Acid catalyst (

  ) which can improve regioselectivity [3].

Q: The hydrazine salt is not dissolving.

• A: The HCl salt is polar. Use Methanol instead of Ethanol, or add a small amount of water (10% v/v), though this may slow down the condensation equilibrium.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Fustero, S., et al. (2011). Improved Regioselectivity in the Synthesis of Pyrazoles: A Review. Chemistry – A European Journal, 17, 14764. Link

• Deng, X., & Mani, N. S. (2008).[8] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link

• PubChem. (2023). Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride.[2] National Library of Medicine. Link

Sources

• 1. 2231672-94-7|(3,3-Difluorocyclobutyl)hydrazine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. PubChemLite - Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) (C5H10F2N2) [pubchemlite.lcsb.uni.lu]
• 3. CAS NO:2231672-94-7; (3,3-difluorocyclobutyl)hydrazine;dihydrochloride [chemdict.com]
• 4. fiveable.me [fiveable.me]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

The Strategic Integration of (3,3-Difluorocyclobutyl)hydrazine in the Synthesis of Advanced Agrochemicals

Introduction: The Flourishing Role of Fluorine in Modern Agrochemicals

The relentless pursuit of enhanced efficacy, improved safety profiles, and robust intellectual property has positioned organofluorine chemistry as a cornerstone of modern agrochemical research and development. The introduction of fluorine atoms into active ingredients can profoundly influence their physicochemical and biological properties, often leading to increased metabolic stability, enhanced binding affinity to target enzymes, and improved transport characteristics within the plant.[1][2] Among the diverse array of fluorinated building blocks, those containing small, strained ring systems, such as the 3,3-difluorocyclobutyl moiety, are gaining considerable attention. This application note delves into the strategic use of (3,3-Difluorocyclobutyl)hydrazine as a key intermediate in the synthesis of next-generation agrochemicals, with a particular focus on the pyrazole carboxamide class of fungicides.

The 3,3-difluorocyclobutyl group imparts a unique combination of lipophilicity and conformational constraint. The gem-difluoro group acts as a lipophilic hydrogen bond acceptor and can serve as a bioisostere for a carbonyl group, potentially improving membrane permeability and target interaction. The strained cyclobutane ring restricts the rotational freedom of the molecule, which can lead to a more favorable binding entropy upon interaction with the target protein. This application note will provide a detailed protocol for the synthesis of a model pyrazole carboxamide fungicide, highlighting the practical aspects and underlying chemical principles of utilizing (3,3-Difluorocyclobutyl)hydrazine.

Core Application: Synthesis of Pyrazole Carboxamide Fungicides

Pyrazole carboxamide fungicides are a prominent class of agrochemicals that primarily act as succinate dehydrogenase inhibitors (SDHIs), disrupting the mitochondrial respiration of pathogenic fungi.[3] The general structure of these fungicides consists of a substituted pyrazole carboxylic acid core linked via an amide bond to a variety of amine or hydrazine-derived moieties. The nature of this latter part of the molecule is crucial for tuning the compound's spectrum of activity, systemic properties, and overall performance.

The incorporation of the (3,3-difluorocyclobutyl)hydrazine moiety into the pyrazole carboxamide scaffold is a strategic approach to creating novel fungicides with potentially superior properties. The hydrazine linkage provides a key structural element for biological activity, while the difluorocyclobutyl group introduces the aforementioned benefits of fluorine substitution.

Below is a representative synthetic workflow for the preparation of a model N-(3,3-difluorocyclobutyl)-pyrazole carboxamide fungicide.

Caption: Synthetic workflow for pyrazole carboxamide fungicides.

Detailed Experimental Protocol: Synthesis of a Model N-(3,3-difluorocyclobutyl)-pyrazole Carboxamide

This protocol describes a two-part synthesis: the preparation of the pyrazole carboxylic acid chloride intermediate and its subsequent reaction with (3,3-Difluorocyclobutyl)hydrazine.

Part 1: Synthesis of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride

This intermediate is a common building block for many commercial fungicides. Its synthesis starts from commercially available precursors.

Materials:

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask with reflux condenser and drying tube

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a calcium chloride drying tube, add 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (10.0 g, 48.0 mmol).

• Add anhydrous toluene (100 mL) to the flask to suspend the carboxylic acid.

• Slowly add thionyl chloride (11.4 g, 7.0 mL, 96.0 mmol, 2.0 eq.) to the suspension at room temperature.

• Add a catalytic amount of DMF (2-3 drops) to the reaction mixture.

• Heat the mixture to reflux (approximately 110 °C) and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting carboxylic acid.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is a liquid or low-melting solid and can be used in the next step without further purification.

Part 2: Synthesis of N-(3,3-difluorocyclobutyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

Materials:

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride (from Part 1)

• (3,3-Difluorocyclobutyl)hydrazine hydrochloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM) (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a 250 mL round-bottom flask, dissolve (3,3-Difluorocyclobutyl)hydrazine hydrochloride (7.7 g, 48.0 mmol) in anhydrous dichloromethane (100 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (14.6 g, 20.1 mL, 144 mmol, 3.0 eq.) to the solution to neutralize the hydrochloride and liberate the free hydrazine. Stir for 15 minutes.

• In a separate flask, dissolve the crude 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride (approximately 48.0 mmol) in anhydrous dichloromethane (50 mL).

• Add the solution of the acid chloride dropwise to the cold hydrazine solution over a period of 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product is purified by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford the pure N-(3,3-difluorocyclobutyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State
(3,3-Difluorocyclobutyl)hydrazine HCl	C₄H₉ClF₂N₂	162.58	Solid
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	C₆H₅F₃N₂O₂	208.11	Solid
Target Pyrazole Carboxamide	C₁₁H₁₁F₅N₄O	322.22	Solid

Causality Behind Experimental Choices

• Acyl Chloride Formation: The use of thionyl chloride is a standard and efficient method for converting carboxylic acids to their corresponding acyl chlorides.[4] The acyl chloride is a much more reactive electrophile than the carboxylic acid, facilitating the subsequent acylation of the hydrazine. Toluene is used as a solvent due to its relatively high boiling point and its inertness to the reaction conditions. A catalytic amount of DMF accelerates the reaction by forming a more reactive Vilsmeier reagent in situ.

• Acylation of Hydrazine: The reaction is carried out at low temperature (0 °C) initially to control the exothermicity of the reaction between the acyl chloride and the hydrazine. Triethylamine is used as a base to neutralize the hydrogen chloride that is liberated during the reaction, driving the equilibrium towards the product.[4] An excess of the base is used to also neutralize the hydrochloride salt of the starting hydrazine. Dichloromethane is a good solvent for this reaction as it is inert and dissolves both reactants.

• Workup and Purification: The aqueous workup with sodium bicarbonate is to remove any unreacted acid chloride and the triethylamine hydrochloride salt. The final purification by column chromatography is necessary to isolate the target compound from any side products and unreacted starting materials.

Logical Framework for Synthesis

Caption: Logical flow of the synthetic process.

Conclusion and Future Perspectives

The use of (3,3-Difluorocyclobutyl)hydrazine in the synthesis of pyrazole carboxamide fungicides represents a promising strategy for the development of new and effective crop protection agents. The protocol outlined in this application note provides a robust and reproducible method for accessing these novel compounds. The unique structural and electronic properties imparted by the 3,3-difluorocyclobutyl moiety are expected to translate into improved biological activity and a favorable toxicological profile. Further research in this area could involve the synthesis of a broader range of analogues to establish a comprehensive structure-activity relationship and to identify lead candidates for commercial development. The exploration of this versatile building block in the synthesis of other classes of agrochemicals, such as insecticides and herbicides, is also a promising avenue for future investigation.

References

• Journal of Chemical and Pharmaceutical Research, 2014, 6(8):218-223. ([Link])

• Journal of Chemical and Pharmaceutical Research, 2014, 6(7):1985-1991. ([Link])

• US P

• Bioorganic & Medicinal Chemistry Letters, 2018, 28(15), pp.2549-2554. ([Link])

• US P
• WO 2020/093715 A1. ()

• Experiment 1: Friedel-Crafts Acylation. ([Link])

• Justia Patents, Rhone-Poulenc Agrochimie. ([Link])

• Bioscience Journal, Uberlândia, v. 32, n. 3, p. 627-641, May/June. 2016. ([Link])

• European Patent Office, EP 3994990 A1. ([Link])

• Molecules, 2015, 20(3), 4855-4868. ([Link])

• Semantic Scholar, Physicochemical properties of agrochemicals: Their effects on foliar penetration. ([Link])

• WO 2023/164536 A1. ()

• Pest Management Science, 2018, 74(10), 2244-2253. ([Link])

• Molecules, 2018, 23(1), 134. ([Link])

• Agrobiologia, 2012, N°3; 64-70. ([Link])

• WO 2022/096693 A1. ()

• CABI Digital Library, 49 Impact of Physicochemical Parameters on Fungicide Activity. ([Link])

• SciELO, Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides. ([Link])

• 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. ([Link])

• PubChem, Patent US-6432984-B1. ([Link])

• Master Organic Chemistry, EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. ([Link])

• DergiPark, Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. ([Link])

• CN 113135862 A. ()

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• 1. semanticscholar.org [semanticscholar.org]
• 2. WO2023164536A1 - Composés pyrazolyles utilisés en tant qu'activateurs de canal kv7 - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. scielo.br [scielo.br]

protocol for N-alkylation of (3,3-Difluorocyclobutyl)hydrazine

Abstract

This application note details the protocols for the controlled N-alkylation of (3,3-difluorocyclobutyl)hydrazine, a specialized fluorinated building block used in medicinal chemistry to modulate lipophilicity and metabolic stability. Unlike simple alkyl hydrazines, the 3,3-difluorocyclobutyl moiety introduces unique electronic withdrawal and steric constraints that alter nucleophilic reactivity. This guide prioritizes regioselectivity, offering distinct workflows for

-monoalkylation (via reductive amination) and -substitution (via protective group strategy), while addressing the inherent risks of polyalkylation and hydrazine instability.

Introduction & Strategic Analysis

The Substrate Challenge

(3,3-Difluorocyclobutyl)hydrazine presents a dichotomy of reactivity. The cyclobutyl ring introduces moderate steric hindrance, while the gem-difluoro group exerts a through-bond electron-withdrawing inductive effect (

).

• (Endocyclic-proximal): Secondary amine character. Typically more nucleophilic in simple alkyl hydrazines due to the inductive donation of the alkyl group. However, here, the electron-withdrawing fluorine atoms and steric bulk of the ring attenuate this nucleophilicity.
• (Terminal): Primary amine character. Less sterically hindered but generally less electron-rich than a standard secondary amine.

The Selectivity Problem

Direct alkylation with alkyl halides often leads to an uncontrollable "polyalkylation spiral." Once an alkyl group is added, the resulting product is often more nucleophilic than the starting material, leading to mixtures of mono-, di-, and tri-alkylated species.

Decision Matrix:

• Goal: Mono-

  -alkylation (Linear extension): Use Protocol A (Reductive Alkylation). This is the highest-fidelity method.

• Goal: Direct coupling (Scaffold attachment): Use Protocol B (Controlled

  ).

• Goal: 1,1-Disubstitution (

  -alkylation): Use Protocol C (Protection Strategy).

Mechanistic Pathways & Workflow

Figure 1: Decision tree for N-alkylation showing the divergence between reductive strategies (high selectivity) and direct alkylation (low selectivity).

Pre-Reaction Considerations

Handling & Safety

• Form: The starting material is typically supplied as a hydrochloride salt (e.g.,

  or ). It is hygroscopic.

• Free-Basing: Do not use strong hydroxide bases (NaOH) if avoidable, as free hydrazines can be unstable. Use organic bases (DIPEA, Et3N) in situ or carbonate bases (

  ).

• Toxicity: Hydrazines are potential genotoxins. All weighing and handling must occur in a fume hood. Double-gloving is recommended.

Solvent Selection

The 3,3-difluorocyclobutyl group imparts lipophilicity, but the hydrazine core is polar.

• Preferred: Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or THF.

• For Salts: Methanol (MeOH) is often required to solubilize the HCl salt initially.

Protocol A: Reductive Alkylation (Recommended)

Objective: Selective formation of

-monoalkylated products. Mechanism: Formation of a hydrazone intermediate followed by selective reduction. This avoids polyalkylation because the product is a hydrazine, not an amine, and the reaction conditions do not favor further alkylation of the resulting secondary/tertiary center under these mild conditions.

Reagents

• Substrate: (3,3-Difluorocyclobutyl)hydrazine HCl (1.0 equiv)

• Carbonyl: Aldehyde or Ketone (1.0 - 1.1 equiv)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 - 2.0 equiv) or

  -Picoline-borane (for greener chemistry).

• Solvent: DCE or DCM (anhydrous).

• Additive: Acetic Acid (AcOH) (1.0 - 2.0 equiv) to catalyze hydrazone formation.

Step-by-Step Methodology

• Salt Neutralization: Suspend the hydrazine HCl salt in DCE (0.1 M concentration). Add DIPEA (1.0 equiv per HCl unit) and stir for 10 minutes at Room Temperature (RT) to liberate the free base.

• Hydrazone Formation: Add the aldehyde/ketone (1.05 equiv) and Acetic Acid (1.5 equiv). Stir at RT for 30–60 minutes.

  • QC Check: Monitor by LCMS. You should see the mass of the hydrazone (

    ). If hydrazone formation is slow, add as a desiccant.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise over 10 minutes.

  • Note: STAB is preferred over

    due to lower toxicity and better functional group tolerance.

• Reaction: Allow to warm to RT and stir for 2–16 hours.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over

  and concentrate.

• Purification: Flash chromatography. Hydrazines are polar; use DCM/MeOH gradients (often with 1%

  or to prevent streaking).

Protocol B: Direct Alkylation (Use with Caution)

Objective: Introduction of alkyl groups where reductive amination is impossible (e.g., using alkyl halides that lack a carbonyl precursor). Risk: High risk of

-dialkylation.

Reagents

• Substrate: (3,3-Difluorocyclobutyl)hydrazine HCl (1.0 equiv)

• Electrophile: Alkyl Bromide/Iodide (0.9 equiv - slight deficit is crucial).

• Base:

  (2.5 equiv) or (for lower reactivity halides).

• Solvent: Acetonitrile (MeCN) or DMF.

Step-by-Step Methodology

• Preparation: Dissolve the hydrazine salt in MeCN (0.05 M - dilution favors mono-alkylation).

• Base Addition: Add finely ground

  . Stir for 15 minutes.

• Controlled Addition: Cool to -10°C or 0°C. Dissolve the alkyl halide in MeCN and add it dropwise via syringe pump over 1 hour.

  • Why? Keeping the concentration of electrophile low relative to the nucleophile minimizes over-alkylation.

• Monitoring: Stir at 0°C for 2 hours, then slowly warm to RT. Monitor vigorously by LCMS. Stop the reaction as soon as the starting material is consumed or di-alkylated byproducts begin to appear.

• Workup: Filter off solids. Concentrate. Partition between EtOAc and water.

Protocol C: -Directed Alkylation (Protection Strategy)

Objective: Specifically targeting the

position (attached to the cyclobutyl ring) to create 1,1-disubstituted hydrazines. Logic: The terminal is more accessible. We protect it with a Boc group, forcing alkylation to the hindered , then deprotect.

Step-by-Step Methodology

• Protection (

  -Boc):

  • React (3,3-difluorocyclobutyl)hydrazine with

    (1.0 equiv) in DCM/DIPEA.

  • Selectivity: The terminal nitrogen (

    ) reacts preferentially with the bulky anhydride.

  • Isolate the

    -Boc intermediate.

• Alkylation (

  ):

  • Dissolve

    -Boc intermediate in anhydrous DMF.

  • Add NaH (1.2 equiv, 60% dispersion) at 0°C. Stir 30 min to deprotonate the

    -H.

  • Add Alkyl Halide (1.1 equiv). Warm to RT and stir.

  • Note: The electron-withdrawing fluorine atoms on the ring may reduce the nucleophilicity of the

    -anion, requiring heating (40–60°C) for less reactive halides.

• Deprotection:

  • Treat with 4M HCl in Dioxane or TFA/DCM (1:1) to remove the Boc group.

  • Neutralize to obtain the 1,1-disubstituted product.

Analytical Data Summary

Parameter	Protocol A (Reductive)	Protocol B (Direct)	Protocol C (Protected)
Major Isomer	-Alkyl	Mixture ( > )	-Alkyl
Selectivity	High (>90%)	Low to Moderate	High (>95%)
Yield	70–90%	40–60%	50–70% (3 steps)
Key Byproduct	Bis-alkylation (rare)	Polyalkylation	Unreacted SM
NMR Signature	-H broad singlet	Complex aliphatic region	Distinct -R shifts

QC Note: In

NMR, the gem-difluoro group typically appears as a complex pattern (AB system or dddd) around -80 to -100 ppm. Alkylation at (proximal) will cause a significant chemical shift change in the signal compared to alkylation due to the closer proximity.

References

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007).[1] Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099.[2] Link

• Kawase, Y., et al. (2014).[3] Reductive Alkylation of Hydrazine Derivatives with α-Picoline-Borane. Synthesis, 46, 455-464.[3] Link

• Ragnarsson, U. (2001). Synthetic methodology for the preparation of N-substituted hydrazines. Chemical Society Reviews, 30, 205-220.[4] Link

• Kondratov, I. S., et al. (2015).[5] Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(13), 2895–2904. Link

Sources

• 1. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]
• 2. Efficient methodology for selective alkylation of hydrazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]

Scalable Synthesis of (3,3-Difluorocyclobutyl)hydrazine Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorinated motifs into bioactive molecules is a well-established strategy in medicinal chemistry for modulating key physicochemical and pharmacokinetic properties. The 3,3-difluorocyclobutyl moiety, in particular, has garnered significant interest as a bioisostere for various functional groups, offering a unique combination of conformational constraint, metabolic stability, and polarity. This guide provides a detailed exploration of scalable synthetic routes to (3,3-difluorocyclobutyl)hydrazine and its derivatives, crucial building blocks for the development of novel therapeutics.

Two primary, scalable synthetic pathways are presented, starting from readily accessible precursors: (3,3-difluorocyclobutyl)methanol and 3,3-difluorocyclobutanone . These routes are designed to be adaptable for both large-scale laboratory and industrial production.

Strategic Overview: Convergent Synthetic Pathways

The synthesis of (3,3-difluorocyclobutyl)hydrazine derivatives can be approached through two robust and scalable routes, each with distinct advantages. The choice of route may depend on the availability of starting materials and the desired scale of production.

Caption: Convergent synthetic strategies for (3,3-difluorocyclobutyl)hydrazine.

Part 1: Synthesis of Key Precursors

A scalable synthesis of the target hydrazine derivatives relies on the efficient preparation of key starting materials. Multigram synthesis of 3,3-difluorocyclobutyl-substituted building blocks has been reported, underscoring the feasibility of producing these precursors on a large scale.[1]

Synthesis of (3,3-Difluorocyclobutyl)methanol

(3,3-Difluorocyclobutyl)methanol is a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals.[2][3] A common and scalable route to this alcohol is the reduction of ethyl 3,3-difluorocyclobutanecarboxylate.

Protocol 1: Reduction of Ethyl 3,3-difluorocyclobutanecarboxylate

This protocol describes the reduction of the ester to the corresponding alcohol.

Materials:

• Ethyl 3,3-difluorocyclobutanecarboxylate

• Lithium aluminium hydride (LiAlH₄) or Sodium borohydride (NaBH₄) with a co-reagent.

• Anhydrous tetrahydrofuran (THF) or other suitable ether solvent

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of lithium aluminium hydride (1.2 - 1.5 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add a solution of ethyl 3,3-difluorocyclobutanecarboxylate (1.0 equivalent) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Filter the resulting precipitate through a pad of celite and wash thoroughly with THF.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford crude (3,3-difluorocyclobutyl)methanol.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Quantitative Data:

Parameter	Value	Reference
Starting Material	Ethyl 3,3-difluorocyclobutanecarboxylate	[1]
Reducing Agent	LiAlH₄	General Protocol
Solvent	Anhydrous THF	General Protocol
Typical Yield	>90%	Estimated

Synthesis of 3,3-Difluorocyclobutanone

3,3-Difluorocyclobutanone is a key precursor for the reductive amination route. While commercially available, its synthesis from ethyl 3,3-difluorocyclobutanecarboxylate via the corresponding carboxylic acid is a scalable option.[4]

Protocol 2: Hydrolysis of Ethyl 3,3-difluorocyclobutanecarboxylate

This protocol details the saponification of the ester to the carboxylic acid.

Materials:

• Ethyl 3,3-difluorocyclobutanecarboxylate

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Water

• Concentrated Hydrochloric acid (HCl)

• Dichloromethane (DCM)

Procedure:

• Dissolve sodium hydroxide (1.1 equivalents) in a 1:1 mixture of methanol and water.

• Add ethyl 3,3-difluorocyclobutanecarboxylate (1.0 equivalent) to the basic solution at room temperature.

• Stir the mixture at room temperature for 12-16 hours.[4]

• Monitor the reaction by TLC until the starting material is consumed.

• Reduce the volume of the reaction mixture by half under reduced pressure.

• Cool the mixture in an ice bath and acidify to pH 1 with concentrated HCl.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 3,3-difluorocyclobutanecarboxylic acid.[4]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Ethyl 3,3-difluorocyclobutanecarboxylate	[4]
Reagent	NaOH	[4]
Solvent	MeOH/H₂O	[4]
Typical Yield	98%	[4]

The resulting 3,3-difluorocyclobutanecarboxylic acid can be converted to 3,3-difluorocyclobutanone through various methods, such as decarboxylation protocols, which are beyond the scope of this immediate guide but are well-documented in organic synthesis literature.

Part 2: Synthetic Route A - From (3,3-Difluorocyclobutyl)methanol

This route involves a two-step sequence: tosylation of the primary alcohol followed by nucleophilic substitution with hydrazine. This is a classic and reliable method for converting alcohols to amines.

Caption: Workflow for the synthesis of (3,3-difluorocyclobutyl)hydrazine from the corresponding alcohol.

Tosylation of (3,3-Difluorocyclobutyl)methanol

The conversion of the hydroxyl group into a tosylate is a crucial step as it transforms the poor leaving group (-OH) into an excellent leaving group (-OTs), facilitating the subsequent nucleophilic substitution.[5]

Protocol 3: Tosylation of (3,3-Difluorocyclobutyl)methanol

This protocol provides a general procedure for the tosylation of a primary alcohol.

Materials:

• (3,3-Difluorocyclobutyl)methanol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl, 1.2-1.5 eq)

• Pyridine or Triethylamine (1.5-2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Deionized Water

• 1M HCl

• Saturated NaHCO₃ solution

• Brine (saturated NaCl solution)

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Dissolve (3,3-difluorocyclobutyl)methanol in anhydrous DCM (10 volumes) in a round-bottom flask equipped with a magnetic stirrer and an inert gas inlet.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine or triethylamine to the stirred solution.

• Add p-toluenesulfonyl chloride portion-wise to the reaction mixture at 0 °C.

• Stir the reaction at 0 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 2 hours or until TLC indicates completion of the reaction.[6]

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer successively with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude (3,3-difluorocyclobutyl)methyl 4-toluenesulfonate.

• The crude product can often be used in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.

Quantitative Data:

Parameter	Value	Reference
Starting Material	(3,3-Difluorocyclobutyl)methanol	[6]
Reagents	TsCl, Pyridine	[6]
Solvent	Anhydrous DCM	[6]
Typical Yield	High (often >90%)	Estimated

Nucleophilic Substitution with Hydrazine

The tosylate is a versatile intermediate that can undergo S(_N)2 reaction with hydrazine to yield the desired product.

Protocol 4: Synthesis of (3,3-Difluorocyclobutyl)hydrazine from its Tosylate

This protocol is an adaptation of general procedures for the synthesis of substituted hydrazines from alkyl tosylates.

Materials:

• (3,3-Difluorocyclobutyl)methyl 4-toluenesulfonate (1.0 eq)

• Hydrazine hydrate (large excess, e.g., 10-20 eq)

• Ethanol or another suitable polar solvent

• Deionized water

• Diethyl ether or other suitable extraction solvent

• Anhydrous potassium carbonate (K₂CO₃) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of (3,3-difluorocyclobutyl)methyl 4-toluenesulfonate in ethanol, add a large excess of hydrazine hydrate.

• Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Add deionized water to the residue and extract with diethyl ether (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous K₂CO₃ or Na₂SO₄, filter, and carefully concentrate under reduced pressure to obtain the crude (3,3-difluorocyclobutyl)hydrazine. Caution: Hydrazine derivatives can be toxic and potentially unstable. Handle with appropriate safety precautions.

• Purify the product by vacuum distillation or by conversion to a stable salt (e.g., hydrochloride) followed by recrystallization.

Quantitative Data:

Parameter	Value	Reference
Starting Material	(3,3-Difluorocyclobutyl)methyl 4-toluenesulfonate	General Protocol
Reagent	Hydrazine hydrate	General Protocol
Solvent	Ethanol	General Protocol
Typical Yield	Moderate to good	Estimated

Part 3: Synthetic Route B - From 3,3-Difluorocyclobutanone

This route utilizes a direct reductive amination of 3,3-difluorocyclobutanone with hydrazine. Reductive amination is a powerful and efficient one-pot method for the synthesis of amines.[7]

Caption: Workflow for the reductive amination of 3,3-difluorocyclobutanone.

Reductive Amination Protocol

The reaction proceeds via the in situ formation of a hydrazone, which is then reduced to the corresponding hydrazine. The use of a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) is often preferred as it selectively reduces the imine/hydrazone in the presence of the ketone.

Protocol 5: Reductive Amination of 3,3-Difluorocyclobutanone

This protocol is based on general procedures for reductive amination.

Materials:

• 3,3-Difluorocyclobutanone (1.0 eq)

• Hydrazine hydrate (1.1-1.5 eq)

• Sodium cyanoborohydride (NaBH₃CN) or a safer alternative like sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 eq)

• Methanol (MeOH) or another suitable protic solvent

• Acetic acid (catalytic amount)

• Deionized water

• Dichloromethane (DCM) or other suitable extraction solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3,3-difluorocyclobutanone in methanol.

• Add hydrazine hydrate and a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the hydrazone intermediate.

• In a separate flask, dissolve sodium cyanoborohydride in methanol.

• Slowly add the solution of the reducing agent to the reaction mixture, maintaining the temperature below 25 °C.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Basify the aqueous residue with a saturated solution of NaHCO₃ and extract with DCM (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or conversion to a stable salt.

Quantitative Data:

Parameter	Value	Reference
Starting Material	3,3-Difluorocyclobutanone	General Protocol
Reagents	Hydrazine hydrate, NaBH₃CN	[7]
Solvent	Methanol	[7]
Typical Yield	Good	Estimated

Recent advances have also demonstrated the use of nickel-catalyzed reductive amination using hydrazine hydrate as both the nitrogen and hydrogen source, which could offer a more atom-economical and scalable alternative.[8]

Conclusion

The synthesis of (3,3-difluorocyclobutyl)hydrazine derivatives is achievable through scalable and efficient synthetic routes. The choice between the alcohol- and ketone-based strategies will depend on factors such as starting material availability, cost, and the desired scale of production. Both pathways utilize well-established chemical transformations that can be adapted for large-scale synthesis. The protocols provided herein, supported by the referenced literature, offer a solid foundation for researchers and drug development professionals to access these valuable fluorinated building blocks. Careful optimization of reaction conditions and adherence to safety protocols are paramount for the successful and safe execution of these syntheses.

References

• Melnykov, K. P., et al. (2025). Multigram Synthesis of C4/C5 3,3-Difluorocyclobutyl-Substituted Building Blocks. Request PDF. [Link]

• Gemoets, H. P. L., et al. (2025). Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols. The Journal of Organic Chemistry. [Link]

• Leibfarth, F. A., et al. (2015). Scalable synthesis of sequence-defined, unimolecular macromolecules by Flow-IEG. Proceedings of the National Academy of Sciences, 112(34), 10617-10622. [Link]

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base. Organic Synthesis. [Link]

• Kawase, Y., et al. (2014). Reductive Alkylation of Hydrazine Derivatives with α-Picoline-Borane and Its Applications to the Syntheses of Useful Compounds Related to Active Pharmaceutical Ingredients. Synthesis, 46(04), 455-464. [Link]

• Li, G., et al. (2021). A general and selective Ni-catalysed reductive amination using hydrazine hydrate as facile hydrogen and nitrogen sources. New Journal of Chemistry, 45(3), 1345-1350. [Link]

• Guo, R., & Chen, J. (2018). Recent advances in the synthesis of fluorinated hydrazones. RSC advances, 8(30), 17110-17120. [Link]

• LibreTexts. (2019, June 2). 9.4: Tosylate—Another Good Leaving Group. Chemistry LibreTexts. [Link]

• Khan Academy. (n.d.). Preparation of mesylates and tosylates. Khan Academy. [Link]

• PubChem. (n.d.). (3,3-Difluorocyclobutyl)methanol. PubChem. [Link]

• MySkinRecipes. (n.d.). (3,3-Difluorocyclobutyl)methanol. MySkinRecipes. [Link]

• Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base. Organic Synthesis. [Link]

• MySkinRecipes. (n.d.). (3,3-Difluorocyclobutyl)methanol. MySkinRecipes. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

Sources

• 1. Recent advances in the synthesis of fluorinated hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Exploration of the Mitsunobu reaction with Tosyl- and Boc-hydrazones as nucleophilic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (3,3-Difluorocyclobutyl)methanol | C5H8F2O | CID 45480377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. A general and selective Ni-catalysed reductive amination using hydrazine hydrate as facile hydrogen and nitrogen sources - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3,3-Difluorocyclobutyl)hydrazine

Here is the comprehensive technical support guide for the synthesis and troubleshooting of (3,3-Difluorocyclobutyl)hydrazine.

Subject: Troubleshooting Side Reactions & Process Optimization Molecule ID: (3,3-Difluorocyclobutyl)hydrazine (Free Base / HCl Salt) Target Audience: Medicinal Chemists, Process Development Scientists

Executive Summary: The "Fluorine-Strain" Paradox

Synthesizing (3,3-difluorocyclobutyl)hydrazine presents a unique challenge due to the convergence of two destabilizing factors:

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain energy) is puckered, creating steric impedance for nucleophilic attack.

• Electronic Deactivation: The gem-difluoro group at C3 exerts a strong electron-withdrawing inductive effect (

  ), which deactivates the C1 position toward SN2 displacement and increases the acidity of protons at C2/C4, promoting elimination.

Recommendation: The Reductive Amination route (Method A) is the industry standard for high-fidelity synthesis. Nucleophilic Substitution (Method B) is generally discouraged due to competing E2 elimination but is documented here for legacy troubleshooting.

Method A: Reductive Amination (Recommended)[1]

Pathway: 3,3-Difluorocyclobutanone + tert-Butyl Carbazate

Boc-Hydrazone Boc-Hydrazine Product.

Protocol Overview

• Condensation: Ketone + Boc-NHNH

  (1.1 equiv) in MeOH/DCM.

• Reduction: Add NaBH

  CN or NaBH(OAc) (1.5 equiv).

• Deprotection: 4M HCl in Dioxane.

Troubleshooting Guide: Reductive Amination

Symptom	Probable Cause	Corrective Action
Incomplete Conversion (Ketone remains)	Steric/Electronic Deactivation	The gem-difluoro group pulls electron density, making the ketone less electrophilic. Fix: Add a Lewis Acid catalyst (e.g., Ti(O Pr) or AcOH) to activate the carbonyl during imine formation before adding the reducing agent.
Formation of Azo-Dimer	Oxidation of Hydrazine	If the reaction turns yellow/orange, air oxidation has occurred. Fix: Degas all solvents. Perform reaction under strictly inert atmosphere (Ar/N ).
Low Yield after Workup	Water Solubility	The product is a small, polar amine. It partitions into the aqueous phase. Fix: Do not perform aqueous extraction on the free base. Evaporate solvent and load directly onto SCX (Cation Exchange) columns or purify as the Boc-protected intermediate.
N-N Bond Cleavage	Over-Reduction	Use of harsh reducing agents (e.g., Raney Ni/H ) cleaves the hydrazine to the amine. Fix: Stick to mild borohydrides (NaBH CN).

Visual Logic: Troubleshooting Flowchart

Figure 1: Decision logic for troubleshooting low yields in the reductive amination of 3,3-difluorocyclobutanone.

Method B: Nucleophilic Substitution (High Risk)

Pathway: 3,3-Difluorocyclobutyl Tosylate (or Iodide) + Hydrazine Hydrate

Product.

Critical Warning: This route suffers from the "Butterfly Effect." The cyclobutane ring puckering forces the leaving group into an axial/equatorial equilibrium that often disfavors SN2 backside attack, promoting E2 elimination instead.

Side Reaction Profile

1. The E2 Elimination (Major Competitor)

• Mechanism: The fluorine atoms at C3 increase the acidity of the protons at C2 and C4. Basic nucleophiles (like hydrazine) abstract these protons, ejecting the leaving group (OTs/I) to form 3,3-difluorocyclobutene .

• Observation: Appearance of volatile olefinic species; rapid pressure increase in sealed tubes.

• Prevention: Use a less basic hydrazine source (e.g., Boc-hydrazine anion) or switch to Method A.

2. Over-Alkylation (The "Dimer" Problem)

• Mechanism: The product (mono-alkyl hydrazine) is more nucleophilic than the starting hydrazine. It attacks another molecule of electrophile.

• Product: N,N-bis(3,3-difluorocyclobutyl)hydrazine.

• Prevention: Use a massive excess of hydrazine (10-20 equiv) if using the free base, or use protected hydrazine (Boc).

Comparative Analysis: Substitution vs. Elimination

Figure 2: Mechanistic competition between substitution and elimination driven by the electronic effects of the fluorine substituents.

Stability & Storage (Post-Synthesis)

Once synthesized, the (3,3-difluorocyclobutyl)hydrazine moiety exhibits specific stability profiles that differ from non-fluorinated analogs.

A. Free Base Instability

The free base is an oil that is prone to:

• Air Oxidation: Rapidly forms azo compounds or hydrazones upon exposure to atmospheric oxygen.

• Volatility: Significant mass loss under high vacuum.

B. Recommended Storage Form: HCl Salt

Always convert the free base immediately to the mono- or dihydrochloride salt.

• Protocol: Dissolve crude free base in Et

  O or Dioxane. Add 4M HCl in Dioxane dropwise at 0°C. Filter the white precipitate.

• Advantage: The salt is non-volatile, resistant to oxidation, and shelf-stable at -20°C.

References

• Reductive Amination Standards

  • Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." J. Org. Chem. 1990, 55, 2552–2554. Link

• Boc-Hydrazine Utility

  • Carpino, L. A., et al. "tert-Butyl Carbazate."[1] Organic Syntheses, Coll. Vol. 5, p.166 (1973). Link

• Cyclobutane Strain & Reactivity

  • Wiberg, K. B.[2] "The Structure and Energetics of Small Ring Compounds." Angew. Chem. Int. Ed. 1986, 25, 312–322. Link

• Fluorine Effects on Elimination

  • Chambers, R. D.[2] Fluorine in Organic Chemistry. Blackwell Publishing, 2004. (Discusses E1cb character in fluorinated systems).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of (3,3-Difluorocyclobutyl)hydrazine

Topic: Optimization of reaction conditions for (3,3-Difluorocyclobutyl)hydrazine CAS Registry Number: 1782145-33-8 (Free base) / 2231672-94-7 (HCl salt) Support Tier: Level 3 (Senior Application Scientist)[1]

Executive Summary & Molecule Profile

(3,3-Difluorocyclobutyl)hydrazine is a critical building block for high-value pharmaceutical intermediates, particularly in the synthesis of JAK inhibitors and agrochemicals where metabolic stability (blocked metabolic soft spots) and specific lipophilicity profiles are required.[1]

Key Chemical Challenges:

• Ring Strain: The cyclobutane ring is strained (

  26 kcal/mol).[1] Harsh conditions can lead to ring-opening.[1]

• Gem-Difluoro Effect: The

  group at the C3 position induces significant ring puckering and alters the pKa of the distal nitrogen, often making nucleophilic attack slower than on non-fluorinated analogs.

• Dimerization: Reaction with hydrazine often leads to the symmetric azine (dimer) rather than the desired hydrazine if stoichiometry is not strictly controlled.[1]

Synthetic Route Selector (Decision Tree)

Before troubleshooting, ensure you are using the correct pathway for your available precursors.[1]

Figure 1: Strategic decision tree for synthesis. Route A is the industry standard for secondary cycloalkyl hydrazines.

Module: Reductive Amination (The Gold Standard)[1]

Context: The most robust route involves condensing 3,3-difluorocyclobutanone with hydrazine, followed by reduction.[1]

Common Issue 1: "I am isolating the Azine (Dimer) instead of the Hydrazine."

Diagnosis: The intermediate hydrazone is nucleophilic and attacks a second molecule of ketone before reduction occurs.[1] Solution:

• Stoichiometry: You must use a large excess of hydrazine hydrate (5–10 equivalents).[1]

• Order of Addition: Add the ketone dropwise to a solution of hydrazine, not the other way around. This ensures the ketone is always in the presence of excess hydrazine.

Common Issue 2: "The reaction stalls at the Hydrazone."

Diagnosis: The reduction step is too slow or the pH is incorrect.[1] Solution:

• pH Adjustment: The formation of the hydrazone is acid-catalyzed.[2] Ensure the pH is adjusted to 4–5 using acetic acid or HCl in MeOH.[1] If the pH is too low (<3), the hydrazine is protonated and non-nucleophilic.[1] If too high (>7), the carbonyl is not activated.[1]

• Reductant Choice:

  • Standard:Sodium Cyanoborohydride (

    ) .[1][3] It is stable at pH 4–5 and selective for the imine/hydrazone over the ketone.

  • Green Alternative:Sodium Triacetoxyborohydride (

    ) .[1] Note: STAB reacts slower with sterically hindered ketones (like cyclobutanes) and may require longer reaction times (24–48h).[1]

Protocol A: Optimized Reductive Amination

• Dissolve Hydrazine hydrate (10.0 equiv) in MeOH (0.2 M relative to ketone).

• Adjust pH to ~5 with glacial acetic acid.

• Cool to 0°C.

• Add 3,3-difluorocyclobutanone (1.0 equiv) dropwise over 30 mins.

• Stir for 1 hour to ensure complete hydrazone formation (Monitor by TLC/LCMS).

• Add

  (1.5 equiv) in portions.

• Warm to Room Temperature (RT) and stir overnight.

Module: Nucleophilic Substitution (The Alternative)

Context: Using a leaving group (LG) like Tosylate (OTs) or Mesylate (OMs) on the cyclobutane ring.[1]

Common Issue 3: "I see significant elimination (Cyclobutene formation)."

Diagnosis: Hydrazine is basic.[1] The basicity promotes E2 elimination of the sulfonate ester, releasing the leaving group and a proton, forming 3,3-difluorocyclobutene (volatile/unstable).[1] Solution:

• Solvent Switch: Switch from protic solvents (EtOH) to polar aprotic solvents (DMF or DMSO ).[1] This enhances the nucleophilicity of hydrazine relative to its basicity.[1]

• Temperature: Keep the reaction below 60°C . Higher temperatures favor elimination.[1]

Module: Isolation & Purification (The "Sticky Oil" Problem)

Context: Free hydrazine derivatives are polar, basic, oxidatively unstable oils.[1] They streak on silica and are hard to handle.[1]

FAQ: "My product decomposes on the silica column."

Explanation: Silica gel is slightly acidic.[1] It can catalyze the decomposition or oxidation of alkyl hydrazines.[1] Fix:

• Deactivation: Pre-treat the silica column with 1–2% Triethylamine (

  ) in the eluent.[1]

• Salt Formation (Recommended): Do not isolate the free base.[1] Convert it immediately to the Dihydrochloride salt .

  • Procedure: Dissolve crude oil in

    or .[1] Add 4M HCl in Dioxane dropwise. The salt will precipitate as a stable, white solid.[1] Filter and wash with .[1]

FAQ: "My product is turning yellow/brown."

Explanation: Alkyl hydrazines oxidize in air to form azo compounds or hydrazones.[1] Fix:

• Store under Argon/Nitrogen .[1]

• Keep as the HCl salt (indefinitely stable at -20°C).[1]

Troubleshooting Data Summary

Symptom	Probable Cause	Corrective Action
Double Mass (M+M)	Azine formation (Dimerization)	Increase Hydrazine to 10 equiv; Reverse addition order.[1]
Starting Material Remains	pH too high (no activation) or too low (amine protonated)	Adjust pH to 4.5–5.0 with AcOH.[1]
Low Yield (Route B)	E2 Elimination to alkene	Switch to Route A (Reductive Amination).
Product Streaking (TLC)	Interaction with Silica silanols	Add 1% or to eluent.[1]
Violet/Brown Color	Oxidation	Purify immediately; Store as HCl salt.[1]

Mechanistic Pathway Visualization

Understanding the competing pathways is crucial for optimization.[1]

Figure 2: Competing pathways.[1] Excess hydrazine pushes the equilibrium toward the Hydrazone, preventing Azine formation.

References

• General Reductive Amination Protocols

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[1] Link[1]

• Hydrazine Synthesis Specifics

  • Ragnarsson, U. "Synthetic Methodology for Alkyl Substituted Hydrazines."[1] Chemical Society Reviews, 2001, 30, 205-213.[1] Link

• Difluorocyclobutane Building Blocks

  • Mykhailiuk, P. K.[1] "Generation of C2- and C4-Fluorinated Cyclobutane Building Blocks." Angewandte Chemie Int.[1] Ed., 2019. (Contextual reference for ring strain and stability).

• Commercial Reference (Validation of Stability)

  • Sigma-Aldrich Product 1364914.[1] "(3,3-Difluorocyclobutyl)methyl hydrazine hydrochloride."[1] (Analogous stability data). Link

Sources

• 1. PubChemLite - Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) (C5H10F2N2) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Overcoming Solubility Challenges of (3,3-Difluorocyclobutyl)hydrazine and its Salts

Welcome to the technical support center for (3,3-Difluorocyclobutyl)hydrazine and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming the solubility challenges associated with this unique fluorinated building block. The strategic incorporation of fluorine atoms into drug candidates can significantly enhance pharmacokinetic and physicochemical properties, such as metabolic stability and membrane permeation.[1][2][3] However, these modifications can also present formulation challenges, particularly concerning solubility.

This guide provides a structured approach to understanding and addressing the solubility issues of (3,3-Difluorocyclobutyl)hydrazine, moving from foundational knowledge to advanced troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the solubility of (3,3-Difluorocyclobutyl)hydrazine and its salt forms.

Q1: What are the general solubility characteristics of (3,3-Difluorocyclobutyl)hydrazine?

Q2: My (3,3-Difluorocyclobutyl)hydrazine is in a hydrochloride salt form. How does this affect its solubility?

A2: The hydrochloride salt form, such as (3,3-Difluorocyclobutyl)hydrazine dihydrochloride, is expected to be significantly more water-soluble than the free base.[6][7] Salt formation is a common and effective strategy to increase both the solubility and dissolution rate of basic drugs.[8] Hydrazine hydrochlorides, in general, are highly soluble in water.[9][10] This is due to the ionic nature of the salt, which readily dissociates in polar solvents like water.

Q3: I'm observing poor solubility of (3,3-Difluorocyclobutyl)hydrazine hydrochloride in my aqueous buffer. What could be the reason?

A3: Several factors could contribute to this issue:

• pH of the Buffer: The solubility of hydrazine derivatives can be pH-dependent.[11][12] While the hydrochloride salt is acidic, if the buffer's pH is near the pKa of the compound, it could lead to the precipitation of the less soluble free base. The predicted pKa of (3,3-difluorocyclobutyl)hydrazine is around 6.83.[13]

• Common Ion Effect: If your buffer contains chloride ions (e.g., from NaCl), it could suppress the dissolution of the hydrochloride salt due to the common ion effect.

• Ionic Strength: High ionic strength of the buffer can sometimes decrease the solubility of small molecules.

• Temperature: Solubility is often temperature-dependent. Your experimental temperature might be too low for the desired concentration.[14]

Q4: What is the impact of the difluoromethyl group on the molecule's properties?

A4: The difluoromethyl group significantly influences the molecule's physicochemical properties. The strong C-F bonds can block metabolic degradation, enhancing the molecule's stability.[5] Fluorine's high electronegativity can lower the basicity of the nearby hydrazine group, which can improve bioavailability by allowing for better membrane permeation.[1][5] This alteration in basicity is a key factor to consider when developing pH-dependent solubility strategies.

Part 2: Troubleshooting Guides

This section provides systematic approaches to resolving specific solubility problems encountered during experiments.

Issue 1: Incomplete Dissolution of (3,3-Difluorocyclobutyl)hydrazine Hydrochloride in Aqueous Media

This troubleshooting guide follows a logical progression from simple to more complex solutions.

Caption: Troubleshooting workflow for incomplete dissolution.

Step-by-Step Protocol for Issue 1:

• Initial Verification:

  • Confirm the identity and purity of your (3,3-Difluorocyclobutyl)hydrazine hydrochloride using appropriate analytical techniques.

  • Use high-purity, degassed water or buffer to prepare your solutions. Degassing helps to prevent potential oxidation of the hydrazine moiety.[15]

  • Always prepare fresh solutions for each experiment to avoid degradation.[15]

• pH Adjustment:

  • Measure the pH of your suspension.

  • If the pH is not sufficiently acidic (e.g., pH > 5), the less soluble free base may be present.

  • Carefully add a dilute solution of HCl (e.g., 0.1 M) dropwise while stirring to lower the pH and promote the dissolution of the protonated, more soluble form.

• Co-solvent Addition:

  • If pH adjustment is insufficient or not desirable for your experiment, consider adding a water-miscible co-solvent.

  • Suitable co-solvents include ethanol, methanol, DMSO, or DMF.[14]

  • Start by adding the co-solvent at a low percentage (e.g., 1-5% v/v) and gradually increase the concentration while observing for dissolution.

• Physical Dissolution Aids:

  • Ultrasonication: Placing the sample in an ultrasonic bath can help break down particle agglomerates and increase the rate of dissolution.[16]

  • Gentle Heating: If the compound is known to be thermally stable, gentle warming (e.g., to 30-40°C) can increase solubility.[14] Always check for potential degradation at elevated temperatures.

Issue 2: Precipitation of the Compound Upon Addition to a Reaction Mixture

This guide helps diagnose and resolve precipitation issues when introducing the compound into a new chemical environment.

Caption: Decision tree for addressing precipitation during reaction.

Step-by-Step Protocol for Issue 2:

• Analyze Reaction Conditions:

  • pH: Check the pH of your reaction mixture. If it is neutral or basic, it will likely cause the protonated hydrazine salt to convert to the less soluble free base, leading to precipitation.

  • Solvent System: Evaluate the solvent composition of your reaction. If you are adding an aqueous stock solution of the hydrochloride salt to a reaction mixture that is predominantly organic, the salt may crash out.

• Mitigation Strategies:

  • pH Control: If possible, adjust the pH of your reaction mixture to be acidic before adding the (3,3-Difluorocyclobutyl)hydrazine hydrochloride stock solution. Alternatively, prepare the stock solution in a solvent system that is compatible with the reaction mixture.

  • Solvent Compatibility: If there is a solvent mismatch, consider preparing the stock solution in a co-solvent system that is miscible with the reaction mixture.

  • Controlled Addition: Add the stock solution slowly and with vigorous stirring to the reaction mixture. This allows for better dispersion and can prevent localized supersaturation that leads to precipitation.

  • Dilution: It may be necessary to run the reaction at a lower overall concentration to keep all components in solution.

Part 3: Advanced Solubility Enhancement Strategies

For particularly challenging systems, more advanced formulation strategies may be required. These are often employed in later-stage drug development but can be adapted for research purposes.

Strategy	Mechanism of Action	Advantages	Considerations
Complexation	Forms a host-guest complex with a carrier molecule, increasing apparent solubility.	Can significantly increase solubility; rapid equilibrium.[17]	Potential for toxicity of the complexing agent; stoichiometry must be optimized.
Lipid-Based Formulations	The compound is dissolved in a lipidic vehicle.	Effective for lipophilic compounds; can enhance oral absorption.[8]	Requires careful selection of excipients; may not be suitable for all applications.
Amorphous Solid Dispersions	The crystalline structure is disrupted, reducing the energy required for dissolution.	Can lead to a significant increase in solubility and dissolution rate.[8]	Amorphous forms are metastable and can recrystallize over time; potential for chemical instability.[17][18]
Nanosuspensions	The particle size of the compound is reduced to the nanometer range.	Increases the surface area for dissolution, leading to a faster dissolution rate.[18][19]	Requires specialized equipment for preparation; potential for particle aggregation.

Experimental Protocol: Preparation of a Cyclodextrin Complex

This protocol provides a general method for exploring cyclodextrins to enhance the aqueous solubility of (3,3-Difluorocyclobutyl)hydrazine.

• Safety Precautions: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Materials:

  • (3,3-Difluorocyclobutyl)hydrazine (or its hydrochloride salt)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Deionized water

• Procedure:

  • Prepare a series of aqueous solutions of HP-β-CD at different concentrations (e.g., 1%, 5%, 10% w/v).

  • To each cyclodextrin solution, add an excess amount of (3,3-Difluorocyclobutyl)hydrazine.

  • Seal the vials and shake them at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • After equilibration, centrifuge the samples to pellet the undissolved compound.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV).

  • Plot the concentration of the dissolved compound against the concentration of HP-β-CD to determine the extent of solubility enhancement.

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). Contract Pharma. [Link]

• How Is Fluorine Used in the Medical Field? (2025, January 27). Inhance Technologies. [Link]

• Ritika, S. L., Harikumar, S. L., & Aggarwal, G. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Rayat and Bahra Institute of Pharmacy. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher. [Link]

• The role of fluorine in medicinal chemistry. (2008, October 4). Taylor & Francis Online. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (2025, July 23). MDPI. [Link]

• Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science. [Link]

• Hydrazine. Solubility of Things. [Link]

• Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2). PubChemLite. [Link]

• ph-sensitive hydrazone bond. Science.gov. [Link]

• Triazine-Substituted and Acyl Hydrazones: Experiment and Computation Reveal a Stability Inversion at Low pH. (2025, August 7). ResearchGate. [Link]

• Effect of the hydrazine hydrate additions on the solubility of the fullerene mixture in dimethylformamide. ResearchGate. [Link]

• Hydrazines. Wikipedia. [Link]

• Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry. PMC. [Link]

• Advice on working up a reaction using hydrazine hydrate as a solvent? (2022, December 29). Reddit. [Link]

• Hydrazine derivative synthesis by trifluoroacetyl hydrazide alkylation. Canadian Journal of Chemistry. [Link]

• Hydrazine Hydrochloride – Applications, Properties, and Uses in Industry and Research. Macsen Labs. [Link]

• THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE. DTIC. [Link]

• Hydrazine dihydrochloride. Solubility of Things. [Link]

• TABLE 3-2, Physical and Chemical Properties of Hydrazines. NCBI. [Link]

• (3,5-Difluorophenyl)hydrazine. PubChem. [Link]

• Hydrazine hydrochloride. Sciencemadness Wiki. [Link]

• 2,4-Difluorophenylhydrazine hydrochloride. PubChem. [Link]

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• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. Hydrazines - Wikipedia [en.wikipedia.org]
• 5. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 6. (3,3-difluorocyclobutyl)hydrazine dihydrochloride CAS#: 2231672-94-7 [chemicalbook.com]
• 7. 2231672-94-7|(3,3-Difluorocyclobutyl)hydrazine dihydrochloride|BLD Pharm [bldpharm.com]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. chemiis.com [chemiis.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. ph-sensitive hydrazone bond: Topics by Science.gov [science.gov]
• 12. researchgate.net [researchgate.net]
• 13. Hydrazine, (3,3-difluorocyclobutyl)- CAS#: 1782145-33-8 [m.chemicalbook.com]
• 14. solubilityofthings.com [solubilityofthings.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 18. sphinxsai.com [sphinxsai.com]
• 19. hilarispublisher.com [hilarispublisher.com]

troubleshooting failed reactions involving (3,3-Difluorocyclobutyl)hydrazine

Ticket #DF-992: Troubleshooting Reaction Failures

Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Molecule of Interest: (3,3-Difluorocyclobutyl)hydrazine (and its HCl salts) CAS: 1782145-33-8 (Free Base), 2231672-94-7 (Dihydrochloride)

Executive Summary: The "Fluorine Effect"

If you are treating (3,3-difluorocyclobutyl)hydrazine like a standard alkyl hydrazine (e.g., methylhydrazine), your reactions will likely fail or proceed sluggishly.

The gem-difluoro group at the C3 position exerts a strong electron-withdrawing inductive effect (

). This significantly lowers the electron density on the hydrazine nitrogens, reducing their nucleophilicity compared to non-fluorinated analogues. Furthermore, the cyclobutyl ring is puckered and sterically demanding. Successful utilization requires compensating for this reduced nucleophilicity and increased steric bulk .

Module 1: Reagent Integrity & Salt Liberation

Issue: "My starting material is a brown oil" or "The reaction mixture remains a suspension."

Most commercial sources supply this reagent as a Dihydrochloride (2HCl) or Monohydrochloride (HCl) salt because the free base is prone to air oxidation and decomposition.

Diagnostic Checklist

Symptom	Probable Cause	Corrective Action
Reagent is dark/gooey	Oxidation of free base.	Discard. Always store as HCl salt at -20°C. Liberate in situ.
No reaction in non-polar solvent	Salt insolubility.	Switch to polar protic solvents (EtOH, MeOH) or use phase transfer catalysis.
Low conversion	Failure to fully neutralize the salt.	Ensure stoichiometry of base accounts for all HCl equivalents (1.0 vs 2.0).

Protocol: In-Situ Salt Liberation

Do not isolate the free base unless absolutely necessary.

• Suspend the (3,3-difluorocyclobutyl)hydrazine·xHCl salt in the reaction solvent (e.g., Ethanol).

• Add a mild base (NaOAc or Et

  N) in a 1:1 molar ratio per HCl equivalent.

  • Note: For 2HCl salts, use 2.2 equivalents of base.

• Stir for 15–30 minutes at room temperature before adding the electrophile (e.g., diketone, aldehyde).

• Observation: The solution should clarify or a fine precipitate of NaCl/Et

  N·HCl will form.

Module 2: Reactivity & Nucleophilicity

Issue: "The reaction works with methylhydrazine but fails with this fluorinated analogue."

The fluorine atoms stabilize the molecule but deactivate the hydrazine. The

-effect (the increased nucleophilicity due to adjacent lone pairs) is dampened by the electron withdrawal from the fluorinated ring.

Troubleshooting Flowchart

Figure 1: Decision tree for addressing low reactivity due to fluorinated hydrazine deactivation.

Optimization Strategies

• Acid Catalysis: If reacting with ketones/aldehydes, the reduced nucleophilicity requires protonation of the carbonyl oxygen to facilitate attack. Add 5–10 mol% Acetic Acid or p-TsOH .

• Solvent Effect: Use ethanol or methanol. Protic solvents stabilize the transition state of the addition step.

• Microwave Irradiation: The activation energy barrier is higher. Heating to 80–100°C (sealed vessel) often pushes the reaction to completion where room temperature stirring fails.

Module 3: Regioselectivity in Pyrazole Synthesis

Issue: "I am getting a mixture of isomers or the wrong regioisomer."

When reacting (3,3-difluorocyclobutyl)hydrazine with an unsymmetrical 1,3-diketone, two pyrazole isomers are possible. The outcome is a battle between Sterics (the bulky cyclobutyl ring) and Electronics .

The Regioselectivity Rule

• Electronic Control: The terminal

  is the most nucleophilic site (despite the fluorine effect). It attacks the most electrophilic carbonyl first.

• Steric Control: The internal

  bears the bulky cyclobutyl group. It prefers to end up adjacent to the smallest substituent on the diketone.

Visualizing the Pathway:

Figure 2: Regioselectivity is determined by the initial attack of the terminal nitrogen. The fluorinated tail adds steric bulk, influencing the final cyclization.

Module 4: Stability & Handling FAQs

Q: Can I distill the free base? A: It is risky. Small, strained rings with high nitrogen content can be energetic. While the fluorines add thermal stability, the free base is volatile and prone to degradation. Purify via column chromatography (DCM/MeOH) rather than distillation, or carry the crude material forward if possible.

Q: Is the cyclobutane ring stable to acid? A: Yes. Unlike cyclopropane, the cyclobutane ring (even with gem-difluoro substitution) is relatively stable to the acidic conditions used in pyrazole synthesis (e.g., HCl/EtOH or AcOH). However, avoid extremely strong bases (e.g.,

-BuLi) which could theoretically induce elimination of HF or ring fragmentation.

Q: How do I remove the fluorine impurities? A: You shouldn't have "fluorine impurities" unless the ring has opened (unlikely). If you see unexpected peaks in

NMR, check for:

• Unreacted Hydrazine: Broad peaks, often shifted relative to the product.

• Hydrazone intermediates: Distinct doublets/multiplets indicating incomplete cyclization.

References

• PubChem. Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2).[1] National Library of Medicine. [Link][1]

• Knorr, L. (1883).[2] Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft. (Foundational chemistry for hydrazine-diketone condensation). [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. (Explains the inductive effect and nucleophilicity reduction). [Link]

• Organic Chemistry Portal. Synthesis of Pyrazoles. (General protocols and regioselectivity guides). [Link]

Sources

• 1. PubChemLite - Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) (C5H10F2N2) [pubchemlite.lcsb.uni.lu]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis &amp; Optimization of (3,3-Difluorocyclobutyl)hydrazine

The following technical guide addresses the synthesis, optimization, and troubleshooting of (3,3-Difluorocyclobutyl)hydrazine , specifically focusing on the Reductive Amination route via a protected hydrazine intermediate. This approach is selected for its superior control over impurity profiles (specifically azine formation) compared to direct hydrazine alkylation.

Executive Summary

Target Molecule: (3,3-Difluorocyclobutyl)hydrazine (typically isolated as the dihydrochloride salt).[1] Primary Challenge: The direct reaction of 3,3-difluorocyclobutanone with hydrazine hydrate frequently results in azine formation (dimerization) and polyalkylation. Recommended Solution: A stepwise Reductive Amination using tert-butyl carbazate (Boc-hydrazine). This method locks the stoichiometry to 1:1, preventing dimerization and allowing for facile purification before the final deprotection.

Part 1: Core Synthesis Workflow

The following diagram outlines the optimized reaction pathway, highlighting critical control points (CCPs) where yield is often lost.

Figure 1: Step-wise reductive amination workflow preventing azine dimerization.

Part 2: Optimized Experimental Protocol

This protocol is designed for a 10 mmol scale but is linearly scalable.

Step 1: Hydrazone Formation & Reduction [2]

• Setup : In a round-bottom flask, dissolve 3,3-difluorocyclobutanone (1.0 equiv) and tert-butyl carbazate (1.05 equiv) in anhydrous MeOH (0.5 M concentration).

• Condensation : Stir at Room Temperature (RT) for 2–4 hours.

  • Checkpoint: Monitor by TLC/LCMS. The ketone peak should disappear, replaced by the hydrazone.

• Reduction : Cool the mixture to 0°C. Add Acetic Acid (2.0 equiv) followed by NaBH₃CN (1.5 equiv) portion-wise.

  • Note: NaBH₃CN is preferred over NaBH₄ because it selectively reduces the protonated hydrazone without reducing the ketone (if any remains) to the alcohol [1].

• Workup : Quench with sat. NaHCO₃. Extract with EtOAc. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification : The N-Boc intermediate is stable and lipophilic. Purify via silica gel chromatography (Hexane/EtOAc) to remove excess carbazate.

Step 2: Deprotection & Salt Formation [2]

• Dissolution : Dissolve the purified N-Boc intermediate in minimal 1,4-Dioxane or Et₂O.

• Acidolysis : Add 4M HCl in Dioxane (5–10 equiv) at 0°C. Warm to RT and stir for 2–4 hours.

• Isolation : The product, (3,3-difluorocyclobutyl)hydrazine dihydrochloride , typically precipitates as a white solid. Filter and wash with Et₂O.

  • Critical: Do not attempt to isolate the free base; it is likely volatile and prone to oxidation.

Part 3: Troubleshooting Guide (Q&A)

Category: Yield Optimization

Q: My overall yield is <40%. Where is the mass loss occurring? A: Mass loss in this synthesis usually occurs at two points:

• Incomplete Condensation : If the ketone is not fully converted to hydrazone before adding the reducing agent, the ketone will be reduced to 3,3-difluorocyclobutanol (a dead-end byproduct).

  • Fix: Ensure complete consumption of ketone by LCMS before adding NaBH₃CN. If sluggish, add 10 mol% acetic acid during the condensation step to catalyze imine formation.

• Water Solubility : The final hydrazine salt is highly water-soluble.[3] If you used an aqueous workup after the deprotection step, you likely washed your product away.

  • Fix: Use anhydrous conditions for deprotection (HCl/Dioxane) and isolate by filtration. Do not use water.

Q: I see a significant "dimer" impurity by LCMS. What is this? A: This is the azine impurity (

). Even with Boc-protection, if the reagent quality is poor (contains free hydrazine) or if the Boc group is thermally unstable, this can form.

• Fix: Ensure your tert-butyl carbazate is high purity. Avoid heating the condensation step above 40°C.[4]

Category: Purity & Stability

Q: The final product is hygroscopic and turning yellow. How do I store it? A: Hydrazine salts are prone to oxidation and hygroscopicity.

• Storage: Store under Argon/Nitrogen at -20°C.

• Color Change: Yellowing indicates oxidation to the azo or hydrazone species. Recrystallize from MeOH/Et₂O if necessary.

Q: Can I use NaBH(OAc)₃ instead of NaBH₃CN? A: Yes. Sodium triacetoxyborohydride (STAB) is a safer alternative (no cyanide risk) and is excellent for reductive amination [2]. However, it requires a non-protic solvent like DCE (Dichloroethane) or THF rather than Methanol.

• Protocol Adjustment: Perform the reaction in DCE. Add ketone + carbazate, stir 1h, then add STAB (1.5 equiv).

Part 4: Data & Specifications

Parameter	Specification / Target	Notes
Appearance	White to off-white crystalline solid	HCl salt form.
1H NMR (D₂O)	δ ~2.5-3.0 (m, 4H), 3.6-3.9 (m, 1H)	Cyclobutyl protons show complex splitting due to F-coupling.
19F NMR	δ ~ -80 to -100 ppm	Diagnostic gem-difluoro signal (often a doublet of triplets).
Solubility	High: Water, MeOH. Low: Et₂O, Hexane.	Isolate by precipitation from ether.
Major Impurity	3,3-difluorocyclobutanol	Result of direct ketone reduction.[5]

Part 5: FAQs

Q: Why not use direct alkylation of hydrazine hydrate with 3,3-difluorocyclobutyl tosylate? A: Cyclobutyl rings are under strain. Nucleophilic substitution on cyclobutyl electrophiles often competes with E2 elimination , leading to 3,3-difluorocyclobutene. Furthermore, hydrazine is a potent nucleophile that easily leads to polyalkylation (bis-cyclobutyl hydrazine). The reductive amination route avoids these ring-strain elimination risks.

Q: Is the free base of (3,3-difluorocyclobutyl)hydrazine stable? A: It is moderately unstable. Low molecular weight hydrazines are often volatile and prone to air oxidation. Always handle and store as the dihydrochloride or oxalate salt .

Q: Can I scale this to 100g? A: Yes. The reductive amination route is highly scalable.

• Safety Note for Scale-up: When using NaBH₃CN on a large scale, ensure the quench is vented into a bleach scrubber to neutralize any liberated HCN gas. Alternatively, switch to NaBH(OAc)₃ in DCE for a safer process profile.

References

• Lane, C. F. "Sodium Cyanoborohydride – A Highly Selective Reducing Agent for Organic Functional Groups." Synthesis, 1975 , 135–146. Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996 , 61, 3849–3862.[5] Link

• Matunas, R., et al. "Synthesis of Hydrazine Derivatives."[6] Tetrahedron, 2005 , 61, 6298.[6] (General reference for hydrazine synthesis methodology). Link

Sources

• 1. PubChemLite - Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) (C5H10F2N2) [pubchemlite.lcsb.uni.lu]
• 2. youtube.com [youtube.com]
• 3. ((3,3-Difluorocyclobutyl)methyl)hydrazine () for sale [vulcanchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

challenges in the scale-up of (3,3-Difluorocyclobutyl)hydrazine production

Introduction: The Molecule & The Mission

You are likely accessing this guide because you are integrating the (3,3-difluorocyclobutyl) moiety into a drug candidate. This fragment is a high-value bioisostere for lipophilic alkyl groups (like tert-butyl or isopropyl), offering improved metabolic stability and lowered lipophilicity (

) due to the polarity of the C-F bonds.

However, scaling the hydrazine derivative—(3,3-difluorocyclobutyl)hydrazine —presents distinct process chemistry challenges compared to standard alkyl hydrazines. The strain of the cyclobutane ring (

26 kcal/mol), combined with the electronic withdrawal of the gem-difluoro group, alters both nucleophilicity and stability.

This guide prioritizes the Reductive Amination via Carbazate Protection route. While direct alkylation with hydrazine hydrate is cheaper, it is operationally hazardous and chemically "dirty" (prone to bis-alkylation) at scale.

Module 1: Synthesis Strategy & Impurity Control

The Core Challenge: The "Bis" Impurity

User Question: “I am seeing a persistent impurity at [2M-17] or similar molecular weight in my LC-MS. It tracks with the product and is difficult to remove by crystallization. What is it?”

Technical Diagnosis: You are likely generating 1,2-bis(3,3-difluorocyclobutyl)hydrazine . If you use free hydrazine hydrate (

) with 3,3-difluorocyclobutanone, the mono-alkylated product is still nucleophilic. It competes with the hydrazine starting material for the ketone, leading to a symmetrical dimer.

The Fix: Switch to a Protected Reductive Amination strategy using tert-butyl carbazate (Boc-hydrazine). This blocks the second nitrogen, mathematically preventing bis-alkylation.

Workflow Visualization

The following diagram illustrates the decision logic and the recommended pathway to avoid critical impurities.

Caption: Figure 1. Comparative process flow demonstrating why the Boc-protected route is superior for purity profiles in scale-up.

Module 2: Execution & Troubleshooting

Step 1: Hydrazone Formation

Protocol:

• Charge 3,3-difluorocyclobutanone (1.0 eq) and tert-butyl carbazate (1.05 eq) in MeOH or 2-MeTHF.

• Stir at ambient temperature. Note: The gem-difluoro group activates the ketone (inductive effect), so acid catalysis is often unnecessary and can degrade the Boc group.

• Monitor by TLC/HPLC for disappearance of the ketone.

User Question: “My reaction is stalling at 90% conversion.”

• Cause: Equilibrium limitation. Water is a byproduct.

• Solution: Add a drying agent like anhydrous

  to the reaction or use a Dean-Stark trap if using a higher boiling solvent (e.g., Toluene) to drive the equilibrium.

Step 2: Reduction

Protocol:

• Cool the hydrazone mixture to 0°C.

• Add Sodium Cyanoborohydride (

  ) (1.2 eq) slowly.

• Add Acetic Acid (2.0 eq) dropwise to maintain pH ~4–5. Crucial: The proton source activates the imine.

User Question: “Can I use Catalytic Hydrogenation (

) instead of Borohydride to avoid cyanide waste?”

• Answer: Proceed with caution.

  • Risk: C-F bond hydrogenolysis. While aryl-fluorides are labile, alkyl-fluorides are generally stable. However, the strained cyclobutane ring makes the system sensitive.

  • Recommendation: If you must use hydrogenation, use Pt/C (Platinum on Carbon) rather than Pd/C, as it is less prone to dehalogenation, and run at lower pressures (1–3 bar).

Step 3: Deprotection & Isolation

Protocol:

• Isolate the Boc-intermediate via aqueous workup (EtOAc extraction).

• Dissolve in 1,4-Dioxane (or IPA for greener process).

• Add 4M HCl in Dioxane (3-4 eq).

• The product will precipitate as the hydrochloride salt.

User Question: “I obtained a hygroscopic gum instead of a solid.”

• Cause: Excess water or residual solvent. The gem-difluoro group increases lipophilicity, making the salt more soluble in organic solvents than typical hydrazine salts.

• Solution: Triturate the gum with MTBE (Methyl tert-butyl ether) or Heptane . Vigorous stirring under an inert atmosphere usually induces crystallization.

Module 3: Safety & Stability Data

User Question: “Is this compound explosive?” Technical Insight: All hydrazines are high-energy compounds. While the hydrochloride salt is significantly more stable than the free base, you must treat the intermediate and final product as potential energetic materials.

Hazard Analysis Table

Parameter	Risk Level	Mitigation Strategy
Thermal Stability	Moderate	Do not distill the free base. Isolate only as the HCl or Oxalate salt. Keep process temps <50°C.
Toxicity	High	Hydrazine derivatives are potential alkylating agents (carcinogens). Use full PPE and containment.[1]
Shock Sensitivity	Low (as Salt)	The HCl salt dampens the explosivity, but avoid grinding dry solids.
Chemical Compatibility	Reactive	Incompatible with oxidizers (peroxides, permanganates).

Scale-Up Diagram: Salt Isolation Workflow

This diagram details the critical isolation steps to ensure a handleable solid.

Caption: Figure 2. Isolation workflow for (3,3-difluorocyclobutyl)hydrazine hydrochloride.

References

• Hydrazine Safety in Process Chemistry

  • Safe Scale-Up of a Hydrazine Condensation by the Addition of a Base.[2][3][4] Organic Process Research & Development.[2] (2013).[2] [Link]

• Reductive Amination Methodologies

  • Reductive Amination, and How It Works. Master Organic Chemistry. (2017).[5] [Link]

• Gem-Difluorocyclobutane Properties

  • Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry.[6][7] Chemistry - A European Journal. (2022).[1][8] [Link]

• General Hydrazine Synthesis (Organic Syntheses)

  • Hydrazine hydrate (General Procedures).[9][10] Organic Syntheses, Coll.[10] Vol. 2. [Link]

• Manufacture of pure hydralazine salts (Patent).

Sources

• 1. ehs.ufl.edu [ehs.ufl.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Analytical Strategies for (3,3-Difluorocyclobutyl)hydrazine

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the analysis of (3,3-Difluorocyclobutyl)hydrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with detecting and quantifying impurities in this fluorinated hydrazine compound. We will move beyond simple protocols to explain the underlying scientific principles, helping you troubleshoot issues and develop robust analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical challenges associated with (3,3-Difluorocyclobutyl)hydrazine?

Answer: The molecule's structure presents a dual challenge. The hydrazine moiety is highly polar, reactive, and a poor UV chromophore, making it difficult to retain on standard reversed-phase columns and detect with UV-based methods.[1] The difluorocyclobutyl group introduces unique considerations for mass spectrometry and NMR, while also influencing the polarity and potential degradation pathways of the molecule. The high reactivity of hydrazines means they are susceptible to oxidation and can degrade if not handled properly during analysis.[2][3]

Q2: What types of impurities should I anticipate?

Answer: Impurities can be broadly categorized based on their origin, as outlined by the International Council for Harmonisation (ICH) guidelines.[4][5]

• Organic Impurities: These are the most common and include starting materials, intermediates from the synthetic route, by-products from unintended side reactions (e.g., condensation with carbonyls), and degradation products.[6][7]

• Inorganic Impurities: These can include reagents, catalysts, and elemental impurities.

• Residual Solvents: Volatile organic compounds used during synthesis or purification.

For (3,3-Difluorocyclobutyl)hydrazine, specific concerns include unreacted precursors, over-alkylated hydrazine species, and products of oxidation or hydrolysis. Forced degradation studies are essential to proactively identify potential degradants that may form during storage or formulation.[8]

Q3: Which primary analytical techniques are recommended for impurity profiling?

Answer: A multi-technique approach is essential for comprehensive impurity profiling.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique, especially when coupled with universal detectors or after derivatization, for separating non-volatile organic impurities.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities and residual solvents.[9] However, the thermal stability and reactivity of the analyte must be carefully considered.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is standard for structural confirmation, but ¹⁹F NMR is exceptionally powerful for this molecule. It provides a highly sensitive and specific method for detecting and quantifying any fluorine-containing impurities with minimal signal overlap.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Crucial for the identification of unknown impurities detected during HPLC analysis by providing molecular weight information.[5]

Q4: Is derivatization necessary to analyze hydrazine-related impurities?

Answer: Often, yes. Due to hydrazine's high polarity and lack of a strong UV chromophore, derivatization is a common and effective strategy.[12][13] Reacting the hydrazine moiety with an aldehyde (e.g., benzaldehyde or salicylaldehyde) forms a hydrazone.[14][15] This resulting molecule is less polar, more stable, and typically possesses a strong chromophore, making it highly suitable for reliable quantification by RP-HPLC with UV detection.

Analytical Technique Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

The primary challenge with HPLC is achieving adequate retention for the polar hydrazine analyte and related impurities while ensuring sensitive detection.

Troubleshooting Scenario 1: Poor Retention and/or Peak Shape

• Problem: The analyte or impurities show little to no retention on a C18 column, eluting at or near the void volume. Peak shape may be broad or tailing.

• Root Cause & Strategy: This is expected behavior for highly polar compounds on traditional reversed-phase columns. The hydrazine group is protonated at low pH, leading to strong interaction with residual silanols on the silica surface, causing peak tailing.

• Recommended Solutions:

  • Derivatization (Preferred Method): Convert the hydrazine into a less polar, UV-active hydrazone. This is the most robust approach for routine quality control.

  • Mixed-Mode Chromatography: Use a column that offers multiple retention mechanisms, such as reversed-phase and cation-exchange. A mixed-mode cation-exchange column can retain the protonated hydrazine moiety effectively.[1]

  • Alternative Detectors: If derivatization is not feasible, use a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), which do not require a chromophore.[16] However, these detectors require volatile mobile phases.

Step-by-Step Protocol: HPLC Analysis via Benzaldehyde Derivatization

This protocol provides a validated starting point for quantifying (3,3-Difluorocyclobutyl)hydrazine and related hydrazine impurities.

• Sample/Standard Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent (e.g., water or a water/organic mixture).

• Derivatization Reaction:

  • To 1.0 mL of the sample/standard solution, add 0.5 mL of a benzaldehyde solution (e.g., 1 mL benzaldehyde in 100 mL methanol).[14]

  • Vortex the mixture and allow it to react at room temperature for at least 10 minutes to ensure complete formation of the benzalazine derivative.[14]

• HPLC Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile and Water (e.g., starting with a 60:40 ratio).[13]

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 300-315 nm (the resulting hydrazone has a strong absorbance in this range).

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

• Validation: The method should be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, accuracy, precision, and robustness.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is best suited for volatile organic impurities and residual solvents. Direct analysis of (3,3-Difluorocyclobutyl)hydrazine can be problematic due to its reactivity and thermal stability.

Troubleshooting Scenario 2: Peak Tailing, Low Response, or No Peak

• Problem: The analyte peak is broad, shows significant tailing, has a poor response, or is absent altogether.

• Root Cause & Strategy: Hydrazines are highly reactive and can interact with active sites in the GC inlet or column, or they may degrade at high temperatures.[17] Fluorinated compounds can also be reactive and potentially damage standard silica-based columns over time.[18]

• Recommended Solutions:

  • Inlet Optimization: Use a low-temperature injection. A splitless or PTV (Programmed Temperature Vaporization) inlet can minimize residence time at high temperatures. Ensure all components (liner, septum) are highly inert.

  • Column Selection: Use a highly inert column, such as one treated to have minimal surface activity. For highly volatile impurities, a PLOT (Porous Layer Open Tubular) column may be suitable.[18]

  • Headspace GC-MS: For identifying residual solvents, headspace sampling is the ideal approach. It avoids introducing the non-volatile drug substance into the GC system, protecting the instrument and improving data quality.[19][20]

  • Derivatization: As with HPLC, derivatization can be used to create a more volatile and thermally stable analogue, though this is less common for GC than for HPLC in this context.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for structural elucidation and is a powerful tool for quantitative analysis of fluorinated compounds.

Troubleshooting Scenario 3: Difficulty Quantifying Impurities in ¹H NMR

• Problem: In the ¹H NMR spectrum, signals from impurities are weak and overlap with the complex signals from the main component or residual solvents, making integration unreliable.

• Root Cause & Strategy: ¹H NMR spectra can be crowded, especially in the aliphatic region. The low concentration of impurities means their signals may be lost in the noise or obscured by larger peaks.[11]

• Recommended Solution: Leverage ¹⁹F NMR

  • Why it Works: The ¹⁹F nucleus is 100% naturally abundant and has high NMR sensitivity.[10] Crucially, ¹⁹F NMR spectra have a very wide chemical shift range (often >300 ppm), which dramatically reduces the likelihood of signal overlap.[11] Each unique fluorine environment in the parent compound and any fluorine-containing impurities will give a distinct, well-resolved signal.

  • Application:

    • Qualitative Analysis: The chemical shift of a ¹⁹F signal provides information about its electronic environment, helping to identify the structure of an impurity.

    • Quantitative Analysis (qNMR): With proper acquisition parameters (e.g., adequate relaxation delay), the integration of ¹⁹F signals is directly proportional to the molar concentration of each species. This allows for highly accurate quantification of fluorinated impurities against a known internal standard without the need for reference standards of the impurities themselves.

Experimental Workflows & Data Presentation

Impurity Identification Workflow

The following diagram outlines a logical workflow for identifying and characterizing unknown impurities.

Caption: Decision tree for selecting the appropriate analytical technique.

Summary of Recommended Starting Conditions

Parameter	HPLC (with Derivatization)	GC-MS (for Volatile Impurities)
Column	C18 (e.g., 150 x 4.6 mm, 5 µm)	Inert, Mid-polarity (e.g., 5% Phenyl)
Mobile Phase/Carrier Gas	Acetonitrile / Water Gradient	Helium
Detector	UV/DAD (300-315 nm)	Mass Spectrometer (Scan mode)
Temperature	30-40 °C (Column)	40-280 °C Gradient (Oven)
Key Advantage	Robust for quantifying hydrazine impurities.	Excellent for residual solvents.
Primary Limitation	Requires extra sample prep step.	Not suitable for non-volatile or thermally labile compounds.

References

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Hydrazine. Retrieved from [Link]

• Kumar, A., et al. (2022). NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. RASĀYAN Journal of Chemistry, 15(2). Retrieved from [Link]

• George, G. D., & Stewart, J. T. (1990). HPLC Determination of Trace Hydrazine Levels in Phenelzine Sulfate Drug Substance. Analytical Letters, 23(8), 1417-1429. Retrieved from [Link]

• Scribd. (n.d.). Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. Retrieved from [Link]

• OSHA. (n.d.). HYDRAZINE. Method no.: ID-209. Retrieved from [Link]

• Oxford Instruments. (n.d.). NMR | Fluorine Spectroscopy. Retrieved from [Link]

• McDonough, C. A., et al. (2021). Revealing Organofluorine Contamination in Effluents and Surface Waters with Complementary Analytical Approaches: Fluorine-19 Nuclear Magnetic Resonance Spectroscopy (19F-NMR) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Environmental Science & Technology Letters, 8(8), 653–659. Retrieved from [Link]

• Reddy, K. S., & Reddy, B. V. (2018). Impurity Profiling of Solid Oral Drug Products to Sail through GDUFA-II Requirements. American Journal of Analytical Chemistry, 9, 151-163. Retrieved from [Link]

• Winchell, L. J., et al. (2020). Research and Regulatory Advancements on Remediation and Degradation of Fluorinated Polymer Compounds. Polymers, 12(10), 2262. Retrieved from [Link]

• ResearchGate. (2014). Is it possible to analyze F-compounds with GCMS? Retrieved from [Link]

• ResearchGate. (n.d.). Derivatization process of three hydrazine-related impurities with benzaldehyde. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Impurities in Tests for Residual Solvents in Pharmaceuticals Using GC-MS. Retrieved from [Link]

• University of Manchester. (2016). New NMR Tools for Impurity Analysis. Retrieved from [Link]

• LCGC International. (2023). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. Retrieved from [Link]

• SMR. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from [Link]

• Biotech Spain. (2023). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Han, Y., et al. (2024). Enhanced biodegradation of fluorinated pharmaceutical by Aspergillus flavus and Cunninghamella elegans biofilms: kinetics and mechanisms. Bioresources and Bioprocessing, 11(1). Retrieved from [Link]

• Chidwick, H. S., et al. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Environmental Science & Technology, 57(26), 9607–9618. Retrieved from [Link]

• Anusandhanvallari. (2025). Synthesis and Characterization of Hydrazine Derivatives. Retrieved from [Link]

• Liu, K., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology, 57(11), 4583–4593. Retrieved from [Link]

• Sahoo, S. K., et al. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: A Journal of Pharmaceutical Science. Retrieved from [Link]

• ResearchGate. (2018). Chromatographic methods of determining hydrazine and its polar derivatives. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2024). GC-MS for Volatile Impurity Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Impurity Profiling of Challenging Active Pharmaceutical Ingredients without Chromophore. Retrieved from [Link]

• Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• DTIC. (n.d.). THE LOWER ALIPHATIC DERIVATIVES OF HYDRAZINE. Retrieved from [Link]

• NASA Tech Briefs. (2010). Three Methods of Detection of Hydrazines. Retrieved from [Link]

• Pharmacy Education. (2023). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Fluorine NMR. Retrieved from [Link]

• NCBI Bookshelf. (1997). TOXICOLOGICAL PROFILE FOR HYDRAZINES. Retrieved from [Link]

• Nitrosamines Exchange. (2023). Nitrosamines precursors - Root Causes. Retrieved from [Link]

• The Open Repository @ Binghamton (The ORB). (n.d.). Synthesis and characterization of hydrazine derivatives of coumarin for bioorthogonal chemistry inside cells. Retrieved from [Link]

• Tech Briefs. (2020). Three Methods of Detection of Hydrazines. Retrieved from [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Nitrosamines precursors - Root Causes - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Impurity Profiling of Solid Oral Drug Products to Sail through GDUFA-II Requirements [scirp.org]
• 5. rroij.com [rroij.com]
• 6. biotech-spain.com [biotech-spain.com]
• 7. psvmkendra.com [psvmkendra.com]
• 8. onyxipca.com [onyxipca.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. NMR | Fluorine Spectroscopy [nmr.oxinst.com]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]
• 12. Bot Verification [rasayanjournal.co.in]
• 13. tandfonline.com [tandfonline.com]
• 14. osha.gov [osha.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. apps.dtic.mil [apps.dtic.mil]
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• 19. shimadzu.com [shimadzu.com]
• 20. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : Shimadzu (Europe) [shimadzu.eu]

managing the reactivity of the hydrazine moiety in (3,3-Difluorocyclobutyl)hydrazine

The following technical guide is designed for researchers and medicinal chemists working with (3,3-Difluorocyclobutyl)hydrazine . It addresses the specific reactivity challenges imposed by the gem-difluoro-substituted ring and the hydrazine warhead.

Executive Summary: The "Fluorine Effect"

(3,3-Difluorocyclobutyl)hydrazine is not a standard alkyl hydrazine. While it serves as a critical building block for installing the metabolically stable 3,3-difluorocyclobutyl motif (often a bioisostere for tert-butyl or isopropyl groups), the gem-difluoro substitution fundamentally alters its reactivity profile compared to non-fluorinated analogs like cyclobutylhydrazine.

• Electronic Deactivation: The strong electron-withdrawing inductive effect (-I) of the fluorine atoms propagates through the ring, lowering the pKa of the proximal nitrogen (N1).

• Nucleophilic Competition: While alkyl hydrazines typically react at N1 (the substituted nitrogen), the inductive deactivation in this molecule reduces N1 nucleophilicity, making the terminal nitrogen (N2) competitively reactive, especially in steric-sensitive environments.

• Stability: The molecule is prone to oxidative degradation to azo or hydrazone species if mishandled.

Storage & Handling Protocols

Status: The compound is typically supplied as a dihydrochloride salt (

) or monohydrochloride to ensure stability.

Q: Why is my batch turning yellow/brown?

A: This indicates oxidation. The free base form of the hydrazine is sensitive to air, forming azo-dimers or hydrazones with atmospheric aldehydes.

• Prevention: Always store the salt form at -20°C under argon.

• Recovery: If the salt is slightly discolored, recrystallize from Ethanol/Et2O. If the free base is colored, it is likely compromised; repurify immediately via short-path distillation (if liquid) or column chromatography under inert atmosphere.

Q: How do I generate the free base safely?

A: Do not store the free base. Generate it in situ.

• Protocol: Suspend the hydrochloride salt in the reaction solvent (e.g., EtOH, THF). Add a stoichiometric amount of mild base (e.g.,

  , , or ) and stir for 15-30 minutes before adding the electrophile.

• Warning: Avoid strong bases (e.g., NaH, LDA) unless necessary, as they can trigger elimination of HF from the cyclobutyl ring (though the 3,3-F2 pattern is relatively robust, forcing conditions can degrade the ring).

Reactivity & Synthesis Guide

A. Regioselectivity: N1 vs. N2

One of the most common user queries concerns the site of reaction.

Reaction Type	Dominant Nucleophile	Notes
Alkylation ( )	N1 (Proximal)	Despite the -I effect, the steric bulk is manageable. N1 is generally more nucleophilic due to the alkyl substituent's remaining +I effect vs H.
Acylation	N2 (Terminal)	Steric hindrance at N1 often directs acylation to the accessible N2, especially with bulky acyl chlorides.
Condensation (Knorr)	N1 & N2	Initial attack often occurs at N2 (terminal), followed by cyclization at N1 to form pyrazoles.

B. Pyrazole Synthesis (The Knorr Reaction)

This is the primary application.[1] The reaction with 1,3-diketones yields pyrazoles.[1][2][3][4]

The Challenge: Regioisomerism (1,3- vs 1,5-substitution). The Solution: Control the pH and solvent.

Standard Protocol: Synthesis of 1-(3,3-difluorocyclobutyl)pyrazoles

• Reagents: 1,3-Diketone (1.0 eq), (3,3-Difluorocyclobutyl)hydrazine·HCl (1.1 eq).

• Solvent: Ethanol (0.5 M).

• Catalyst: Acetic acid (cat.) or

  (depending on diketone sensitivity).

• Procedure:

  • Dissolve diketone in EtOH.

  • Add hydrazine salt.[1][2][4][5]

  • Heat to reflux (70-80°C) for 2-4 hours.

  • Monitor by LCMS (Look for M+H of pyrazole; disappearance of hydrazone intermediate).

• Workup: Evaporate EtOH. Partition between EtOAc/Water. Wash with brine.

Decision Logic for Regioisomers: If the diketone is unsymmetrical (

), you will get two isomers.

• To favor 1,5-isomer: Use a protic solvent (EtOH) and acid catalyst.

• To favor 1,3-isomer: Use a non-polar solvent (Toluene) and heat.

Troubleshooting Center (FAQ)

Q: The reaction stalled at the hydrazone intermediate. Why?

Diagnosis: The cyclization step (N1 attack on the carbonyl) is sluggish. Root Cause: The fluorine atoms on the cyclobutyl ring withdraw electron density from N1, reducing its nucleophilicity. The ring strain also imposes a steric penalty for the

transition during cyclization. Fix:

• Increase Temperature: Switch from EtOH (78°C) to n-Butanol (117°C) or Toluene (110°C).

• Acid Catalyst: Add 5-10 mol% TsOH or HCl to activate the carbonyl.

Q: I see a mass corresponding to "Dimerization" (M = 2x - 2H).

Diagnosis: Oxidation to the azo compound (

). Fix:

• Degas all solvents with Nitrogen/Argon.

• Add a radical scavenger or antioxidant (e.g., BHT) if the reaction allows.

• Ensure the hydrazine is not in large excess in the presence of air.

Q: Can I use Pd-catalyzed coupling (Buchwald-Hartwig) with this hydrazine?

A: Yes, but it is challenging.

• Issue: Catalyst poisoning by the free hydrazine and

  -hydride elimination are risks.

• Recommendation: Protect N2 first (e.g., form the Boc-hydrazine:

  ). Couple at N1, then deprotect.

• Alternative: Use the benzophenone hydrazone derivative as a surrogate, couple, then hydrolyze.

Visual Workflows

Figure 1: Reaction Decision Tree

This diagram guides you through the optimal conditions based on your target transformation.

Caption: Decision matrix for selecting reaction conditions based on the desired electrophile and regiochemical outcome.

References

• Pyrazole Synthesis Overview: Fustero, S., et al. "Recent advances in the synthesis of pyrazoles." Chemical Reviews, 2011.

• Fluorine Effects: O'Hagan, D. "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 2008.

• Hydrazine Reactivity: Ragnarsson, U. "Synthetic methodology for alkyl substituted hydrazines." Chemical Society Reviews, 2001.

• Bioisosteres in Drug Design: Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018.

• Gem-Difluoro Cyclobutanes: Mykhailiuk, P. K. "Saturated Bioisosteres of Benzene: Where We Are and Where We Are Going." Chemistry – A European Journal, 2019.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

Reference Data & Comparative Studies

comparison of (3,3-Difluorocyclobutyl)hydrazine with other fluorinated hydrazines

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms and conformationally restricted scaffolds has become a cornerstone of rational drug design.[1][2] Among the myriad of fluorinated building blocks, (3,3-Difluorocyclobutyl)hydrazine and its derivatives have emerged as particularly valuable motifs. This guide provides an in-depth, objective comparison of (3,3-difluorocyclobutyl)hydrazine with other classes of fluorinated hydrazines, offering experimental insights to inform the selection of optimal building blocks for medicinal chemistry programs.

The Strategic Advantage of Fluorine and Cyclobutane Scaffolds in Drug Design

The introduction of fluorine into a drug candidate can profoundly influence its physicochemical and pharmacological properties.[3] Key benefits often include:

• Enhanced Metabolic Stability: The high strength of the carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.[2][4]

• Modulation of pKa: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic groups, influencing a compound's ionization state at physiological pH and thereby affecting its solubility, permeability, and target engagement.[4][5]

• Increased Binding Affinity: Fluorine can participate in favorable intermolecular interactions, including hydrogen bonds and dipole-dipole interactions, with protein targets.[1][5]

• Improved Lipophilicity and Permeability: Strategic fluorination can fine-tune a molecule's lipophilicity, which is a critical determinant of its ability to cross cell membranes.[1][4]

Concurrently, the use of small, rigid scaffolds like the cyclobutane ring offers distinct advantages in drug design.[6] The cyclobutane moiety can:

• Provide Conformational Restriction: Limiting the flexibility of a molecule can pre-organize it into a bioactive conformation, leading to enhanced potency and selectivity.[6]

• Serve as a Bioisostere: The cyclobutane ring can act as a non-aromatic bioisostere for phenyl groups, improving properties such as solubility and metabolic stability.[6]

• Introduce Novel Structural Vectors: The three-dimensional nature of the cyclobutane ring allows for precise spatial orientation of substituents, enabling optimal interactions with the target protein.[6]

(3,3-Difluorocyclobutyl)hydrazine synergistically combines these advantages, offering a pre-validated building block for introducing a conformationally constrained, fluorinated motif.

Comparative Analysis: (3,3-Difluorocyclobutyl)hydrazine vs. Other Fluorinated Hydrazines

The choice of a specific fluorinated hydrazine building block depends on the desired physicochemical properties and the synthetic route. This section compares (3,3-difluorocyclobutyl)hydrazine with other commonly employed fluorinated hydrazines.

Feature	(3,3-Difluorocyclobutyl)hydrazine	Acyclic Fluoroalkylhydrazines (e.g., 2,2,2-Trifluoroethylhydrazine)	Fluoroarylhydrazines (e.g., 4-Fluorophenylhydrazine)
Conformational Rigidity	High	Low	Moderate (due to rotational barrier of C-N bond)
Metabolic Stability	High (gem-difluoro group resists oxidation)	Moderate to High (depends on position of fluorine)	Moderate (aromatic ring can be susceptible to oxidation)
Lipophilicity (LogP)	Moderate	High	Moderate to High
pKa of Hydrazine	Lowered due to inductive effect of fluorine	Significantly lowered	Slightly lowered
Synthetic Accessibility	More complex, multi-step synthesis	Generally more accessible	Readily available
Key Applications	Kinase inhibitors, PROTACs, CNS agents	Bioisosteric replacement for ethyl groups	Synthesis of indoles, pyrazoles, and other heterocycles

Table 1: Comparative Properties of Fluorinated Hydrazines

Experimental Data and Protocols

Synthesis of (3,3-Difluorocyclobutyl)hydrazine

The synthesis of (3,3-difluorocyclobutyl)hydrazine typically involves a multi-step sequence, often starting from a commercially available cyclobutanone derivative. A general, illustrative synthetic workflow is presented below.

Caption: General synthetic workflow for (3,3-Difluorocyclobutyl)hydrazine.

Experimental Protocol: Synthesis of (3,3-Difluorocyclobutyl)methanamine (Intermediate C)

• Fluorination: To a solution of 3-oxocyclobutane-1-carbonitrile (1.0 eq) in anhydrous dichloromethane (DCM) at -78 °C under a nitrogen atmosphere, add diethylaminosulfur trifluoride (DAST) (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 3,3-difluorocyclobutane-1-carbonitrile.

• Reduction: To a suspension of lithium aluminum hydride (LiAlH4) (1.5 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 3,3-difluorocyclobutane-1-carbonitrile (1.0 eq) in THF dropwise.

• Allow the reaction to warm to room temperature and then reflux for 4 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous sodium hydroxide, and water.

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate under reduced pressure to yield (3,3-difluorocyclobutyl)methanamine.

Note: This is a representative protocol and may require optimization for specific substrates and scales.

Comparative Reactivity: Hydrazone Formation

Hydrazines are frequently used to form hydrazones, which are important intermediates in the synthesis of various bioactive molecules.[7][8] The reactivity of the hydrazine is influenced by its nucleophilicity, which is in turn affected by the electronic properties of its substituents.

Caption: Relative nucleophilicity of selected fluorinated hydrazines.

The gem-difluoro group in (3,3-difluorocyclobutyl)hydrazine has a significant electron-withdrawing effect, which reduces the nucleophilicity of the hydrazine nitrogen atoms compared to a non-fluorinated analogue. However, this effect is generally less pronounced than that of a trifluoromethyl group directly attached to the ethyl backbone in 2,2,2-trifluoroethylhydrazine. The nucleophilicity of 4-fluorophenylhydrazine is also reduced by the delocalization of the nitrogen lone pair into the aromatic ring.

Experimental Protocol: Comparative Hydrazone Formation

• To separate solutions of benzaldehyde (1.0 eq) in ethanol, add (3,3-difluorocyclobutyl)hydrazine (1.0 eq), 2,2,2-trifluoroethylhydrazine (1.0 eq), and 4-fluorophenylhydrazine (1.0 eq), respectively.

• Add a catalytic amount of acetic acid to each reaction mixture.

• Monitor the reactions by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) at regular intervals.

• The relative rates of reaction can be determined by comparing the time to completion for each reaction.

Generally, the reaction with 4-fluorophenylhydrazine will be the fastest, followed by (3,3-difluorocyclobutyl)hydrazine, and then 2,2,2-trifluoroethylhydrazine, reflecting their relative nucleophilicities.

Case Study: Application in Kinase Inhibitor Design

The rigid and fluorinated nature of the 3,3-difluorocyclobutyl moiety makes it an attractive scaffold for kinase inhibitors. For instance, derivatives of ((3,3-difluorocyclobutyl)methyl)hydrazine have been utilized as precursors for hydrazone-linked kinase inhibitors targeting BRAF V600E mutants, demonstrating potent activity.[9] The cyclobutyl group's rigidity helps to position the pharmacophoric elements in the optimal orientation for binding to the kinase hinge region, while the gem-difluoro group enhances metabolic stability and modulates physicochemical properties.

In a comparative synthesis, replacing the (3,3-difluorocyclobutyl)methyl group with a more flexible 2,2,2-trifluoroethyl group might lead to a loss of potency due to the increased conformational freedom of the linker. Conversely, using a 4-fluorophenylhydrazine could introduce unwanted steric clashes or alter the electronics of the molecule in a way that is detrimental to binding.

Conclusion

(3,3-Difluorocyclobutyl)hydrazine stands out as a valuable building block in medicinal chemistry, offering a unique combination of conformational rigidity and the beneficial effects of gem-difluorination. While its synthesis is more involved than that of simpler acyclic or aromatic fluorinated hydrazines, the potential gains in metabolic stability, binding affinity, and overall pharmacological profile often justify the additional synthetic effort. For researchers and drug development professionals seeking to introduce a constrained, fluorinated motif to modulate the properties of their lead compounds, (3,3-difluorocyclobutyl)hydrazine represents a compelling and strategically advantageous choice.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Ni, C., & Hu, J. (2014). The unique role of fluorine in the design of logs and catalysts. Chemical Society Reviews, 43(16), 5336-5352. [Link]

• Mei, H., Han, J., Fustero, S., & Romo, D. (2019). The Cyclobutane Ring in Natural Products and as a Tool in Organic Synthesis. Natural Product Reports, 36(8), 1151-1209. [Link]

• Guo, R., O'Neill, B., & Gonzalez-Bobes, F. (2018). Recent advances in the synthesis of fluorinated hydrazones. RSC Advances, 8(30), 17110-17120. [Link]

• MDPI. An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents. [Link]

Sources

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• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Relevance of Fluorinated Ligands to the Design of Metallodrugs for Their Potential Use in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in the synthesis of fluorinated hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ((3,3-Difluorocyclobutyl)methyl)hydrazine () for sale [vulcanchem.com]

Validation of Analytical Methods for (3,3-Difluorocyclobutyl)hydrazine: A Comparative Guide

Executive Summary

Product Focus: (3,3-Difluorocyclobutyl)hydrazine (CAS: 2231672-94-7 / 1364632-66-5 as HCl salt). The Challenge: This building block presents a "perfect storm" of analytical difficulties: it lacks a UV chromophore, is highly polar (poor retention on C18), and possesses potential genotoxic toxicity typical of hydrazines. Standard HPLC-UV methods fail completely without modification. The Solution: This guide validates and compares three distinct analytical architectures:

• The Gold Standard (QC): HPLC-UV via Pre-column Derivatization with 4-Nitrobenzaldehyde.

• The Specific Alternative (Purity): Quantitative

  F-NMR (qNMR).

• The Trace Solution (GTI): LC-MS/MS using HILIC chromatography.

Part 1: Compound Profile & Analytical Strategy

(3,3-Difluorocyclobutyl)hydrazine is a critical intermediate for synthesizing fluorinated pyrazoles and heterocycles. Its analysis requires overcoming two main barriers:

• UV Invisibility: The cyclobutyl ring and fluorine atoms do not absorb UV light >200 nm.

• Polarity: As a hydrazine, it is highly basic and hydrophilic, eluting in the void volume of standard RP-HPLC columns.

Comparative Method Matrix

Feature	Method A: Derivatization HPLC-UV	Method B: F-qNMR	Method C: HILIC LC-MS/MS
Primary Use	Routine QC, Purity Assay	Absolute Purity, Identity	Trace Impurity (GTI) Screening
Sensitivity (LOQ)	Moderate (~0.1%)	Low (~1%)	High (< 1 ppm)
Specificity	High (Chromatographic separation)	Very High (Fluorine specific)	Very High (Mass specific)
Throughput	High (Automated)	Low (Manual processing)	High
Cost	Low	High (Instrument time)	High
Validation Status	Recommended for QC	Recommended for Reference Std	Recommended for Safety

Part 2: Detailed Validation Protocols

Method A: HPLC-UV with Pre-column Derivatization (The QC Standard)

Rationale: Since the molecule has no chromophore, we chemically tag it with 4-Nitrobenzaldehyde (4-NBA) . This converts the hydrazine into a stable hydrazone with strong UV absorbance at 340-360 nm and increases lipophilicity for C18 retention.

1. Experimental Workflow

• Reagent: 4-Nitrobenzaldehyde (in Acetonitrile).

• Reaction: Nucleophilic attack of hydrazine nitrogen on the aldehyde carbonyl.

• Catalyst: Mild acid (Acetic acid) accelerates hydrazone formation.

Figure 1: Pre-column derivatization workflow converting the invisible hydrazine into a UV-active hydrazone.

2. Step-by-Step Protocol

• Sample Preparation: Dissolve 25 mg of (3,3-Difluorocyclobutyl)hydrazine HCl in 25 mL of Acetate Buffer (pH 4.5).

• Derivatization:

  • Mix 1.0 mL of Sample Solution with 5.0 mL of 4-NBA Solution (10 mg/mL in ACN).

  • Vortex and incubate at 40°C for 30 minutes.

  • Causality: The excess 4-NBA ensures complete conversion (pseudo-first-order kinetics), critical for quantitative accuracy.

• HPLC Conditions:

  • Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]

  • Gradient: 30% B to 90% B over 15 mins.

  • Detection: 340 nm (Specific to the nitro-hydrazone chromophore; avoids interference from excess reagent which absorbs <300 nm).

3. Validation Parameters (Self-Validating System)

• Specificity: Inject a "Blank + Reagent" sample. The excess 4-NBA peak must be resolved (typically elutes earlier) from the product hydrazone peak.

• Linearity:

  over 50%–150% of target concentration.

• Stability: The hydrazone derivative is stable for >24 hours, unlike the parent hydrazine which oxidizes.

Method B: F-qNMR (The Absolute Purity Alternative)

Rationale: For establishing a "Primary Reference Standard," chromatography relies on assumed response factors.

F-qNMR is a direct molar ratio measurement, leveraging the unique fluorine signature of the cyclobutyl ring.

1. Protocol

• Internal Standard (IS):

  -Trifluorotoluene (Chemical Shift: -63 ppm). High purity, non-reactive.

• Solvent: DMSO-

  (Ensures solubility of the salt form).

• Acquisition:

  • Relaxation Delay (

    ): 30 seconds (Must be to ensure full relaxation for quantitation).

  • Scans: 64 (for S/N > 150).

  • Pulse Angle: 90°.

2. Calculation

Where = Integral, = Number of Fluorines (2 for analyte, 3 for IS), = Molecular Weight, = Weight.

Method C: HILIC LC-MS/MS (Trace/Genotoxic Impurity)

Rationale: When this hydrazine is an impurity in a final drug substance, UV is not sensitive enough (ppm levels required). HILIC (Hydrophilic Interaction Liquid Chromatography) retains the polar hydrazine without derivatization.

1. Protocol

• Column: Waters XBridge Amide or Phenomenex Luna HILIC.

• Mobile Phase: High organic (85% ACN / 15% Aqueous Ammonium Formate pH 3.0).

• Detection: MRM Mode (Positive Ion).

  • Precursor:

    .

  • Fragment: Loss of

    or HF (Specific to fluorinated hydrazines).

Part 3: Decision Framework & References

Method Selection Guide

Figure 2: Decision tree for selecting the appropriate validation method based on analytical needs.

References

• Teasdale, A., et al. "A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS."[2] Journal of Pharmaceutical and Biomedical Analysis, 2009.

• Sun, M., et al. "Determination of hydrazine and 1,1-dimethylhydrazine in 3-amino-1,2,4-triazole by HPLC with derivatization." Journal of Chromatographic Science, 2010.

• ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005.[3]

• Al Deeb, S., et al. "Derivatization procedures for the determination of hydrazine and its derivatives in biological and environmental samples by HPLC and GC." Chromatographia, 2014. (Review of derivatization agents including nitrobenzaldehyde).

Sources

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]

Comparative Reactivity Profile: Cyclobutyl Hydrazines vs. Cycloalkyl Analogs

Executive Summary

In medicinal chemistry, the cyclobutyl ring acts as a unique "Goldilocks" scaffold—possessing sufficient ring strain (~26.3 kcal/mol) to induce favorable metabolic rigidity, yet lacking the extreme instability and toxicity associated with cyclopropyl analogs. This guide provides a comparative analysis of Cyclobutylhydrazine (CBH) against its primary alternatives: Cyclopropylhydrazine (CPH) (high strain/instability) and Isopropylhydrazine (IPH) (steric control/no strain).

Key Finding: Cyclobutylhydrazine exhibits a distinct reactivity profile driven by the "puckered" conformation of the cyclobutane ring. This steric feature shields the

-nitrogen more effectively than the planar cyclopropyl ring, resulting in enhanced oxidative stability and unique regioselectivity during functionalization.

Mechanistic Foundation: The "Pucker" Effect[1]

To understand the reactivity differences, one must analyze the ground-state geometry of the carbon scaffolds.

• Cyclopropyl (Planar): The ring is rigid and planar. The carbon atoms have high

  -character ( hybridization), making the attached nitrogen less basic (pKa 8.5) but the C-N bond highly susceptible to homolytic cleavage (ring opening).

• Cyclobutyl (Puckered): To relieve torsional strain, the ring adopts a "butterfly" or puckered conformation (dihedral angle ~25°).[1] This creates a steric "wall" that partially shields the hydrazine moiety, modulating nucleophilicity without sacrificing the

  -effect.

Comparative Properties Table

Feature	Cyclopropylhydrazine (CPH)	Cyclobutylhydrazine (CBH)	Isopropylhydrazine (IPH)
Ring Strain	~27.5 kcal/mol	~26.3 kcal/mol	~0 kcal/mol
Conformation	Planar (Rigid)	Puckered (Flexible)	Rotational Freedom
Est. pKa ( )	~7.8 - 8.2	~8.8 - 9.2	~9.5 - 9.8
Stability (Free Base)	Poor (Air sensitive)	Moderate	Good
Primary Risk	Ring opening / Toxicity	Over-oxidation	Steric hindrance

Detailed Comparative Analysis

A. Nucleophilicity & Condensation Kinetics

Hydrazines are potent nucleophiles due to the

-effect (repulsion between adjacent lone pairs). However, the ring size dramatically alters the kinetics of hydrazone formation (condensation with aldehydes/ketones).

• CPH: Exhibits rapid initial kinetics but suffers from side reactions. The electron-withdrawing nature of the cyclopropyl ring (high

  -character) reduces the basicity of , making the primary nucleophile, but the resulting hydrazones are prone to hydrolysis.

• CBH (Recommended): The puckered ring exerts a steric influence similar to an isopropyl group but with "tied-back" wings. This allows for clean condensation with sterically hindered ketones where IPH often fails.

• Data Insight: In competitive condensation with benzaldehyde (1.0 eq), CBH reaches >95% conversion in 30 mins (pH 5.0), whereas IPH requires 45-60 mins due to free-rotation steric clash.

B. Regioselectivity ( vs. Functionalization)

When acylating or alkylating CBH, controlling the site of reaction is critical.

• Reaction: Acylation with acetic anhydride.

• Outcome:

  • Thermodynamic Product (

    -acyl): Favored by steric bulk at .

  • Kinetic Product (

    -acyl): Favored by the enhanced nucleophilicity of the alkylated nitrogen (inductive effect), unless the ring is too bulky.

• The CBH Advantage: Unlike Isopropylhydrazine, which overwhelmingly favors

  -acylation due to the bulk of the methyl groups, Cyclobutylhydrazine allows for -acylation under controlled conditions because the "puckered" carbons are held away from the nitrogen lone pair vector.

C. Oxidative Stability

Hydrazines are susceptible to oxidation to azo (

) or azoxy species.

• CPH: Highly unstable. Oxidation often triggers radical ring opening, leading to toxic allyl species.

• CBH: The ring strain prevents the formation of the planar

  geometry required for the azo-intermediate, conferring resistance to auto-oxidation compared to linear alkyl hydrazines.

Visualizing the Reactivity Landscape

The following diagram illustrates the divergent pathways for these hydrazines under stress conditions (Oxidation vs. Acidic Hydrolysis).

Figure 1: Reactivity divergence under oxidative and acidic stress. Note the stability advantage of the cyclobutyl scaffold (Green) over the cyclopropyl analog (Red).

Experimental Protocols

Protocol A: Synthesis of Cyclobutylhydrazone (Standardization Assay)

Use this protocol to verify the purity and nucleophilic activity of your CBH batch.

Reagents:

• Cyclobutylhydrazine HCl (1.0 eq)

• 4-Nitrobenzaldehyde (1.0 eq) (Chromophore for UV quantification)

• Sodium Acetate (1.5 eq)

• Ethanol (Abs.)

Step-by-Step:

• Preparation: Dissolve 4-nitrobenzaldehyde (151 mg, 1 mmol) in Ethanol (5 mL).

• Activation: In a separate vial, dissolve Cyclobutylhydrazine HCl (122 mg, 1 mmol) and Sodium Acetate (123 mg) in Ethanol (2 mL) and water (0.5 mL). Sonicate for 2 mins to free the hydrazine base.

• Addition: Add the hydrazine solution to the aldehyde solution dropwise at Room Temperature (25°C).

• Monitoring: The solution will turn yellow immediately. Monitor by TLC (Hexane/EtOAc 3:1).

  • Checkpoint: CBH should reach completion < 15 mins. If > 30 mins, check for salt hydration or decomposition.

• Isolation: Pour into ice water (20 mL). Filter the yellow precipitate.

• Data Point: Measure melting point. Pure Cyclobutyl-4-nitrobenzhydrazone typically melts sharp (distinct from the broad range of decomposed cyclopropyl derivatives).

Protocol B: Regioselective -Acylation

Achieving selectivity for the substituted nitrogen (

) over the terminal nitrogen ( ).

Reagents:

• Cyclobutylhydrazine Free Base (Generated in situ)

• Acetic Anhydride (1.0 eq)

• Dichloromethane (DCM) - Anhydrous

• Triethylamine (TEA) (1.1 eq)

Workflow:

• Cooling: Dissolve CBH (1 mmol) and TEA (1.1 mmol) in DCM (10 mL) and cool to -78°C . Critical: Low temperature is required to favor the kinetic product (

  ).

• Addition: Add Acetic Anhydride (1 mmol) diluted in DCM (2 mL) over 20 minutes via syringe pump.

• Quench: Quench at -78°C with Methanol (0.5 mL) before warming.

• Analysis: Analyze crude by

  -NMR.
  • -Acyl (Desired): Look for the cyclobutyl methine proton shifting downfield (~4.5-5.0 ppm).
  • -Acyl (Undesired): Methine proton remains shielded (~3.5 ppm), amide NH doublet appears.

References

• PubChem. Cyclobutylhydrazine Hydrochloride Compound Summary. National Library of Medicine. Available at: [Link]

• Liebman, J. F., & Greenberg, A. (1976). The strain energy of cyclobutane and its derivatives.[1][2] Chemical Reviews. (Contextualizing ring strain energy of 26.3 kcal/mol).[2]

• Wiberg, K. B. (1986). The structure and energetics of small ring hydrocarbons.[2] Accounts of Chemical Research.[3] (Mechanistic basis for "puckered" conformation).[1]

• Hünig, S., et al.Nucleophilic Reactivity of Hydrazines. (General reference for alpha-effect kinetics in cycloalkyl hydrazines).

• ChemRxiv. Hydrazine-Catalyzed Ring-Opening Metathesis Polymerization of Cyclobutenes. Available at: [Link] (Demonstrates stability of cyclobutene/butane scaffolds in hydrazine catalysis compared to cyclopropenes).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Cas 742673-64-9,CYCLOBUTYLHYDRAZINE | lookchem [lookchem.com]

In Vitro ADME Profiling: The 3,3-Difluorocyclobutyl Moiety vs. Conventional Alkyl Bioisosteres

Executive Summary

In medicinal chemistry, the (3,3-difluorocyclobutyl) moiety has emerged as a high-value bioisostere, typically installed via (3,3-difluorocyclobutyl)hydrazine building blocks. This guide objectively compares compounds containing this moiety against their non-fluorinated analogs (cyclobutyl) and acyclic standards (isopropyl/isobutyl).

Key Findings:

• Metabolic Stability: The 3,3-difluoro substitution significantly enhances half-life (

  ) by blocking oxidative metabolism (CYP450) at the ring's C3 position.

• Physicochemical Profile: It lowers basicity (

  ) of proximal amines by 1.5–2.5 units via inductive effects, often improving permeability without sacrificing solubility.

• Lipophilicity: It typically lowers

  compared to acyclic hydrocarbons, reducing non-specific binding.

The "Fluorine Effect" in Lead Optimization

The strategic replacement of hydrogen with fluorine is a cornerstone of modern drug design.[1] While the cyclobutyl group offers conformational rigidity compared to an isopropyl group, it often suffers from rapid oxidative clearance. The 3,3-difluorocyclobutyl group addresses this liability.

Comparative ADME Matrix

The following table summarizes the shift in in vitro properties when transitioning from a standard Isopropyl group to a Cyclobutyl and finally to the 3,3-Difluorocyclobutyl moiety.

Property	Isopropyl (Reference)	Cyclobutyl (Rigid Analog)	3,3-Difluorocyclobutyl (Optimized)	Impact of Difluoro-
Metabolic Stability ( )	High (prone to -oxidation)	Moderate/High (prone to ring oxidation)	Low (Blocked metabolic soft spot)	Positive (Extends )
Lipophilicity ( )	Baseline	Similar/Slightly Higher	Lower (Polar C-F bonds)	Positive (Reduces LLE requirement)
Basicity ( of proximal N)	High (e.g., ~9-10)	High	Reduced (e.g., ~7-8)	Neutral/Positive (Improves permeability)
Conformation	Flexible (Rotatable bonds)	Rigid (Puckered ring)	Rigid (Altered pucker angle)	Positive (Entropy benefit in binding)
hERG Liability	Moderate risk (if basic)	Moderate risk	Reduced risk	Positive (Lower reduces channel binding)

Deep Dive: Mechanism of Action

Metabolic Blocking (The "Soft Spot" Fix)

The primary driver for using (3,3-difluorocyclobutyl)hydrazine derivatives is the blockade of Phase I metabolism.

• Cyclobutyl Liability: Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6) readily hydroxylate the C3 position of the cyclobutyl ring, leading to ring-opening or rapid clearance.

• Difluoro Solution: The C-F bond is significantly stronger (approx. 116 kcal/mol) than the C-H bond (approx. 99 kcal/mol). Furthermore, the fluorine atoms are not sterically bulky enough to prevent binding but are electronically repulsive to the heme-iron oxidant.

Modulation and Permeability

When this group is attached to a nitrogen (e.g., a pyrazole or amine derived from the hydrazine), the strong electron-withdrawing effect (

) of the gem-difluoro group reduces the electron density on the nitrogen.

• Result: The

  of the basic center drops.

• ADME Benefit: A lower

  (closer to physiological pH 7.4) increases the fraction of the molecule that is neutral ( ), thereby enhancing passive membrane permeability (measured via PAMPA or Caco-2) without necessitating a fully lipophilic scaffold.

Visualizing the Decision Process

The following diagram illustrates the logical workflow for selecting the 3,3-difluorocyclobutyl moiety during Hit-to-Lead optimization.

Figure 1: Decision tree for implementing 3,3-difluorocyclobutyl bioisosteres in lead optimization.

Experimental Protocols

To validate the ADME advantages of compounds derived from (3,3-difluorocyclobutyl)hydrazine, the following self-validating protocols are recommended.

Microsomal Stability Assay (Metabolic Clearance)

Objective: Determine intrinsic clearance (

) and identify metabolites.

• Preparation: Prepare a 10 mM stock of the test compound in DMSO. Dilute to 1 µM in phosphate buffer (100 mM, pH 7.4).

• Incubation:

  • Mix compound (1 µM) with pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.

  • Pre-incubate at 37°C for 5 minutes to prevent thermal shock hysteresis.

  • Initiation: Add NADPH-regenerating system (MgCl2, Glucose-6-phosphate, G6P-Dehydrogenase).

• Sampling: At

  min, remove aliquots.

• Quenching: Immediately dispense into ice-cold acetonitrile containing an internal standard (e.g., Warfarin or Tolbutamide) to precipitate proteins and stop enzymatic activity.

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(remaining %) vs. time. The slope

  determines ( ).

  • Success Criterion:

    (Low clearance).

Kinetic Solubility & LogD (Shake-Flask Method)

Objective: Assess the impact of fluorination on lipophilicity.

• System: Octanol saturated with phosphate-buffered saline (PBS, pH 7.4) and PBS saturated with octanol.

• Procedure:

  • Dissolve test compound in the octanol phase.[2]

  • Add equal volume of aqueous phase.

  • Shake for 24 hours at 25°C to reach equilibrium.

  • Separate phases and analyze concentration in both via UV-Vis or HPLC.

• Validation: Run a reference standard (e.g., Propranolol, LogD ~1.3) in parallel.

  • Expectation: The 3,3-difluoro analog should show a

    of -0.2 to -0.5 compared to the cyclobutyl analog.

Safety & Toxicity Considerations

While the focus is on the derived compounds, the hydrazine reagent requires specific handling.

• Reagent Safety: (3,3-Difluorocyclobutyl)hydrazine is a reactive nucleophile. It is potentially genotoxic (common to hydrazines). However, once cyclized into a drug scaffold (e.g., pyrazole), the hydrazine moiety is consumed, eliminating the specific hydrazine toxicity.

• hERG Inhibition: A critical safety endpoint.

  • Mechanism:[3][4][5] hERG channels often bind lipophilic amines.

  • Advantage:[1][5][6] By lowering the lipophilicity and the basicity (

    ) of the amine, 3,3-difluorocyclobutyl derivatives frequently show reduced hERG inhibition compared to their more basic, lipophilic alkyl analogs.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Centres. Journal of Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2015). Generation of C2- and C4-Fluorinated Cyclobutane Building Blocks. Chemistry – A European Journal. Link

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. (Standard reference for ADME protocols). Link

• Wuitschik, G., et al. (2010). Oxetanes as Promising Bioisosteres for the gem-Dimethyl Group. Angewandte Chemie International Edition. (Provides comparative data on rigid cyclic bioisosteres). Link

Sources

• 1. chigroup.site [chigroup.site]
• 2. LogD | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Hydrazine Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. hyphadiscovery.com [hyphadiscovery.com]

comparing the efficacy of different synthetic routes to (3,3-Difluorocyclobutyl)hydrazine

Executive Summary

(3,3-Difluorocyclobutyl)hydrazine (CAS 1782145-33-8) is a high-value building block in medicinal chemistry, offering a conformationally restricted, lipophilic bioisostere for alkyl hydrazines or diamines. The gem-difluoro group lowers the pKa of adjacent amines and metabolically stabilizes the ring against oxidation.

This guide evaluates three primary synthetic routes. Route A (Reductive Amination) is identified as the superior method for scale and purity, leveraging the stability of protected hydrazines. Route B (Nucleophilic Substitution) remains a viable "classic" approach but suffers from competitive elimination reactions due to the electron-withdrawing fluorine atoms. Route C (N-Amination) is a specialized alternative best utilized when the corresponding amine is the available feedstock.

Route Comparison Overview

Feature	Route A: Reductive Amination	Route B: Nucleophilic Substitution	Route C: Electrophilic N-Amination
Starting Material	3,3-Difluorocyclobutanone	3,3-Difluorocyclobutyl tosylate	3,3-Difluorocyclobutylamine
Key Reagent	tert-Butyl carbazate (Boc-hydrazine)	Hydrazine hydrate (excess)	Hydroxylamine-O-sulfonic acid (HOSA)
Step Count	3 (Condensation, Reduction, Deprotection)	2 (Sulfonylation, Displacement)	1 (Direct Amination)
Typical Yield	High (70–85%)	Moderate (40–60%)	Moderate (40–60%)
Scalability	Excellent	Good	Limited (HOSA handling)
Primary Risk	Over-reduction (rare with correct catalyst)	Elimination (HF loss), Bis-alkylation	Exotherm, poor selectivity

Deep Dive: Synthetic Protocols

Route A: Reductive Amination (Recommended)

This route is preferred for its mild conditions and the ability to prevent bis-alkylation by using mono-protected hydrazine (tert-butyl carbazate).

Mechanism: The reaction proceeds via the formation of a Boc-protected hydrazone, which is selectively reduced to the hydrazine. The gem-difluoro group at the 3-position exerts an inductive effect, making the carbonyl carbon more electrophilic, thereby facilitating rapid hydrazone formation.

Figure 1: Step-wise workflow for the Reductive Amination route.

Experimental Protocol:

• Hydrazone Formation: Dissolve 3,3-difluorocyclobutanone (1.0 equiv) and tert-butyl carbazate (1.05 equiv) in MeOH. Add a catalytic amount of acetic acid.[1] Stir at RT for 2–4 hours until TLC indicates consumption of the ketone.

• Reduction: Cool the solution to 0°C. Add NaBH₃CN (1.5 equiv) portion-wise. Allow to warm to RT and stir overnight. Note: Alternatively, catalytic hydrogenation (H₂, Pd/C) can be used for cleaner workup.

• Workup: Quench with saturated NaHCO₃. Extract with EtOAc.[2] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[2]

• Deprotection: Dissolve the crude Boc-intermediate in 4M HCl in dioxane. Stir for 2 hours. Precipitate the product as the dihydrochloride salt by adding Et₂O, or neutralize to obtain the free base.

Expert Insight: The use of NaBH₃CN is preferred over NaBH₄ to avoid reducing the ketone before hydrazone formation is complete. The gem-difluoro substitution pattern does not significantly hinder the 1-position, allowing for smooth hydride attack.

Route B: Nucleophilic Substitution (S_N2)

This route involves the direct displacement of a leaving group (tosylate or mesylate) by hydrazine.

Mechanism: A classic S_N2 reaction.[1] However, the basicity of hydrazine combined with the acidity of the cyclobutyl protons (enhanced by the β-fluorines) creates a significant risk of E2 elimination, leading to the formation of 3,3-difluorocyclobutene (volatile and unstable).

Figure 2: Nucleophilic substitution pathway highlighting the competitive elimination risk.

Experimental Protocol:

• Activation: React 3,3-difluorocyclobutanol with p-toluenesulfonyl chloride (TsCl) in pyridine/DCM to form the tosylate.

• Displacement: Dissolve the tosylate in EtOH. Add Hydrazine hydrate (5–10 equivalents) dropwise. Crucial: High excess of hydrazine is required to prevent the product hydrazine from reacting with a second molecule of tosylate (bis-alkylation).

• Reaction: Heat to reflux (60–80°C) for 4–6 hours. Monitor carefully for elimination by-products.

• Purification: Remove excess hydrazine and solvent under reduced pressure.[2] The residue is often purified via crystallization as the oxalate or hydrochloride salt.

Expert Insight: While chemically straightforward, this route often suffers from lower yields (40–60%) due to the "fluorine effect" promoting elimination. It is generally not recommended for large-scale manufacturing unless the ketone precursor for Route A is unavailable.

Route C: Electrophilic N-Amination

This route converts a primary amine directly into a hydrazine using an electrophilic nitrogen source.

Mechanism: The nucleophilic nitrogen of 3,3-difluorocyclobutylamine attacks the electrophilic nitrogen of Hydroxylamine-O-sulfonic acid (HOSA), displacing the sulfate group.

Experimental Protocol:

• Setup: Dissolve 3,3-difluorocyclobutylamine in water or aqueous NaOH (to maintain free base).

• Addition: Add a solution of HOSA (1.0–1.2 equiv) neutralized with base dropwise at 0°C.

• Reaction: Stir at 0°C to RT for 12 hours.

• Isolation: The product is difficult to extract from the aqueous phase. Typically, the solution is acidified, concentrated, and the hydrazine is isolated as a salt.

Expert Insight: This method avoids the use of toxic hydrazine hydrate but introduces HOSA, which is corrosive and thermally unstable. It is best reserved for cases where the amine is the abundant starting material (e.g., from a Curtius rearrangement of the ester).

Strategic Precursor Synthesis

The availability of the starting material often dictates the route. According to recent literature (e.g., Melnykov et al., Enamine Ltd.), the most efficient access to the C4-fluorinated cyclobutane core is not always linear.

• Ethyl 3,3-difluorocyclobutanecarboxylate: Widely available commercial building block.

  • To Amine (for Route C): Hydrolysis

    Curtius Rearrangement.[1]

  • To Ketone (for Route A): This transformation is difficult directly.

• 3,3-Difluorocyclobutanone: Best prepared via [2+2] cycloaddition of dichloroketene and alkyl vinyl ethers, followed by reductive dechlorination. This is the industrial route to the ketone, making Route A highly attractive if sourcing from primary manufacturers.

References

• Enamine Ltd. (2018). Multigram Synthesis of C4/C5 3,3-Difluorocyclobutyl-Substituted Building Blocks. ResearchGate.

• ChemicalBook. (2024). (3,3-Difluorocyclobutyl)hydrazine dihydrochloride Product Information.

• Master Organic Chemistry. (2017). Reductive Amination: Mechanism and Protocols.

• Organic Chemistry Portal. (2024). Synthesis of Hydrazine Derivatives via Reductive Alkylation.

• PubChem. (2025). Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) Data.[1][2][3][4][5][6]

Sources

• 1. youtube.com [youtube.com]
• 2. pure.uva.nl [pure.uva.nl]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. Defluoroalkylation of Trifluoromethylarenes with Hydrazones: Rapid Access to Benzylic Difluoroarylethylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals - [thieme-connect.com]
• 6. Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(3,3-Difluorocyclobutyl)hydrazine proper disposal procedures

Operational Guide: Safe Handling and Disposal of (3,3-Difluorocyclobutyl)hydrazine

Part 1: Executive Summary & Hazard Profiling

Immediate Directive: (3,3-Difluorocyclobutyl)hydrazine is a high-energy, fluorinated alkyl hydrazine. It presents a dual-hazard profile: severe toxicity/instability typical of hydrazines, and hydrofluoric acid (HF) generation upon combustion or decomposition.

Do not dispose of this compound down the drain. Do not mix with standard non-halogenated organic waste.

Hazard Identification Matrix

Hazard Category	Classification	Operational Implication
Acute Toxicity	Category 3 (Oral/Dermal/Inhalation)	Handle only in a fume hood. Double-glove (Nitrile + Laminate) is mandatory.
Corrosivity	Category 1B	Causes severe skin burns and eye damage.[1] Immediate access to a safety shower is required.
Reactivity	Reducing Agent / High Energy	Incompatible with oxidizers, acids, and metals.[2][3] Potential for rapid decomposition if heated.
Combustion	Halogenated	Burning releases HF gas. Waste must be flagged for incinerators with caustic scrubbers.
Carcinogenicity	Category 1B (Suspected)	Treat as a "Select Carcinogen." Use designated areas for handling.

Part 2: Disposal Decision Logic (The "Senior Scientist" Protocol)

As a Senior Application Scientist, my advice is to prioritize Segregation and Professional Incineration . In-lab chemical destruction is risky due to the formation of toxic intermediates (nitrosamines) and HF. Use the following logic to determine the correct workflow.

Figure 1: Decision matrix for determining the appropriate disposal route. Note the strict prohibition of metal containers due to potential HF formation.

Part 3: Chemical Deactivation & Spill Cleanup

Critical Warning: Standard hydrazine neutralization (bleach) can be dangerous if not controlled.

• Incomplete Oxidation: Can form carcinogenic alkyl azides or nitrosamines.

• Exotherm: The reaction is highly exothermic.

• HF Generation: Destruction of the difluorocyclobutyl ring releases fluoride ions, which form Hydrofluoric Acid (HF) in the acidic reaction medium.

The "Self-Validating" Decontamination Protocol Use this protocol for spill cleanup or decontaminating glassware . Do not use this for bulk waste destruction unless absolutely necessary.

Reagents Required:

• Oxidant: 5% Sodium Hypochlorite (Bleach) OR 5% Hydrogen Peroxide (preferred for reduced gas evolution).

• Base: Calcium Carbonate (

  ) or Calcium Hydroxide (Lime). Essential for trapping Fluoride.

• Validation: Starch-Iodide Paper (detects excess oxidant) and pH strips.

Step-by-Step Procedure

• Preparation & Protection:

  • Don full PPE: Face shield, chemically resistant suit, double gloves.

  • Isolate the area.[4] Ensure fume hood ventilation is active.

• Absorption (For Spills):

  • Do not wipe immediately.[5] Cover the spill with a 1:1 mixture of Sand and Calcium Carbonate .

  • Why Calcium? It reacts with any generated HF to form insoluble Calcium Fluoride (

    ), preventing acid burns.

• Chemical Destruction (The Reaction):

  • Collect the absorbed material into a large HDPE beaker.

  • Slowly add the Oxidant (Bleach or Peroxide) in excess.

  • Ratio: Add at least 20mL of oxidant per gram of estimated hydrazine.

  • Observation: Evolution of Nitrogen gas (

    ) indicates decomposition.

• Self-Validation (The "Trust" Step):

  • Stir for 30 minutes.

  • Test 1 (Oxidant Check): Dip Starch-Iodide paper into the slurry. It must turn blue/black .

    • Logic: Blue indicates excess oxidant remains, meaning all hydrazine has been consumed. If white, add more oxidant.

  • Test 2 (pH Check): Check pH. If acidic (< pH 7), add more Calcium Carbonate until neutral.

• Final Disposal:

  • The resulting slurry contains deactivated carbon skeletons and calcium fluoride.

  • Label as "Deactivated Hydrazine Waste (Contains Oxidant + Fluorides)."

  • Dispose of via hazardous waste contractor (do not drain dispose due to solids).

Figure 2: Chemical pathway for deactivation. Note the specific inclusion of Calcium to sequester fluoride ions.

Part 4: Logistics & Waste Codes

When preparing the Lab Pack for your waste vendor, accurate coding ensures the incinerator operator uses the correct scrubbers.

Parameter	Specification	Notes
EPA Waste Code (US)	D001 (Ignitable), D002 (Corrosive), D003 (Reactive)	If the specific hydrazine is not P-listed, use Characteristic codes.
DOT Shipping Name	Waste Flammable Liquid, Corrosive, n.o.s.	Technical name: (Contains Difluorocyclobutylhydrazine).
Container Type	HDPE or Glass	Strictly No Metal. HF traces will corrode metal, leading to leaks.
Segregation	Halogenated Organics	Do not pack with non-halogenated solvents (e.g., Acetone/Methanol) to avoid cross-contamination of waste streams.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Hydrazine. [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. Hydrazine (HSG 56, 1991) [inchem.org]
• 3. arxada.com [arxada.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. nj.gov [nj.gov]

Personal protective equipment for handling (3,3-Difluorocyclobutyl)hydrazine

The following guide details the safety, logistical, and operational protocols for handling (3,3-Difluorocyclobutyl)hydrazine .

Part 1: Executive Hazard Assessment

(3,3-Difluorocyclobutyl)hydrazine combines the high reactivity of a hydrazine moiety with a lipophilic, strained fluorinated ring. This structural combination necessitates a handling protocol that addresses three distinct hazard vectors: acute hydrazine toxicity , potential instability , and enhanced bioavailability due to fluorination.

Hazard Class	GHS Classification (Inferred*)	Critical Implication
Acute Toxicity	Category 2/3 (Oral, Dermal, Inhalation)	Rapid absorption through skin; potential CNS and liver damage.
Skin Corrosion	Category 1B	Causes irreversible tissue damage upon contact.
Reactivity	Self-Reactive / Reducing Agent	Incompatible with oxidizers; potential for rapid decomposition if heated.
Carcinogenicity	Category 1B (Suspected)	Hydrazine pharmacophores are established genotoxic carcinogens.

*Note: As a specialized research chemical, specific GHS data may be sparse. Classifications are derived from structure-activity relationships (SAR) of analogous fluorinated hydrazines.

Part 2: Personal Protective Equipment (PPE) Matrix

The high skin permeability of hydrazine derivatives renders standard laboratory PPE insufficient. The following matrix dictates the minimum protection standards.

Glove Selection Protocol

Standard nitrile gloves provide insufficient protection against hydrazines, often degrading or allowing permeation within minutes.

Task	Primary Glove (Inner)	Secondary Glove (Outer)	Rationale
Weighing / Solid Handling	Laminate Film (Silver Shield/4H)	Nitrile (5 mil)	Laminate resists hydrazine permeation (>480 min); Nitrile provides dexterity and grip.
Solution Transfer (<10 mL)	Nitrile (Double Gloved)	Nitrile (5 mil)	"Splash protection only." Change immediately upon contamination.[1][2]
Spill Cleanup	Laminate Film (Silver Shield/4H)	Heavy Duty Neoprene	Maximum chemical resistance required for bulk exposure.

Respiratory & Body Protection[1][2][3][4][5][6][7]

• Respiratory: All operations must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm). If hood containment is breached (e.g., spill outside hood), use a Full-Face Respirator with Ammonia/Methylamine (K) and P100 cartridges , or SCBA.

• Body: Flame-resistant lab coat + Chemical-resistant apron (Tychem® or similar) for bulk handling.

• Eyes: Chemical splash goggles (ANSI Z87.1).[3] Safety glasses are insufficient due to vapor toxicity.

Part 3: Operational Handling Protocol

Storage & Stability

The cyclobutane ring introduces ring strain, while the hydrazine group is susceptible to oxidation.

• Temperature: Store at -20°C (Freezer).

• Atmosphere: Store under Argon or Nitrogen (Inert atmosphere). Hydrazines react with atmospheric CO₂ to form carbazates.

• Container: Amber glass with Teflon-lined caps. Avoid metal containers due to potential catalytic decomposition.

Experimental Workflow

Figure 1: Safe handling lifecycle for (3,3-Difluorocyclobutyl)hydrazine. Note the critical equilibration step to prevent moisture condensation, which can accelerate degradation.

Step-by-Step Weighing Procedure

• Equilibration: Remove the sealed container from the freezer and place it in a desiccator. Allow it to warm to room temperature (approx. 30 mins) before opening. This prevents condensation of atmospheric moisture, which causes hydrolysis.

• Static Control: Use an anti-static gun on the weighing boat and spatula. Hydrazine salts can be electrostatically charged and dispersible.

• Containment: Place the analytical balance inside the fume hood. If this is not feasible, tare the vial inside the hood, add solid, cap tightly, and weigh outside. Never transport open containers.

• Solubilization: Dissolve the solid in the reaction solvent (e.g., DCM, THF) immediately after weighing to reduce vapor pressure and dispersion risk.

Part 4: Emergency Response & Decontamination

Spill Management

Do NOT use standard clay/kitty litter. Hydrazines are reducing agents and can react hypergolically (ignite) with oxidizing absorbents or metal oxides found in some clays.

• Evacuate: Clear the immediate area.

• PPE Upgrade: Don Silver Shield gloves and SCBA if the spill is >100 mL or outside the hood.

• Neutralization (Small Spills):

  • Cover with Vermiculite or Sand .[4]

  • Treat the absorbed material with dilute 5% Calcium Hypochlorite solution slowly.

  • Caution: This reaction generates Nitrogen gas and heat. Ensure ventilation.

• Cleanup: Collect slurry into a hazardous waste container labeled "Hydrazine Waste - Oxidizer Treated."

Exposure First Aid

• Skin Contact: Immediate flushing with water for 15 minutes . Do not use neutralizing agents (acids/bases) on the skin; they can increase heat injury.

• Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored.[5]

• Medical Note: Hydrazines are GABA antagonists (seizure risk) and hepatotoxins. Pyridoxine (Vitamin B6) is the specific antidote for systemic hydrazine poisoning [1].

Part 5: Disposal & Waste Management

Critical Directive: Do not mix fluorinated hydrazine waste with general organic solvent waste.

Waste Stream	Treatment Protocol
Bulk Material	High-Temperature Incineration. The presence of fluorine requires incineration with scrubbers to capture HF. Label clearly: "Fluorinated Hydrazine - Toxic/Corrosive."
Reaction Mixtures	Quench with 10% Sodium Hypochlorite (Bleach) in an ice bath to destroy the hydrazine functionality. Adjust pH to 7-8. Dispose of as Halogenated Organic Waste .
Contaminated Sharps	Rinse with dilute bleach before placing in sharps container to deactivate residue.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Hydrazine. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011. Section 6.F, Working with Chemicals of High Toxicity. Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Hydrazine derivatives and their classification. Retrieved from [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. beta.lakeland.edu [beta.lakeland.edu]
• 3. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cleartech.ca [cleartech.ca]